Copper carbonate

• CAS: 1184-64-1

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Basic Copper Carbonate for Laboratory Professionals

Introduction: Basic copper carbonate, with the general formula Cu₂(OH)₂CO₃, is an inorganic compound that finds application as a pigment, a precursor for other copper salts and catalysts, and in various chemical syntheses.[1][2][3] It is commonly found in nature as the mineral malachite.[4] For laboratory purposes, its synthesis is a straightforward process, making it an excellent introductory experiment in inorganic chemistry. This guide provides an in-depth overview of the most common and reliable methods for the synthesis of basic copper carbonate, tailored for researchers, scientists, and drug development professionals who may require this compound for their work.

It is important to note that the true neutral copper(II) carbonate, CuCO₃, is unstable under normal aqueous conditions and requires high pressure and temperature for its synthesis. Therefore, syntheses performed under standard laboratory conditions invariably yield basic copper carbonate.[5]

Synthesis Methodologies

The most prevalent and accessible method for synthesizing basic copper carbonate is through a precipitation reaction involving a soluble copper(II) salt and a soluble carbonate or bicarbonate. An alternative, less common method for beginners involves electrolysis.

Method 1: Precipitation from Soluble Copper(II) Salts

This method relies on the reaction between an aqueous solution of a copper(II) salt, typically copper(II) sulfate (CuSO₄), and a solution of sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).[6] The reaction with sodium carbonate is generally preferred as it produces less effervescence.[7] The overall chemical equation for the reaction using copper sulfate and sodium carbonate is:

2CuSO₄(aq) + 2Na₂CO₃(aq) + H₂O(l) → Cu₂(OH)₂CO₃(s) + 2Na₂SO₄(aq) + CO₂(g)[7][8]

The formation of carbon dioxide gas is responsible for the foaming observed during the reaction.[8]

This protocol is a amalgamation of established laboratory procedures.[2][3][9]

Materials and Equipment:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium carbonate (anhydrous, Na₂CO₃)

• Distilled or deionized water

• Beakers (appropriate sizes, e.g., 250 mL, 500 mL)

• Glass stirring rod

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Wash bottle with distilled water

• Drying oven or heat lamp

• Spatula

• Weighing balance

Procedure:

• Preparation of Reactant Solutions:

  • Prepare a solution of copper(II) sulfate by dissolving a pre-determined amount of CuSO₄·5H₂O in distilled water. For example, dissolve 64 g of CuSO₄·5H₂O in 175 mL of distilled water.[8]

  • Prepare a solution of sodium carbonate by dissolving a stoichiometric amount of Na₂CO₃ in distilled water. For example, dissolve 24 g of anhydrous Na₂CO₃ in 100 mL of distilled water.[8]

  • Gently heat both solutions on a hot plate with stirring to ensure complete dissolution of the solids.[8]

• Precipitation:

  • Once both solutions are clear, remove them from the heat.

  • Slowly add the sodium carbonate solution to the copper(II) sulfate solution while stirring vigorously.[8][9] Add the solution in small portions to control the foaming that results from the evolution of carbon dioxide gas.[8]

  • A light blue precipitate of basic copper carbonate will form immediately.[3]

• Digestion and Cooling:

  • After the addition is complete, continue stirring the mixture for a few minutes.[8]

  • To ensure the reaction goes to completion and to improve the filterability of the precipitate, the mixture can be gently heated to 55-60 °C with stirring.[9]

  • Allow the mixture to cool to room temperature. The precipitate will settle at the bottom of the beaker.[3][9]

• Isolation and Washing of the Product:

  • Set up a Buchner funnel with filter paper for vacuum filtration.

  • Decant the supernatant liquid and then transfer the precipitate to the funnel.

  • Wash the precipitate several times with distilled water to remove the soluble sodium sulfate byproduct.[3]

• Drying:

  • After the final wash, draw air through the filter cake for a few minutes to remove as much water as possible.

  • Carefully remove the filter paper with the product and place it on a watch glass.

  • Dry the product in a drying oven at a low temperature (e.g., 80°C) or under a heat lamp until a constant weight is achieved. The final product should be a fine, light blue-green powder.[3]

Method 2: Electrolytic Synthesis

An alternative approach to producing basic copper carbonate is through electrolysis. In this method, a copper anode is oxidized in an electrolyte solution containing carbonate or bicarbonate ions.[9]

Brief Description of the Process:

Electrolysis is carried out in a cell with a copper anode and an inert cathode (e.g., lead or another copper plate). The electrolyte is typically a solution of sodium bicarbonate or a mixture of sodium sulfate and sodium carbonate.[9] When a direct current is applied, the copper anode dissolves to form copper(II) ions (Cu²⁺). At the cathode, water is reduced to produce hydroxide ions (OH⁻) and hydrogen gas. The copper(II) ions then react with the carbonate and hydroxide ions in the solution to precipitate basic copper carbonate.

This method can offer high purity, and the particle size of the product can be controlled by adjusting the electrolytic conditions.[8]

Data Presentation

The following tables summarize key quantitative data related to the synthesis of basic copper carbonate.

Table 1: Reactant Quantities and Theoretical Yield for Precipitation Method

Reactant	Molar Mass ( g/mol )	Mass (g)	Moles
CuSO₄·5H₂O	249.68	64	0.256
Na₂CO₃	105.99	24	0.226
Product
Cu₂(OH)₂CO₃	221.12	Theoretical Yield (g)	28.3 (based on Na₂CO₃)

Note: The theoretical yield is calculated based on the limiting reagent, which in this example is sodium carbonate. A final yield of 120g was reported in one experiment with a starting amount of 256g of copper sulfate pentahydrate, however, it was noted that the product was likely still wet.[3]

Table 2: Purity and Impurity Profile of Synthesized Basic Copper Carbonate

Impurity	Concentration Limit (%)
Sulfates	≤ 0.05
Chlorides	≤ 0.05
Iron (Fe)	≤ 0.03
Lead (Pb)	≤ 0.002
HCl insoluble matter	≤ 0.01

Data sourced from a supplier of high-purity basic copper carbonate.[1]

Characterization of Basic Copper Carbonate

The synthesized product can be characterized using various analytical techniques to confirm its identity and purity.

• X-Ray Diffraction (XRD): XRD is used to determine the crystalline structure of the product. The resulting diffraction pattern should match the standard pattern for malachite (Cu₂(OH)₂CO₃).[4]

• Fourier-Transform Infrared Spectroscopy (FTIR): The FTIR spectrum of basic copper carbonate will show characteristic absorption bands corresponding to the hydroxyl (-OH) and carbonate (CO₃²⁻) functional groups.

• Thermogravimetric Analysis (TGA): TGA can be used to study the thermal decomposition of the compound. Basic copper carbonate typically decomposes upon heating to around 200°C, forming copper(II) oxide (CuO), water, and carbon dioxide.[10]

Safety Precautions

When synthesizing basic copper carbonate, it is essential to follow standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and gloves.[11]

• Handling Chemicals: Copper(II) sulfate is harmful if swallowed and can cause serious eye irritation.[12] Avoid inhaling the dust of the reactants and the final product.[11]

• Reaction Conditions: The reaction produces carbon dioxide gas, which can cause foaming. Perform the reaction in a large enough beaker and add the reagents slowly to control the effervescence.[8]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Logical and Experimental Workflow

The synthesis of basic copper carbonate via precipitation follows a logical sequence of steps from reactant preparation to final product isolation.

Diagram of the Experimental Workflow

Caption: A flowchart illustrating the key stages in the synthesis of basic copper carbonate.

Diagram of Chemical Transformation

Caption: The transformation of aqueous reactants to the solid product and byproducts.

References

• 1. fyhyzszy.com [fyhyzszy.com]
• 2. bismuthbuilds.medium.com [bismuthbuilds.medium.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. personal.denison.edu [personal.denison.edu]
• 6. Sciencemadness Discussion Board - Basic Copper Carbonate - a Copper Series - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. researchgate.net [researchgate.net]
• 9. pjsir.org [pjsir.org]
• 10. researchgate.net [researchgate.net]
• 11. echemi.com [echemi.com]
• 12. redox.com [redox.com]

An In-depth Technical Guide to the Crystalline Structure of Synthetic Copper Carbonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystalline structures of synthetic copper carbonates, including the neutral compound and its basic forms. It details experimental protocols for their synthesis and presents key crystallographic data in a comparative format.

Introduction to Synthetic Copper Carbonates

Synthetic copper carbonates are fascinating compounds with diverse crystalline structures and applications. While the term "copper carbonate" is often used generically, it is crucial to distinguish between the neutral copper(II) carbonate (CuCO₃) and the more commonly encountered basic copper carbonates. The two most prominent basic forms are malachite (Cu₂(OH)₂CO₃) and azurite (Cu₃(OH)₂(CO₃)₂).[1][2] These compounds are not simply hydrates but distinct chemical entities with unique crystal lattices. The neutral form, CuCO₃, is notably challenging to synthesize and is unstable under ambient conditions, readily reacting with moisture.[3] In contrast, malachite and azurite are stable and have been synthesized for various applications, including as pigments and catalysts.[2]

Crystalline Structures of Synthetic Copper Carbonates

The crystallographic properties of neutral and basic copper carbonates are fundamentally different, arising from their distinct chemical formulas and the coordination environments of the copper atoms.

Neutral Copper(II) Carbonate (CuCO₃)

Neutral copper(II) carbonate possesses a monoclinic crystal structure.[3] In this arrangement, the copper ion is in a distorted square pyramidal coordination environment, bonded to five oxygen atoms.[3][4]

Basic Copper Carbonate: Malachite (Cu₂(OH)₂CO₃)

Malachite also crystallizes in the monoclinic system.[5] Its structure is characterized by chains of alternating copper ions and hydroxide ions, which are interconnected by carbonate groups.[6]

Basic Copper Carbonate: Azurite (Cu₃(OH)₂(CO₃)₂)

Similar to the other forms, azurite exhibits a monoclinic crystal structure. The arrangement of atoms in azurite is more complex due to the higher ratio of copper to carbonate and hydroxide ions.

Table 1: Crystallographic Data of Synthetic Copper Carbonates

Property	Neutral Copper Carbonate (CuCO₃)	Malachite (Cu₂(OH)₂CO₃)
Crystal System	Monoclinic	Monoclinic
Space Group	Pa-C 2 s (7)	P2₁/a
Lattice Parameters	a = 6.092 Å, b = 4.493 Å, c = 7.030 Å	a ≈ 9.502 Å, b ≈ 11.974 Å, c ≈ 3.240 Å
α = 90°, β = 101.34°, γ = 90°	β ≈ 98.75°

Data sourced from multiple crystallographic studies.[3][5]

Experimental Protocols for Synthesis

The synthesis of the different forms of copper carbonate requires distinct experimental conditions, reflecting their varying stabilities.

Synthesis of Neutral Copper(II) Carbonate

The synthesis of pure, neutral CuCO₃ is a significant challenge due to its instability in the presence of water. The first reliable synthesis was reported by Ehrhardt et al. in 1973.[3][7]

High-Pressure, High-Temperature Synthesis Protocol:

• Starting Material: Basic copper carbonate (e.g., malachite).

• Atmosphere: A high pressure of carbon dioxide is essential to prevent the formation of copper oxide. This is typically achieved by the thermal decomposition of a substance like silver oxalate (Ag₂C₂O₄) within the reaction vessel.[3]

• Temperature: The reaction is carried out at approximately 500°C.[3]

• Pressure: A pressure of 2 GPa (around 20,000 atmospheres) is applied.[3]

• Procedure: The basic copper carbonate is heated under the specified high-pressure CO₂ atmosphere. The resulting product is a gray powder of neutral CuCO₃.[3]

Synthesis of Basic Copper Carbonates (Malachite and Azurite)

The synthesis of malachite and azurite is commonly achieved through precipitation reactions in aqueous solutions. The specific crystalline phase obtained (malachite vs. azurite) is highly dependent on the reaction conditions such as pH, temperature, and the concentrations of the reactants.

General Precipitation Protocol:

• Reactants: A soluble copper(II) salt (e.g., copper(II) sulfate, CuSO₄) and a carbonate source (e.g., sodium carbonate, Na₂CO₃, or sodium bicarbonate, NaHCO₃).[8][9]

• Procedure: a. Prepare aqueous solutions of the copper salt and the carbonate source. b. Slowly add the copper salt solution to the carbonate solution with constant stirring.[9][10] c. A precipitate of basic copper carbonate will form. d. The reaction mixture may be heated to a specific temperature (e.g., 55-60°C) to promote the formation of a specific crystalline phase.[10] e. After the reaction is complete, the precipitate is collected by filtration, washed with deionized water to remove soluble byproducts, and dried.[10]

Table 2: Experimental Conditions for Basic Copper Carbonate Synthesis

Parameter	Malachite (Cu₂(OH)₂CO₃)
Copper Salt	Copper(II) Sulfate (CuSO₄)
Carbonate Source	Sodium Carbonate (Na₂CO₃)
Temperature	55-60 °C
pH	~8.0-8.2
Observations	A green precipitate is formed.

These parameters are based on typical laboratory synthesis procedures.[10][11]

X-ray Diffraction Analysis

X-ray diffraction (XRD) is a primary technique for identifying the crystalline phases of synthetic copper carbonates. The diffraction pattern, with its characteristic peak positions (2θ) and intensities, serves as a fingerprint for each specific crystal structure.

Table 3: Representative X-ray Diffraction Data for Malachite (Cu₂(OH)₂CO₃) (JCPDS Card No. 41-1390)

2θ (degrees)	d-spacing (Å)	Relative Intensity (%)
14.8	5.98	60
17.6	5.04	100
24.1	3.69	85
31.2	2.86	75
35.8	2.51	50
39.5	2.28	40

Data is representative and may vary slightly based on experimental conditions and sample preparation.[12]

Visualization of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the generalized workflows for the synthesis and characterization of synthetic copper carbonates.

References

• 1. mp-27249: CuCO3 (monoclinic, Cm, 8) [legacy.materialsproject.org]
• 2. Basic copper carbonate - Wikipedia [en.wikipedia.org]
• 3. Copper(II) carbonate - Wikipedia [en.wikipedia.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Malachite (Cu2(CO3)(OH)2) | 1319-53-5 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Copper (II) Carbonate Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 8. EXPERIMENTS - CuCO3 [madlab.neocities.org]
• 9. Sciencemadness Discussion Board - Basic Copper Carbonate - a Copper Series - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. personal.denison.edu [personal.denison.edu]
• 11. CN105753049A - Preparation method of basic copper carbonate - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Solubility of Copper Carbonate in Organic Solvents: An In-depth Technical Guide

An in-depth technical guide on the solubility of copper carbonate in organic solvents.

Disclaimer: The provided information is for research and informational purposes only and should not be considered as a substitute for professional scientific advice.

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive overview of the solubility of copper carbonate in organic solvents. It is crucial to distinguish between two forms: the neutral copper(II) carbonate (CuCO₃) and the more common basic copper carbonate (Cu₂(OH)₂CO₃). Most commercially available "copper carbonate" is the basic form. This guide primarily focuses on basic copper carbonate due to the scarcity of data on the neutral form.

A key finding is that basic copper carbonate is generally considered insoluble in common non-reactive organic solvents. Its dissolution in many organic media, particularly acidic ones, is not a simple physical process but rather a chemical reaction that leads to the formation of new, soluble copper species. This guide summarizes the available qualitative and limited quantitative solubility information, details the reactive nature of its dissolution, and provides general experimental protocols for determining its solubility.

Introduction to Copper Carbonate

2.1. Basic Copper Carbonate (CuCO₃·Cu(OH)₂)

• Appearance: Green crystalline solid.

• Occurrence: Found naturally as the mineral malachite.

• Commonality: The most prevalent form of copper carbonate in laboratory and industrial use.[1]

2.2. Neutral Copper(II) Carbonate (CuCO₃)

• Appearance: Gray powder.

• Stability: Unstable in the presence of water and decomposes in moist air.

• Synthesis: Requires high pressure and temperature for synthesis and is rarely encountered.[2]

Due to its instability and rarity, there is virtually no data on the solubility of neutral copper(II) carbonate in organic solvents. Therefore, the remainder of this guide will focus on basic copper carbonate .

Solubility of Basic Copper Carbonate in Organic Solvents

3.1. Qualitative Solubility

Basic copper carbonate is widely reported to be insoluble in water and common organic solvents.

Table 1: Qualitative Solubility of Basic Copper Carbonate in Various Solvents

Solvent Class	Specific Solvents	Solubility	Citation(s)
Water	Water (cold)	Insoluble	[3][4]
Alcohols	Ethanol, Alcohol (general)	Insoluble	[3][5]
Other Organic Solvents	General organic solvents	Insoluble	[1]

3.2. Reactive Dissolution in Organic Acids

The most significant interaction of basic copper carbonate with organic solvents occurs with organic acids. This is not a true solubility phenomenon but a chemical reaction that produces soluble copper(II) carboxylate salts, water, and carbon dioxide.[6][7][8]

The general reaction is as follows:

CuCO₃·Cu(OH)₂(s) + 4 RCOOH(aq/organic) → 2 Cu(RCOO)₂(aq/organic) + 3 H₂O(l) + CO₂(g)

Table 2: Reactivity and Dissolution of Basic Copper Carbonate in Organic Acids

Organic Acid	Observation	Product	Citation(s)
Acetic Acid	Dissolves to form a blue/green solution	Copper(II) acetate	[6][8]
Other Carboxylic Acids	Dissolves to form soluble carboxylates	Copper(II) carboxylates	[7][9]

This reactivity is crucial in various applications, including the synthesis of copper-based catalysts and pigments.

Experimental Protocols for Solubility Determination

While specific protocols for copper carbonate are scarce, general methods for determining the solubility of inorganic salts in organic solvents can be adapted.

4.1. Gravimetric Method

This method is suitable for determining the solubility of sparingly soluble salts.

Protocol:

• Saturation: Prepare a saturated solution by adding an excess of finely powdered basic copper carbonate to the organic solvent of interest in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution. This can be achieved by filtration through a fine-porosity filter or by centrifugation.

• Evaporation: Take a known volume or mass of the clear saturated solution and evaporate the solvent completely in a pre-weighed container.

• Weighing: Weigh the container with the dried residue. The mass of the residue corresponds to the amount of dissolved copper carbonate.

• Calculation: Calculate the solubility in grams per 100 mL or other desired units.

4.2. Spectroscopic Method (for colored solutions)

Given that copper(II) solutions are colored, UV-Visible spectrophotometry can be a sensitive method for determining concentration. This is particularly useful if the dissolution results in a colored solution (e.g., reaction with an organic ligand).

Protocol:

• Calibration Curve: Prepare a series of standard solutions of a known soluble copper salt (e.g., copper(II) sulfate or the expected copper carboxylate product) in the organic solvent of interest with known concentrations. Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) to create a calibration curve (Absorbance vs. Concentration).

• Saturated Solution Preparation: Prepare a saturated solution of basic copper carbonate in the organic solvent as described in the gravimetric method (steps 1 and 2).

• Dilution (if necessary): After separating the undissolved solid, it may be necessary to dilute the saturated solution with the pure solvent to bring the absorbance within the linear range of the calibration curve.

• Absorbance Measurement: Measure the absorbance of the (diluted) saturated solution at the same λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of copper in the saturated solution.

• Solubility Calculation: Calculate the solubility of the basic copper carbonate, taking into account any dilutions.

Visualizations

5.1. Logical Relationship of Copper Carbonate Dissolution

Caption: Dissolution pathways of basic copper carbonate.

5.2. Experimental Workflow for Gravimetric Solubility Determination

Caption: Gravimetric solubility determination workflow.

Conclusion

The solubility of basic copper carbonate in organic solvents is predominantly characterized by its general insolubility in non-reactive solvents and its reactive dissolution in organic acids. For researchers and professionals in drug development and other scientific fields, it is critical to understand that the "dissolution" in many organic systems is a chemical transformation. The provided experimental protocols offer a starting point for quantifying the solubility in specific organic solvents where such data is currently lacking. Future research would be valuable in establishing a quantitative database of copper carbonate solubility in a broader range of organic media.

References

• 1. Basic copper carbonate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) carbonate - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Client Challenge [copper-chemistry.fandom.com]
• 5. chembk.com [chembk.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

thermal decomposition of copper carbonate mechanism

An In-Depth Technical Guide to the Thermal Decomposition of Copper Carbonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thermal decomposition of copper carbonate, with a particular focus on the mechanisms and kinetics of this process. It is intended for an audience with a technical background in chemistry and materials science.

Introduction

The thermal decomposition of copper carbonate is a fundamental chemical reaction with applications in various fields, including catalyst synthesis, pigment production, and as a precursor for copper-based nanomaterials. While often represented by the simple equation for copper(II) carbonate, the more common starting materials are basic copper carbonates such as malachite and azurite. Understanding the stepwise decomposition of these minerals is crucial for controlling the properties of the final copper oxide product.

This document details the mechanistic pathways of decomposition for both synthetic copper carbonate and its naturally occurring basic forms. It presents quantitative data from thermogravimetric and calorimetric studies and provides detailed protocols for the key analytical techniques employed in this field of research.

Core Concepts of Solid-State Decomposition

The thermal decomposition of a solid like copper carbonate is a complex process governed by solid-state reaction kinetics. Unlike reactions in the gas or liquid phase, the mobility of reactants is limited, and the reaction often proceeds through the formation and growth of nuclei of the product phase within the solid reactant. The overall kinetics of such reactions are typically described by mathematical models that consider factors such as nucleation, geometric progression of the reaction interface, and diffusion of gaseous products.

Key parameters derived from kinetic studies include:

• Activation Energy (Ea): The minimum energy required to initiate the decomposition reaction.

• Pre-exponential Factor (A): A frequency factor related to the number of collisions with the correct orientation for a reaction to occur.

• Reaction Model: A mathematical function that describes the solid-state reaction mechanism.

Thermal Decomposition of Copper(II) Carbonate (CuCO₃)

The thermal decomposition of pure copper(II) carbonate is a single-step process that yields copper(II) oxide and carbon dioxide gas. The solid copper(II) carbonate, which is typically a green powder, transforms into black copper(II) oxide upon heating.

Reaction Equation:

CuCO₃(s) → CuO(s) + CO₂(g)

The decomposition temperature for copper(II) carbonate is reported to be around 290 °C.

Thermal Decomposition of Basic Copper Carbonates

In practice, the starting material is often a basic copper carbonate, a mixture of copper carbonate and copper hydroxide. The two most common forms are malachite and azurite. Their decomposition is more complex than that of simple copper carbonate, involving the evolution of both carbon dioxide and water.

Malachite [Cu₂(OH)₂CO₃]

The thermal decomposition of malachite, a common green copper carbonate mineral, is generally considered a single-step process where water and carbon dioxide are lost simultaneously to form copper(II) oxide. However, some studies suggest a more complex, multi-stage decomposition.

Overall Reaction Equation:

Cu₂(OH)₂CO₃(s) → 2CuO(s) + H₂O(g) + CO₂(g)

Thermogravimetric analysis (TGA) of malachite typically shows a single, sharp weight loss event. One study indicates that malachite decomposes in a single step at approximately 380°C when heated in a helium carrier gas at a rate of 10°C/min. Another study reports that under a dynamic vacuum, the decomposition occurs at a lower temperature. It has been observed that the decomposition temperature is influenced by the heating rate and the surrounding atmosphere.

Azurite [Cu₃(OH)₂(CO₃)₂]

Azurite, a blue basic copper carbonate mineral, undergoes a more complex, two-step thermal decomposition. In the first step, one molecule of water and one molecule of carbon dioxide are lost, forming an intermediate species. This intermediate then decomposes in a second step to yield copper(II) oxide, with the release of the remaining carbon dioxide.

Reaction Pathway:

• Step 1: 2--INVALID-LINK-- → 3CuO(s) + Cu₃(OH)₂(CO₃)(s) + CO₂(g)

• Step 2: Cu₃(OH)₂(CO₃)(s) → 3CuO(s) + H₂O(g) + CO₂(g)

Overall Reaction Equation:

2--INVALID-LINK-- → 6CuO(s) + H₂O(g) + 3CO₂(g)

Studies using TGA have shown that azurite decomposes in two roughly equal steps, with the loss of half of its CO₂ and water content in each step.

Data Presentation

The following tables summarize the quantitative data found in the literature for the thermal decomposition of malachite and azurite.

Table 1: Thermal Decomposition Data for Malachite [Cu₂(OH)₂CO₃]

Parameter	Value	Conditions	Reference
Decomposition Temperature	~380 °C	Helium atmosphere, 10 °C/min heating rate
Apparent Activation Energy	131.3 ± 0.4 kJ/mol	Under reduced pressure (0.20 ≤ α ≤ 0.95)
Apparent Activation Energy	Increases with conversion, then constant at ~131 kJ/mol	Static air (α ≥ 0.4)
Total Mass Loss (calculated)	28.0%	-
Total Mass Loss (measured)	28.21 ± 0.28%	Various atmospheres

Table 2: Thermal Decomposition Data for Azurite [Cu₃(OH)₂(CO₃)₂]

Parameter	Value	Conditions	Reference
Decomposition	Two-step process	Helium atmosphere, 10 °C/min heating rate
Gaseous Products	CO₂ and H₂O	-

Experimental Protocols

The following are detailed methodologies for the key experiments used to study the thermal decomposition of copper carbonate.

Sample Preparation for Thermal Analysis

• Grinding: If the starting material is in a large crystalline or mineral form, it should be gently ground to a fine, homogeneous powder using an agate mortar and pestle. This ensures uniform heat transfer throughout the sample.

• Sieving: To obtain a narrow particle size distribution, the ground powder can be sieved through a series of standard mesh sieves.

• Drying: To remove any adsorbed moisture, the sample should be dried in an oven at a temperature below its decomposition point (e.g., 100-110 °C) for several hours or overnight.

• Storage: The dried sample should be stored in a desiccator to prevent re-adsorption of moisture before analysis.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Instrumentation: A simultaneous TGA/DSC instrument is recommended to obtain concurrent information on mass loss and heat flow.

Calibration:

• Temperature Calibration: Calibrate the instrument's temperature scale using certified reference materials with known melting points (e.g., indium, zinc, aluminum) under the same experimental conditions (heating rate, purge gas) to be used for the sample analysis.

• Heat Flow Calibration: Calibrate the heat flow signal using a certified reference material with a known enthalpy of fusion (e.g., indium).

• Mass Calibration: Calibrate the microbalance of the TGA using standard calibration weights.

Experimental Procedure:

• Sample Weighing: Accurately weigh a small amount of the prepared sample (typically 5-10 mg) into a clean, tared TGA crucible (e.g., alumina or platinum).

• Instrument Setup:

  • Place the sample crucible in the TGA furnace.

  • Use an empty crucible of the same material as a reference for DSC measurements.

  • Set the desired atmosphere (e.g., high-purity nitrogen or helium for inert conditions, or air for oxidative studies) with a constant flow rate (e.g., 50-100 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant heating rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition temperature (e.g., 600 °C for basic copper carbonates).

• Data Acquisition: Record the sample mass, temperature, and heat flow as a function of time.

• Data Analysis:

  • Plot the mass loss versus temperature (TGA curve).

  • Plot the derivative of the mass loss versus temperature (DTG curve) to identify the temperatures of maximum decomposition rates.

  • Plot the heat flow versus temperature (DSC curve) to identify endothermic or exothermic events associated with the decomposition.

  • Determine the onset and peak temperatures of decomposition, as well as the percentage mass loss for each step.

  • Use appropriate kinetic analysis software to determine the activation energy and pre-exponential factor from a series of experiments performed at different heating rates (isoconversional methods like Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose are commonly used).

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

Instrumentation: A TGA instrument coupled to a mass spectrometer via a heated transfer line.

Calibration:

• Mass Spectrometer Tuning: Tune the mass spectrometer according to the manufacturer's instructions to ensure optimal sensitivity and resolution.

• Gas Calibration: Introduce known calibration gases (e.g., CO₂, H₂O vapor) to the mass spectrometer to confirm the mass-to-charge ratios (m/z) of the expected evolved gases and to potentially quantify their signals.

Experimental Procedure:

• TGA-MS Setup:

  • Follow the TGA procedure as described above.

  • Heat the transfer line to a temperature sufficient to prevent condensation of the evolved gases (e.g., 200-250 °C).

• MS Data Acquisition:

  • Set the mass spectrometer to monitor the specific m/z values corresponding to the expected gaseous products (e.g., m/z 44 for CO₂ and m/z 18 for H₂O).

  • Acquire mass spectral data continuously throughout the TGA experiment.

• Data Analysis:

  • Plot the ion current for each specific m/z value as a function of temperature.

  • Correlate the evolution of specific gases with the mass loss steps observed in the TGA curve and the thermal events in the DSC curve.

Mandatory Visualizations

The following diagrams illustrate the key processes described in this guide.

Caption: Reaction pathways for the thermal decomposition of malachite and azurite.

Caption: Experimental workflow for studying thermal decomposition.

An In-depth Technical Guide on the Natural Occurrence and Formation of Azurite and Malachite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azurite [Cu₃(CO₃)₂(OH)₂] and malachite [Cu₂(CO₃)(OH)₂] are secondary copper carbonate hydroxide minerals renowned for their vibrant blue and green hues, respectively. Their formation is intrinsically linked to the oxidative weathering of primary copper sulfide ores. This technical guide provides a comprehensive overview of the geological settings, geochemical parameters, and chemical reactions governing the natural occurrence and formation of these minerals. Detailed experimental protocols for their laboratory synthesis are presented, alongside quantitative data on their stability fields. Furthermore, this guide employs Graphviz visualizations to elucidate the complex transformation pathways and experimental workflows, offering a valuable resource for researchers in geochemistry, materials science, and potentially those exploring the unique properties of these minerals in drug development.

Natural Occurrence and Geological Settings

Azurite and malachite are exclusively found in the oxidized zones of copper ore deposits, which are located at shallow depths above the primary ore body.[1] Their genesis is a direct result of the chemical alteration of primary copper sulfide minerals, such as chalcopyrite (CuFeS₂), bornite (Cu₅FeS₄), and chalcocite (Cu₂S), when they are exposed to the atmosphere and circulating groundwater.[2][3]

The host rock plays a crucial role in the formation of these secondary minerals. Carbonate-rich rocks, like limestone (CaCO₃) and marble, are particularly conducive environments.[1] These rocks neutralize the acidic, copper-bearing solutions percolating from the oxidizing sulfides, facilitating the precipitation of copper carbonate minerals within fractures, cavities, and porous spaces.[1] Sandstone can also serve as a host rock, with azurite and malachite crystallizing within its fracture networks.[2] Notable deposits of azurite and malachite are found worldwide, including in the southwestern United States (Arizona, New Mexico, Utah), Namibia, Australia, and the Democratic Republic of Congo.[2][4]

Geochemical Formation and Stability

The formation of azurite and malachite is a complex interplay of various physicochemical parameters, primarily pH, the partial pressure of carbon dioxide (pCO₂), and the oxidation-reduction potential (Eh). Malachite is the more common and stable of the two copper carbonates under typical atmospheric conditions.[5][6] Azurite, while chemically similar, forms under more specific and somewhat unusual conditions.[5]

Chemical Reactions

The fundamental chemical transformation involves the oxidation of primary copper sulfides to release copper ions (Cu²⁺) into solution. These acidic, copper-rich solutions then react with carbonate ions (CO₃²⁻) from the surrounding environment.

The simplified overall reactions for the formation from a primary sulfide like chalcopyrite are:

Oxidation of Chalcopyrite: 4CuFeS₂(s) + 17O₂(g) + 10H₂O(l) → 4Cu²⁺(aq) + 4Fe(OH)₃(s) + 8SO₄²⁻(aq) + 8H⁺(aq)

Formation of Malachite: 2Cu²⁺(aq) + CO₃²⁻(aq) + 2OH⁻(aq) → Cu₂(CO₃)(OH)₂(s)

Formation of Azurite: 3Cu²⁺(aq) + 2CO₃²⁻(aq) + 2OH⁻(aq) → Cu₃(CO₃)₂(OH)₂(s)

Physicochemical Stability Fields

The stability of azurite versus malachite is highly sensitive to the partial pressure of CO₂ and the pH of the aqueous environment.[5][7] Malachite is favored in environments with lower CO₂ partial pressure and slightly more alkaline conditions, while azurite formation requires a higher partial pressure of CO₂ and relatively more acidic conditions.[3][5] The frequent occurrence of azurite altering to malachite, often forming pseudomorphs, is a testament to malachite's greater stability under surface conditions.[5] This transformation is driven by a decrease in CO₂ concentration in the surrounding environment.[8]

The equilibrium between azurite and malachite can be represented by the following reaction:

Cu₃(CO₃)₂(OH)₂(s) + H₂O(l) ⇌ 1.5Cu₂(CO₃)(OH)₂(s) + 0.5CO₂(g)

A critical factor is the pCO₂, with the equilibrium between the two minerals being reached at a pCO₂ of approximately 10⁻³·⁴⁵ atm, a value very close to the normal atmospheric partial pressure of CO₂.[1][6] This proximity explains the sensitive nature of their formation and transformation.

Table 1: Quantitative Stability Data for Azurite and Malachite

Parameter	Malachite (Cu₂(CO₃)(OH)₂)	Azurite (Cu₃(CO₃)₂(OH)₂)	Reference(s)
pH Range for Formation	~7.0 - 8.5	~5.0 - 7.0	[3]
CO₂ Partial Pressure (pCO₂) for Stability	< 10⁻³·⁴⁵ atm	> 10⁻³·⁴⁵ atm	[1][6]
Temperature of Formation (from isotopic studies)	~10 - 30°C	~10 - 30°C	[9]
Crystal System	Monoclinic	Monoclinic	[4]
Mohs Hardness	3.5 - 4	3.5 - 4	[4]

Experimental Protocols for Synthesis

The laboratory synthesis of azurite and malachite provides a means to study their formation under controlled conditions and to produce these materials for various applications.

Synthesis of Malachite

A common method for synthesizing malachite involves the reaction of a soluble copper(II) salt with a carbonate source in an aqueous solution.

Protocol 1: Precipitation from Copper(II) Sulfate and Sodium Carbonate

• Reagents and Equipment:

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium carbonate (Na₂CO₃)

  • Distilled water

  • Beakers

  • Magnetic stirrer and stir bar

  • Filter funnel and filter paper

  • Drying oven

• Procedure:

  • Prepare a solution of copper(II) sulfate by dissolving a specific amount (e.g., 3.10 g) in distilled water (e.g., 12.5 mL).

  • In a separate beaker, prepare a solution of sodium carbonate (e.g., 1.45 g in 25 mL of distilled water).

  • Slowly add the sodium carbonate solution to the copper(II) sulfate solution while stirring continuously. A light blue precipitate will form.

  • Cool the mixture in an ice bath for approximately 30 minutes.

  • Separate the precipitate by gravity filtration.

  • Wash the precipitate with distilled water to remove any soluble impurities.

  • Dry the resulting malachite powder in an oven at a low temperature (e.g., 60°C) until a constant weight is achieved.

Synthesis of Azurite

The synthesis of pure azurite is more challenging due to its lower stability compared to malachite. The key is to maintain a higher partial pressure of CO₂ and control the pH.

Protocol 2: Controlled Precipitation for Azurite Formation

• Reagents and Equipment:

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Concentrated sodium carbonate solution (Na₂CO₃)

  • Controlled temperature water bath (45-65°C)

  • pH meter

  • Reaction vessel with a gas inlet for CO₂ (optional, for enhanced control)

  • Filtration apparatus

  • Ethanol for washing

  • Drying oven

• Procedure:

  • Prepare a concentrated solution of sodium carbonate.

  • Prepare a solution of copper(II) sulfate.

  • Heat the sodium carbonate solution to a temperature between 45-65°C in the reaction vessel.

  • Slowly add the copper(II) sulfate solution to the heated sodium carbonate solution while vigorously stirring. Azurite will initially precipitate.[2]

  • To prevent the conversion to malachite, it is crucial to work quickly. The reaction should be cooled down shortly after the precipitation of the blue azurite.

  • Filter the precipitate immediately.

  • Wash the azurite precipitate with ethanol to remove water and inhibit the transformation to malachite.[2]

  • Dry the azurite powder at a low temperature.

  Note: The conversion to malachite can occur within two hours under these conditions. To favor azurite, a higher concentration of carbonate and rapid separation are essential.[2]

Mandatory Visualizations

Geochemical Formation Pathway

Caption: Geochemical pathway from primary copper sulfide to azurite and malachite.

Experimental Workflow for Malachite Synthesis

Caption: Experimental workflow for the laboratory synthesis of malachite.

Logical Relationship of Stability Fields

Caption: Logical relationship between environmental conditions and mineral stability.

Conclusion

The formation of azurite and malachite serves as a clear indicator of the geochemical processes occurring in the oxidized zones of copper deposits. Their genesis is governed by a delicate balance of pH and CO₂ partial pressure, with malachite being the more stable phase under ambient surface conditions. The provided experimental protocols offer a basis for the controlled synthesis of these minerals, enabling further research into their properties and potential applications. The visual representations of the formation pathways and experimental workflows aim to provide a clear and concise understanding of these complex processes for researchers and scientists.

References

• 1. rruff.net [rruff.net]
• 2. Sciencemadness Discussion Board - Azurite synthesis? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Azurite [turnstone.ca]
• 4. rruff.geo.arizona.edu [rruff.geo.arizona.edu]
• 5. researchgate.net [researchgate.net]
• 6. Flow diagram of mineral phase transformation experimental process. [ijmmm.ustb.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. Thinking and Experiencing 'Techne': Making Azurite. Part 2 • V&A Blog [vam.ac.uk]
• 9. chymist.com [chymist.com]

A Technical Guide to Copper-Based and Carbon Quantum Dots for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Quantum dots (QDs) are semiconductor nanocrystals that exhibit quantum mechanical properties and have emerged as promising tools in the fields of biomedical research and drug development. Their unique optical and electronic properties, including size-tunable fluorescence, high photostability, and large surface areas for functionalization, make them ideal candidates for bioimaging, drug delivery, and therapeutic applications. While the direct synthesis of quantum dots from copper carbonate precursors is not extensively documented in current literature, this guide provides a comprehensive overview of the synthesis, characterization, and application of copper-based quantum dots using various other copper precursors, such as copper oxide, copper sulfide, and copper salts. Furthermore, this document delves into the well-established field of carbon quantum dots (CQDs), which offer a biocompatible and cost-effective alternative for similar biomedical applications. This technical guide details experimental protocols, summarizes key quantitative data, and visualizes experimental workflows and signaling pathways to equip researchers with the foundational knowledge to leverage these nanomaterials in their work.

Introduction to Quantum Dots

Quantum dots are crystalline semiconductor materials with diameters in the range of 2 to 10 nanometers.[1] Due to their small size, they exhibit quantum confinement effects, which lead to size-dependent optical and electronic properties.[2] Larger QDs emit longer wavelength light (red-shifted), while smaller QDs emit shorter wavelength light (blue-shifted).[1] This tunability, along with their broad absorption spectra and narrow, symmetric emission peaks, makes them superior to traditional organic fluorescent dyes for applications requiring multiplexed imaging.[3]

Copper-based quantum dots have garnered significant attention as a less toxic alternative to traditional cadmium-based QDs.[4] Carbon quantum dots, with their excellent biocompatibility, water solubility, and low cost, are also at the forefront of biomedical research.[5]

Synthesis of Copper-Based and Carbon Quantum Dots

The synthesis of quantum dots can be broadly categorized into top-down and bottom-up approaches.[6] The top-down methods, such as laser ablation and arc discharge, involve the breakdown of larger materials into nanoparticles.[5] The bottom-up methods, which are more common for synthesizing QDs with controlled properties, involve the chemical synthesis of nanoparticles from molecular precursors.[5]

Experimental Protocol: Hydrothermal Synthesis of Carbon Quantum Dots from Orange Juice

This protocol describes a simple, green, and low-cost method for synthesizing carbon quantum dots using a hydrothermal approach with a natural carbon source.

Materials:

• Fresh orange juice

• Deionized water

• Teflon-lined hydrothermal autoclave reactor

• 0.22 µm syringe filter

• Vortex mixer

• UV lamp

Procedure:

• Extract fresh orange juice and dilute it with an equal volume of deionized water.

• Thoroughly mix the solution using a vortex mixer to ensure homogeneity.[7]

• Transfer the solution into a Teflon-lined hydrothermal autoclave reactor.[7]

• Seal the reactor and heat it at a high temperature (e.g., 180-200°C) for a specified duration (e.g., 8-12 hours). The reaction time and temperature can be varied to control the particle size of the resulting CQDs.[7]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• The resulting brownish solution contains CQDs.[7]

• To remove larger particles and contaminants, pass the solution through a 0.22 µm syringe filter.[7]

• The purified CQD solution can be stored for further characterization and use.

• Visualize the fluorescence of the synthesized CQDs by exposing the solution to a UV lamp.[7]

Hydrothermal synthesis workflow for carbon quantum dots.

Experimental Protocol: Chemical Reduction Synthesis of Copper Quantum Dots

This protocol outlines the synthesis of metallic copper quantum dots using a chemical reduction method with copper chloride as the precursor and sodium borohydride as the reducing agent.[8]

Materials:

• Copper chloride (CuCl₂)

• Citric acid or Cetyltrimethylammonium bromide (CTAB) as a surfactant

• Sodium borohydride (NaBH₄)

• Deionized water

• Magnetic stirrer

Procedure:

• Prepare an aqueous solution of copper chloride.

• Add the surfactant (citric acid or CTAB) to the copper chloride solution under magnetic stirring.[8]

• Slowly add a freshly prepared aqueous solution of sodium borohydride (the reducing agent) to the mixture while stirring vigorously.[8]

• The reaction mixture will change color, indicating the formation of copper nanoparticles.

• Continue stirring for a sufficient period to ensure the completion of the reaction and stabilization of the quantum dots by the surfactant.

• The resulting colloidal solution contains copper quantum dots. The size of the QDs can be tuned by varying the concentration of the reducing agent.[9]

• The synthesized copper quantum dots can be characterized for their morphological and optical properties.

Chemical reduction synthesis of copper quantum dots.

Characterization of Quantum Dots

A variety of analytical techniques are employed to characterize the size, morphology, crystal structure, and optical properties of synthesized quantum dots.

Characterization Technique	Information Obtained
Transmission Electron Microscopy (TEM)	Provides high-resolution images to determine the size, shape, and morphology of individual quantum dots.[2][9]
Scanning Electron Microscopy (SEM)	Used to analyze the surface morphology and topography of quantum dot samples.[9]
X-ray Diffraction (XRD)	Determines the crystal structure and phase purity of the synthesized quantum dots.[6]
UV-Visible Spectroscopy	Measures the absorption spectra of quantum dots, which can be used to estimate their band gap energy.[9]
Photoluminescence (PL) Spectroscopy	Characterizes the emission spectra of quantum dots, revealing their fluorescence properties, including emission wavelength and intensity.[10]
Energy Dispersive X-ray Spectroscopy (EDX)	Confirms the elemental composition of the synthesized quantum dots.[10]

Quantitative Data Summary

The following tables summarize key quantitative data for copper-based and carbon quantum dots from various studies.

Table 1: Properties of Copper-Based Quantum Dots

Precursor	Synthesis Method	Average Size (nm)	Band Gap (eV)	Emission Wavelength (nm)	Reference
Copper (I) Oxide	Wet Chemical	~5	-	-	[2]
Copper Sulfide	UV-Irradiation	5.4 - 9.1	-	-	[10]
Copper Chloride	Chemical Reduction	3 - 10	3.67 - 4.52	~550 (protein-based)	[8][9][11]
Copper Oxide	Electrochemical	~2.3	2 - 2.5	-	[12]

Table 2: Properties of Carbon Quantum Dots

Carbon Source	Synthesis Method	Average Size (nm)	Quantum Yield (%)	Emission Wavelength (nm)	Reference
Aloe Vera Extract	Pyrolysis	-	12.3	Blue	[5]
Pomelo Juice	Hydrothermal	-	-	-	[5]
Orange Juice	Hydrothermal	2 - 10	-	-	[7]
Activated Carbon	Ultrasonic	5 - 10	-	-	[13]

Applications in Drug Delivery and Bioimaging

Quantum dots serve as versatile platforms for drug delivery and bioimaging due to their high surface area-to-volume ratio, which allows for the attachment of various molecules, including drugs, targeting ligands, and imaging agents.[1]

Drug Delivery Mechanisms

Quantum dots can be functionalized to carry and deliver therapeutic agents to specific cells or tissues. The release of the drug can be triggered by internal or external stimuli, such as changes in pH, enzyme activity, or light.

Targeted drug delivery workflow using functionalized quantum dots.

Bioimaging

The bright and stable fluorescence of quantum dots makes them excellent probes for in vitro and in vivo imaging.[6] They can be used to label and track cells, monitor drug delivery, and visualize biological processes at the molecular level.

Signaling Pathways

While specific signaling pathways initiated by copper carbonate-derived quantum dots are not well-defined, studies on copper-based nanoparticles suggest their interaction with cellular redox systems. The release of copper ions from these nanoparticles can trigger cellular responses involving the glutathione (GSH) and nuclear factor erythroid 2–related factor 2 (NRF2) antioxidant pathways.[14]

Potential signaling pathways activated by copper-based nanoparticles.

Conclusion and Future Perspectives

Copper-based and carbon quantum dots represent a versatile and promising class of nanomaterials for a wide range of biomedical applications, including drug delivery and bioimaging. While the use of copper carbonate as a direct precursor for quantum dot synthesis requires further investigation, the methodologies and principles outlined in this guide for other copper precursors and for carbon-based materials provide a solid foundation for researchers. Future research should focus on optimizing the synthesis of these quantum dots to achieve higher quantum yields and better control over their physicochemical properties. Furthermore, a deeper understanding of their interactions with biological systems and their long-term biocompatibility and toxicity is crucial for their successful translation into clinical applications. The continued development of these nanomaterials holds the potential to revolutionize diagnostics and therapeutics in the years to come.

References

• 1. Advancing Cancer Therapy with Quantum Dots and Other Nanostructures: A Review of Drug Delivery Innovations, Applications, and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. briefs.techconnect.org [briefs.techconnect.org]
• 3. mdpi.com [mdpi.com]
• 4. Current Advances in the Biomedical Applications of Quantum Dots: Promises and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural carbon-based quantum dots and their applications in drug delivery: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. turkjps.org [turkjps.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. chalcogen.ro [chalcogen.ro]
• 11. CN105562705A - Method for synthesizing copper quantum dots based on protein and application of copper quantum dots - Google Patents [patents.google.com]
• 12. cst.kipmi.or.id [cst.kipmi.or.id]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Unveiling the Magnetic Secrets of Copper Carbonates at Low Temperatures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pure copper(II) carbonate (CuCO₃) is a compound rarely synthesized and, as a result, its low-temperature magnetic properties remain largely uncharacterized in publicly available literature. The most definitive synthesis, achieved under high-pressure and high-temperature conditions, was reported in 1973, but detailed magnetic studies on this pure form are not readily accessible. In contrast, the naturally occurring basic copper carbonates, malachite [Cu₂(OH)₂CO₃] and azurite [Cu₃(OH)₂(CO₃)₂], have been the subject of extensive investigation, revealing complex and intriguing magnetic behaviors at cryogenic temperatures. This technical guide provides a comprehensive overview of the low-temperature magnetic properties of these two readily available and technologically relevant copper carbonate compounds. It details their magnetic structures, transitions, and the experimental protocols used for their characterization, serving as a vital resource for researchers in materials science, chemistry, and drug development.

Introduction: The Challenge of Pure Copper Carbonate

The term "copper carbonate" typically refers to the basic copper carbonates, malachite and azurite, which are abundant in nature. True, neutral copper(II) carbonate (CuCO₃) is a gray powder that was first reliably synthesized in 1973 by heating basic copper carbonate in a carbon dioxide atmosphere at 500 °C and 2 GPa. Due to these extreme synthesis requirements, pure CuCO₃ is not commonly studied. Consequently, a comprehensive, publicly accessible dataset on its low-temperature magnetic properties is currently unavailable. This guide, therefore, focuses on the well-documented magnetic characteristics of malachite and azurite.

Magnetic Properties of Malachite [Cu₂(OH)₂CO₃]

Malachite exhibits magnetic properties characteristic of a one-dimensional antiferromagnetic system with a significant spin gap. This behavior is attributed to the arrangement of Cu²⁺ ions in chains within its crystal structure.

Magnetic Susceptibility

The magnetic susceptibility of malachite does not show a sharp transition to a long-range ordered state but rather a broad maximum at low temperatures, which is indicative of short-range magnetic correlations. The temperature dependence of the magnetic susceptibility can be effectively modeled using a one-dimensional alternating Heisenberg chain model. This model accounts for different exchange interactions between adjacent Cu²⁺ ions in the chain.

Parameter	Value	Reference
Primary Exchange Coupling (J₁)	189 K	[1]
Alternating Exchange Coupling (J₂)	89 K	[1]
g-factor	2.18	[1]
Spin Gap (Δ)	129 K	[1]

Table 1: Key magnetic parameters for malachite derived from magnetic susceptibility measurements.

The presence of a spin gap indicates that a finite amount of energy is required to excite the magnetic system from its ground state to the first excited state.

Magnetic Properties of Azurite [Cu₃(OH)₂(CO₃)₂]

Azurite is a model system for a one-dimensional distorted diamond chain antiferromagnet. Its magnetic behavior is more complex than that of malachite, culminating in a transition to a long-range antiferromagnetically ordered state at a very low temperature.

Magnetic Ordering and Néel Temperature

Azurite undergoes a phase transition from a paramagnetic state to an antiferromagnetic (AFM) state at a Néel temperature (Tₙ) of approximately 1.9 K.[2][3] Below this temperature, the magnetic moments of the Cu²⁺ ions align in an antiparallel fashion, resulting in a net zero magnetization in the absence of an external magnetic field.

Magnetic Structure

Neutron diffraction studies have been crucial in determining the magnetic structure of azurite below its Néel temperature. The magnetic ordering is commensurate with the crystal lattice. The ordered magnetic moment structure is complex, with two inequivalent magnetic moments on the copper sites.

Parameter	Value	Reference
Néel Temperature (Tₙ)	~1.9 K	[2][3]
Magnetic Moment (Cu site 1)	0.684(14) µB	[4]
Magnetic Moment (Cu site 2)	0.264(16) µB	[4]
Magnetic Propagation Vector	(1/2, 1/2, 1/2)	[3]

Table 2: Low-temperature magnetic properties of azurite.

The magnetic structure is influenced by anisotropic exchange and Dzyaloshinskii-Moriya interactions.[5]

Experimental Protocols

The characterization of the low-temperature magnetic properties of copper carbonates relies on a suite of sensitive experimental techniques.

SQUID Magnetometry

Superconducting Quantum Interference Device (SQUID) magnetometry is the primary technique for measuring the magnetic susceptibility of materials with high precision.

Methodology:

• Sample Preparation: A powdered sample of the copper carbonate (typically 1-20 mg) is packed into a gelatin capsule or a straw made of a material with a known, low magnetic background signal.

• Mounting: The sample is mounted on a sample rod and inserted into the SQUID magnetometer.

• Temperature and Field Control: The sample chamber is cooled to the desired starting temperature (e.g., 300 K). The magnetic moment is then measured as a function of temperature as the sample is cooled to the base temperature (typically around 2 K). Measurements are often performed in both zero-field-cooled (ZFC) and field-cooled (FC) modes to probe for magnetic history effects.

• Data Acquisition: A small DC magnetic field (e.g., 100-1000 Oe) is applied, and the magnetic moment is recorded at discrete temperature intervals.

• Data Analysis: The raw magnetic moment data is corrected for the sample holder's magnetic contribution and the sample's mass to obtain the magnetic susceptibility (χ) in emu/mol·Oe.

SQUID Magnetometry Experimental Workflow

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the arrangement of magnetic moments in a crystalline material.

Methodology:

• Sample Preparation: A relatively large powder sample (several grams) is loaded into a sample holder made of a material that is nearly transparent to neutrons, such as vanadium.

• Cryostat: The sample is placed in a cryostat that allows for cooling to temperatures below the magnetic ordering temperature.

• Data Collection above Tₙ: A neutron diffraction pattern is collected at a temperature above the Néel temperature to determine the crystal structure without magnetic contributions.

• Data Collection below Tₙ: The sample is cooled to a temperature below the Néel temperature, and another diffraction pattern is collected. The appearance of new Bragg peaks or changes in the intensity of existing nuclear peaks indicates the onset of long-range magnetic order.

• Magnetic Structure Refinement: The positions and intensities of the magnetic Bragg peaks are used to determine the size and orientation of the magnetic moments on the copper ions and the magnetic propagation vector that describes the periodicity of the magnetic structure.

Logic Diagram for Magnetic Structure Determination

Low-Temperature Specific Heat Measurement

Specific heat measurements provide information about the thermal properties of a material and can reveal phase transitions, including magnetic ordering.

Methodology:

• Sample Preparation: A small, pelletized sample is prepared to ensure good thermal contact.

• Calorimeter: The sample is mounted in a calorimeter within a cryostat. A thermometer and a heater are attached to the sample platform.

• Measurement Technique (Relaxation Method): a. The sample is cooled to the desired temperature. b. A small heat pulse is applied to the sample, causing its temperature to rise. c. The heat source is turned off, and the sample temperature relaxes back to the base temperature. d. The time constant of this relaxation is proportional to the heat capacity of the sample.

• Data Acquisition: The heat capacity is measured over a range of temperatures, with particular attention to the region around the suspected magnetic transition.

• Data Analysis: A sharp peak (lambda-like anomaly) in the heat capacity versus temperature plot is a hallmark of a second-order phase transition, such as the onset of antiferromagnetic ordering. The entropy change associated with the transition can be calculated by integrating the magnetic contribution to the specific heat.

Specific Heat Measurement Workflow

Conclusion

While the low-temperature magnetic properties of pure copper(II) carbonate remain an open area for research due to its challenging synthesis, the readily available basic copper carbonates, malachite and azurite, offer rich and distinct magnetic phenomena. Malachite behaves as a one-dimensional antiferromagnet with a spin gap, while azurite exhibits a transition to a complex, long-range antiferromagnetic state at approximately 1.9 K. Understanding the magnetic behavior of these materials is not only of fundamental scientific interest but also has implications for the development of new magnetic materials and potentially for applications where controlling magnetic properties at the nanoscale is crucial. The experimental protocols detailed in this guide provide a solid foundation for researchers to explore the magnetic properties of these and other related copper compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Kupfer(II)-carbonat – Wikipedia [de.wikipedia.org]
• 3. repo.uni-hannover.de [repo.uni-hannover.de]
• 4. Koper(II)karbonaat - Wikipedia [af.wikipedia.org]
• 5. mdpi.com [mdpi.com]

theoretical modeling of copper carbonate surface chemistry

An In-Depth Technical Guide to the Theoretical Modeling of Copper Carbonate Surface Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper carbonates, primarily in their basic forms such as malachite (Cu₂(OH)₂CO₃) and azurite (Cu₃(OH)₂ (CO₃)₂), are compounds of significant interest across various scientific and industrial domains. Their applications range from catalysis and pigments to serving as precursors for the synthesis of other copper-based materials.[1] In the context of drug development and materials science, understanding the surface chemistry of copper carbonate is crucial for predicting its interactions with biological molecules, designing novel catalysts, and controlling its dissolution and reactivity.

Theoretical modeling, particularly using Density Functional Theory (DFT), has emerged as a powerful tool to investigate the atomic-scale details of surface structures, electronic properties, and reaction mechanisms.[2] While extensive research has been dedicated to the theoretical modeling of copper and copper oxide surfaces, the surface chemistry of copper carbonate is a less explored yet critical area. This technical guide provides a comprehensive overview of the current state of , supported by relevant experimental data and methodologies.

Synthesis and Experimental Characterization of Copper Carbonate

A fundamental understanding of the material's synthesis and its physical and chemical properties is a prerequisite for accurate theoretical modeling. Basic copper carbonate is most commonly synthesized through precipitation reactions.

Synthesis Protocols

Precipitation Method:

A common laboratory-scale synthesis involves the reaction of a soluble copper(II) salt with a soluble carbonate or bicarbonate salt.[1]

• Reactants: Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃).

• Procedure:

  • Prepare aqueous solutions of the copper salt and the carbonate/bicarbonate salt separately.

  • Slowly add the copper salt solution to the carbonate/bicarbonate solution with constant stirring.

  • Control of reaction parameters such as temperature and pH is crucial for obtaining desired particle size and morphology. For instance, maintaining a temperature of around 50°C and a pH between 7.0 and 7.5 can yield spherical malachite particles.

  • The resulting precipitate is then filtered, washed to remove soluble impurities, and dried.[1]

Experimental Characterization Techniques

The synthesized copper carbonate is typically characterized using a suite of analytical techniques to determine its morphology, crystal structure, and surface properties.

• Scanning Electron Microscopy (SEM): Provides high-resolution images of the particle morphology and size.

• X-ray Diffraction (XRD): Used to identify the crystalline phases present in the sample (e.g., malachite, azurite) by comparing the diffraction pattern to known standards.

• Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present in the material, confirming the presence of carbonate and hydroxyl groups.

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique that provides information about the elemental composition and chemical states of the atoms on the surface of the material. This is particularly valuable for validating theoretical models of surface chemistry.[2]

Theoretical Modeling of Copper Carbonate Surface Chemistry

Theoretical modeling of copper carbonate surfaces primarily employs Density Functional Theory (DFT) to investigate their atomic and electronic structure, as well as their reactivity towards various molecules. While the body of research specifically on copper carbonate is growing, many insights are drawn from the extensive studies on copper and copper oxide surfaces.

Computational Methodology

A typical DFT study of a crystal surface involves several key steps. The following table summarizes common parameters and methods used in the theoretical modeling of copper-based material surfaces, including malachite.[2][3]

Parameter	Typical Values/Methods
Software	VASP (Vienna Ab initio Simulation Package), Quantum ESPRESSO, CASTEP
Exchange-Correlation Functional	Generalized Gradient Approximation (GGA) with functionals like PBE (Perdew-Burke-Ernzerhof) or PW91. For systems with strong electron correlation (like copper), DFT+U is often employed.
Basis Set	Plane-wave basis sets are commonly used.
Pseudopotentials	Projector Augmented Wave (PAW) or Ultrasoft Pseudopotentials.
Slab Model	The surface is modeled as a slab of finite thickness, separated by a vacuum layer to avoid interactions between periodic images.
k-point Sampling	A Monkhorst-Pack grid is typically used to sample the Brillouin zone. The density of the grid depends on the size of the unit cell.
Convergence Criteria	Energy convergence criteria are typically set to 10⁻⁵ to 10⁻⁶ eV, and force convergence criteria to 0.01-0.05 eV/Å.
Adsorption Calculations	Adsorption energies are calculated as E_ads = E_(slab+adsorbate) - E_slab - E_adsorbate.

Surface Structure and Stability

The initial step in modeling surface chemistry is to determine the stable surface terminations of the crystal. For malachite, the (-201) surface has been a subject of theoretical investigation.[3] DFT calculations are used to relax the atomic positions of the surface atoms and calculate the surface energy to predict the most stable surface configurations.

Adsorption of Molecules

Understanding how molecules interact with the copper carbonate surface is key to predicting its chemical behavior. DFT calculations can provide valuable quantitative data on the adsorption of various molecules.

3.3.1. Adsorption of Hydrogen Sulfide (HS⁻) on Malachite (-201)

A study on the interaction of HS⁻ with the malachite (-201) surface revealed strong chemical adsorption.[3]

Adsorbate	Adsorption Site	Adsorption Energy (eV)	Key Interactions
HS⁻	On top of a surface Cu atom	-2.85	Strong orbital overlap between the Cu 3d and S 3p orbitals, indicating a strong chemical bond.[3][4]
S	On top of a surface Cu atom	-1.98	Weaker interaction compared to HS⁻, suggesting HS⁻ is the more reactive species in sulfidation processes.[4]

Note: Negative adsorption energy indicates an exothermic and favorable process.

3.3.2. Adsorption of Flotation Collectors on Malachite

DFT has also been employed to understand the selective adsorption of organic molecules, such as flotation collectors, on the surface of malachite.[2]

Collector Molecule	Adsorption Energy (kJ/mol)	Primary Bonding Interaction
BTPA	-210.45	Charge transfer from the s orbitals of oxygen atoms in the collector to the d orbitals of copper atoms on the surface.[2]
DEPA	-185.32	Similar to BTPA, but with a weaker interaction.[2]
DPPA	-170.11	The weakest interaction among the three collectors studied.[2]

Reaction Pathways

While specific reaction pathways on copper carbonate surfaces are not as extensively documented as on copper or copper oxides, DFT can be used to propose and evaluate potential mechanisms. For instance, in the context of catalysis, understanding the elementary steps of a reaction, including transition states and activation barriers, is crucial. The principles learned from CO₂ reduction on copper surfaces can inform hypotheses about similar reactions on copper carbonate.

Visualizing Theoretical Models

Diagrams are essential for conveying the complex relationships in theoretical modeling and experimental workflows.

Caption: A generalized workflow for the theoretical modeling of surface chemistry.

Caption: A simplified signaling pathway for the adsorption of HS⁻ on a malachite surface.

Caption: An experimental workflow for the synthesis and characterization of copper carbonate for surface chemistry studies.

Conclusion and Future Outlook

The is a burgeoning field with significant potential. Current research, primarily focused on malachite, has demonstrated the utility of DFT in elucidating the adsorption mechanisms of small molecules, which is crucial for applications such as mineral processing.

However, there are several areas that warrant further investigation:

• Exploration of other surfaces: The surface chemistry of other copper carbonate minerals like azurite, as well as different crystallographic faces of malachite, remains largely unexplored.

• Adsorption of a wider range of molecules: Studies on the adsorption of other relevant molecules, including water, CO, CO₂, and organic molecules pertinent to drug delivery and catalysis, are needed.

• Investigation of reaction mechanisms: Detailed theoretical studies on reaction pathways, including the calculation of activation barriers for surface reactions, will be critical for designing new catalytic applications.

• Closer integration with experimental studies: There is a need for more experimental surface science studies on well-characterized copper carbonate single crystals to provide benchmark data for validating and refining theoretical models.

By leveraging the combined power of theoretical modeling and experimental characterization, the scientific community can unlock a deeper understanding of copper carbonate surface chemistry, paving the way for new technologies and applications.

References

• 1. personal.denison.edu [personal.denison.edu]
• 2. mdpi.com [mdpi.com]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. DFT and TOF-SIMS study of the interaction between hydrogen sulfide ion and malachite (–201) surface - Physicochemical Problems of Mineral Processing - Tom Vol. 57, iss. 5 (2021) - BazTech - Yadda [yadda.icm.edu.pl]

A Historical Review of Copper Carbonate in Alchemy: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive historical review of the role of copper and its compounds, often referred to imprecisely as "copper carbonate" in alchemical traditions. The focus is on the substances known to the alchemists, their methods of preparation, their symbolic significance, and their practical applications in the pre-scientific era. While the term "copper carbonate" is used in the topic, it is crucial to note that alchemists were primarily working with basic copper acetates (verdigris) and naturally occurring copper carbonates like malachite, rather than the neutral copper(II) carbonate known to modern chemistry.[1][2]

Terminology and Identification

In alchemical texts, the green and blue-green compounds derived from copper were often referred to by the umbrella term verdigris .[3][4] This term, derived from the Old French "verte grez" (green of Greece), could refer to a variety of copper salts, primarily basic copper acetates.[5] The naturally occurring green mineral malachite , a basic copper carbonate (Cu₂CO₃(OH)₂), and the blue mineral azurite (Cu₃(CO₃)₂(OH)₂) were also known and used, sometimes under names like "verditer" or "mountain green".[2][6]

It is a common misconception that alchemists worked with neutral copper(II) carbonate (CuCO₃). This compound is unstable in the presence of moisture and was only synthesized in a laboratory setting in 1973 under high pressure and temperature.[1] Therefore, for the purpose of this historical review, "copper carbonate" in an alchemical context will primarily refer to verdigris (copper acetates) and the naturally occurring basic copper carbonates.

Symbolic Significance in Alchemy

Copper held a significant place in the alchemical worldview, deeply intertwined with astrology and mythology. It was one of the seven metals of antiquity, each associated with a celestial body. Copper was universally linked to the planet Venus .[7][8][9] This association imbued the metal and its compounds with the symbolic attributes of Venus: love, beauty, femininity, fertility, and artistic creativity.[10][11] The alchemical symbol for copper is the same as the astronomical symbol for Venus (♀), which is also said to represent a hand mirror, further linking it to beauty and reflection.[7][10]

In the grand narrative of the Great Work—the alchemical quest for transmutation and spiritual enlightenment—copper was considered a base metal that could be transformed. While the ultimate goal was often the creation of gold (associated with the Sun and perfection), the transformation of copper represented a key stage in this process.[7]

Alchemical Preparations of Copper Compounds (Verdigris)

The preparation of verdigris is a recurring theme in alchemical and early chemical texts. These methods, while lacking the precision of modern chemistry, demonstrate a practical understanding of chemical reactions. The most common method involved the corrosion of copper with acetic acid, sourced from vinegar.

Summary of Preparation Methods

Source/Method	Key Reagents	Process Description	Incubation/Reaction Time
Theophilus Presbyter ("De diversis artibus")	Copper sheets, honey, ground salt, heated vinegar or hot urine.	Copper sheets coated with honey and salt are placed on twigs inside a hollowed-out oak chest. Heated vinegar or urine is poured in, and the chest is sealed to trap the vapors.[2][11]	Not specified.
Cennino Cennini ("Il Libro dell'Arte")	Copper, vinegar.	Described as being "manufactured by alchemy, from copper and vinegar." The general principle of exposing copper to vinegar is implied.[8][12]	Not specified.
"Stockholm Papyrus"	Cyprian copper sheet, pumice, water, oil, sharp vinegar.	A cleaned copper sheet is hung inside a cask over sharp vinegar, ensuring no direct contact. The cask is sealed. The verdigris is scraped off periodically.[13]	Daily scraping is mentioned.
Medieval "Dung Burial" Method	Copper strips, acetic acid (vinegar), wooden block, dung.	Copper strips are attached to a wooden block with acetic acid and then buried in dung. The heat from the decomposing dung accelerates the reaction.[3]	A few weeks.
Montpellier Method (18th Century)	Copper plates, distilled wine.	Copper plates were stacked in clay pots filled with distilled wine. The acidic environment caused the formation of verdigris crystals.[3]	Not specified.

Detailed Experimental Protocols

Based on the historical texts, a generalized protocol for the preparation of verdigris can be outlined:

Objective: To produce verdigris (basic copper acetates) through the corrosion of copper with acetic acid vapors.

Materials:

• Copper plates or strips

• Strong vinegar (acetic acid)

• A sealed container (e.g., a glass jar or a wooden chest)

• A method for suspending the copper above the vinegar (e.g., wooden twigs, a non-reactive rack)

Procedure (Vapor Method):

• Preparation of Copper: The copper plates are to be thoroughly cleaned to remove any surface oxides or grease. Historical methods suggest abrasion with pumice stone.[13]

• Setting up the Reaction Vessel: A shallow layer of strong vinegar is poured into the bottom of the container.

• Suspension of Copper: The cleaned copper plates are suspended inside the container, ensuring they do not come into direct contact with the liquid vinegar.[13] The goal is to expose the copper to the acetic acid vapors.

• Sealing the Vessel: The container is tightly sealed to create a closed atmosphere saturated with vinegar fumes.

• Incubation: The sealed vessel is placed in a warm location. Alchemists often used horse manure, as its decomposition generates a steady, low heat.[2][3]

• Harvesting: After a period ranging from days to weeks, a blue-green crust of verdigris will form on the surface of the copper. This is then carefully scraped off.

Applications in Alchemy and Early Arts

Verdigris was a versatile substance in the pre-modern world, finding use in both artistic and what would now be considered medicinal or magical applications.

• Pigment: Verdigris was one of the most vibrant green pigments available to medieval and Renaissance artists and was used extensively in manuscript illumination and painting.[11][14] However, it was known to be unstable and could degrade or darken over time, a fact noted by figures such as Leonardo da Vinci.[14]

• Medicine and Talismans: In the realm of iatrochemistry (alchemical medicine), verdigris was used in various preparations. For instance, it was a component in amulets intended to ward off the plague.[14] It was also used in remedies, such as a treatment for gangrene when boiled with honey and vinegar.[14]

• Transmutation: While the transmutation of base metals into gold was a central goal of alchemy, recipes involving copper were often allegorical or resulted in the creation of gold-colored alloys. Some texts describe processes for the "doubling of gold," where gold was alloyed with copper and other metals.[7] To the alchemists, who lacked the means for precise chemical analysis, this may have been perceived as an increase in the amount of gold. Another common experiment, often demonstrated as a representation of alchemical transformation, involves coating a copper coin with zinc to give it a silvery appearance, and then heating it to form a gold-colored brass alloy.[15][16]

Logical and Alchemical Pathways

The alchemical processes involving copper can be represented as logical workflows, combining both the practical steps and the symbolic underpinnings.

Caption: Alchemical workflow for the preparation of Verdigris.

The diagram above illustrates the conceptual pathway for creating verdigris. It begins with the Prima Materia of copper, which undergoes purification. It is then subjected to the action of a corrosive "spirit" (vinegar) within a controlled environment, leading to a transformation (putrefaction and generation) that yields the desired product, verdigris, sometimes symbolically referred to as the "Green Lion."

Caption: Logical pathway of the pseudo-transmutation of copper to 'gold'.

This second diagram shows the logical steps in a common alchemical demonstration: the apparent transmutation of copper to gold. This process involves two key transformations: a "whitening" (albedo) stage to create a silver-like appearance, followed by a "yellowing" (citrinitas) or "reddening" (rubedo) stage through the application of heat to produce a gold-colored alloy. This served as a powerful metaphor for the broader transformative principles of alchemy.

Conclusion

The study of copper carbonate and its related compounds in alchemy offers a fascinating window into the intersection of early chemical practices, symbolic philosophy, and artistic creation. While the alchemists' understanding of the underlying chemistry was framed in a mystical and allegorical context, their experimental methods for producing substances like verdigris were practical and reproducible. The enduring association of copper with Venus highlights the alchemical belief in a cosmos where the terrestrial and celestial were intrinsically linked. For modern researchers, an appreciation of this history provides context for the origins of chemistry and the long-standing human endeavor to understand and manipulate the material world.

References

• 1. historyofinformation.com [historyofinformation.com]
• 2. makingandknowing - Liu-Verdigris SP17 [fieldnotes.makingandknowing.org]
• 3. wisdomlib.org [wisdomlib.org]
• 4. travelingscriptorium.com [travelingscriptorium.com]
• 5. alliancechemical.com [alliancechemical.com]
• 6. Theophilus Presbyter - Wikipedia [en.wikipedia.org]
• 7. Alchemy and the Transmutation of Gold - Jewelpedia [jewelpedia.net]
• 8. Ciarte [ciarteblog.blogspot.com]
• 9. m.youtube.com [m.youtube.com]
• 10. quora.com [quora.com]
• 11. Making Verdigris pigment and Copper Resinate (A Comedy of Errors) - Hinterlands Blog [hinterlandsblog.com]
• 12. Notebook [noteaccess.com]
• 13. A Recipe for Verdigris - Primitive Method — Primitive Method [userblogs.ganoksin.com]
• 14. animatedscience.co.uk [animatedscience.co.uk]
• 15. chymist.com [chymist.com]
• 16. Alchemy | MEL Chemistry [melscience.com]

Protocols & Analytical Methods

Application Notes and Protocols: Preparation of Copper Oxide Nanoparticles from Copper Carbonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper oxide nanoparticles (CuO-NPs) are attracting significant attention across various scientific disciplines, including nanomedicine and drug development. Their unique physicochemical properties, such as high surface area-to-volume ratio and semiconductor characteristics, make them valuable in a range of biomedical applications.[1][2] In the context of drug development, CuO-NPs are being explored as novel therapeutic agents, particularly in cancer therapy, and as carriers for targeted drug delivery.[1][3] Their anticancer activity is often attributed to the generation of reactive oxygen species (ROS), which can induce oxidative stress and subsequent apoptosis in cancer cells.[3]

The synthesis of CuO-NPs can be achieved through various methods, with the choice of precursor significantly influencing the final properties of the nanoparticles. Copper carbonate (or its basic form, copper carbonate hydroxide) is a viable and effective precursor for producing CuO-NPs. This document provides detailed protocols for the preparation of CuO-NPs from copper carbonate via two common methods: wet chemical synthesis and direct thermal decomposition.

Experimental Protocols

Protocol 1: Wet Chemical Synthesis of CuO Nanoparticles from Copper Carbonate Hydroxide

This protocol is adapted from a wet chemical procedure involving the reaction of basic copper carbonate with sodium hydroxide to form a copper hydroxide precursor, which is then thermally decomposed.[4]

Materials:

• Basic copper carbonate (CuCO₃·Cu(OH)₂)

• Sodium hydroxide (NaOH)

• Deionized water

• Absolute ethanol

• Acetone

Equipment:

• Magnetic stirrer with heating plate

• Beakers and flasks

• Dropping funnel

• Centrifuge and centrifuge tubes

• Oven

Procedure:

• Precursor Solution Preparation: Prepare a 0.57 mol/L solution of basic copper carbonate in deionized water. For example, dissolve 12.6 g of basic copper carbonate in 100 mL of deionized water.

• Precipitation: Place 10 mL of the copper carbonate hydroxide solution in a beaker and stir continuously with a magnetic stirrer.

• Addition of NaOH: While stirring, add a 5 mol/L solution of NaOH dropwise. A precipitate of copper hydroxide will begin to form.

• Reaction and Formation of CuO: Continue stirring the mixture. A black precipitate of CuO will develop over approximately 20 minutes as the copper hydroxide precursor thermally decomposes in situ.[4]

• Cooling and Separation: Allow the mixture to cool to room temperature. Separate the black precipitate by centrifugation.

• Washing: Wash the collected precipitate with deionized water and then with absolute ethanol to remove any unreacted reagents and byproducts. Centrifuge after each wash.

• Drying: Dry the washed nanoparticles in an oven under reduced atmospheric pressure for 90 minutes. A drying temperature of 200°C can be used to ensure the oxidation of any other copper forms to CuO.[4]

• Collection and Storage: Collect the dried CuO nanoparticles. For further analysis, the particles can be suspended in acetone.[4]

Protocol 2: Direct Thermal Decomposition of Copper Carbonate

This protocol describes the synthesis of CuO nanoparticles through the direct heating of copper carbonate powder. The decomposition of copper carbonate into copper oxide and carbon dioxide is a well-established chemical transformation.[5][6]

Materials:

• Copper (II) carbonate (CuCO₃) powder

Equipment:

• Muffle furnace

• Ceramic crucible

• Spatula

Procedure:

• Sample Preparation: Place a known amount (e.g., 2 g) of copper (II) carbonate powder into a ceramic crucible.

• Thermal Decomposition: Place the crucible in a muffle furnace.

• Calcination: Heat the sample to the desired calcination temperature (e.g., 200°C, 400°C, or 600°C). The decomposition of basic copper carbonate to form pure CuO can occur at temperatures as low as 200°C.[3]

• Heating Duration: Maintain the temperature for a set duration, typically 2 to 6 hours, to ensure complete decomposition of the carbonate.

• Cooling: After the heating period, turn off the furnace and allow the sample to cool down to room temperature naturally.

• Collection: The resulting black powder is copper oxide nanoparticles. Carefully collect the powder from the crucible for characterization and use.

Data Presentation

The properties of the synthesized CuO nanoparticles are highly dependent on the synthesis parameters. The following tables summarize quantitative data from literature on the characterization of CuO nanoparticles.

Table 1: Influence of Precursor Concentration on CuO Nanoparticle Size (Wet Chemical Synthesis)

Precursor Concentration (mol/L of Basic Copper Carbonate)	Resulting Particle Size (nm)	Reference
0.57	120 - 160	[4]
1.57	>160	[4]

Note: The particle size of CuO nanoparticles is directly proportional to the concentration of the copper carbonate hydroxide reagent.[4]

Table 2: Effect of Calcination Temperature on CuO Nanoparticle Properties

Calcination Temperature (°C)	Crystalline Size (nm)	Particle Size (nm)	Morphology	Reference
200	12.78	50.0	Nanoflakes	[1]
300	-	-	Nanoflakes	[1]
400	-	-	Quasi-spherical	[7]
500	28.17	458.3	Spherical	[1]
600	-	-	Increased crystallinity and particle size
800	-	-	Agglomerated, irregular flake-like

Note: Increasing the calcination temperature generally leads to an increase in both crystalline and particle size.[1][7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for CuO-NP synthesis.

Signaling Pathway in Drug Development

Caption: CuO-NP induced apoptosis signaling pathway.

References

• 1. Effect of Calcination Temperature on Structural, Morphological and Optical Properties of Copper Oxide Nanostructures Derived from Garcinia mangostana L. Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotechrep.ir [biotechrep.ir]
• 3. researchgate.net [researchgate.net]
• 4. Size Dependence of CuO Nanoparticles Synthesized by Wet Chemical ...: Ingenta Connect [ingentaconnect.com]
• 5. Thermal Decomposition of Copper (II) Carbonate | Lab - Edubirdie [edubirdie.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Copper Carbonate in Wood Preservation

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Copper-based formulations are mainstays in the wood preservation industry, prized for their efficacy as fungicides and insecticides.[1][2] Basic copper carbonate (CuCO₃·Cu(OH)₂) is a key active ingredient, particularly in modern "micronized" or dispersed copper systems, as well as being a component in established formulations like Alkaline Copper Quaternary (ACQ) and Copper Azole (CA).[3][4][5] These preservatives protect wood from biological degradation caused by fungi, insects, and other pests, thereby enhancing the durability and service life of wood products used in a variety of applications, from residential decking to industrial poles and pilings.[6][7] This document provides a detailed overview of the application of copper carbonate in wood preservation, including its mechanism of action, treatment protocols, and standardized methods for efficacy evaluation.

Formulations and Mechanism of Action

Copper carbonate is typically used in combination with co-biocides to provide broad-spectrum protection. The two most prominent water-based systems are:

• Alkaline Copper Quaternary (ACQ): This formulation combines a copper source (often from copper carbonate or copper oxide dissolved in an amine or ammonia carrier) with a quaternary ammonium compound ("quat"), such as didecyldimethylammonium carbonate (DDAC) or alkyldimethylbenzylammonium chloride (ADBAC).[8][9] The copper acts as the primary fungicide, while the quat provides additional protection against copper-tolerant fungi and insects.[1]

• Copper Azole (CA): This system pairs copper with an azole co-biocide, typically tebuconazole.[2][10] The copper is the main biocide, and the azole component is effective against fungi that have a tolerance to copper.[11]

A significant innovation is the use of micronized copper carbonate, where fine particles of basic copper carbonate are suspended in water and pressure-treated into the wood.[3][5] This approach reduces copper leaching compared to soluble copper systems.[5]

Mechanism of Fungal Inhibition

The primary protective action of copper-based preservatives stems from the fungicidal properties of the copper (II) ion (Cu²⁺). Once impregnated into the wood, the copper compounds undergo slow solubilization and react with the wood structure.[12]

The process can be summarized as follows:

• Solubilization: In the slightly acidic environment of the wood, copper carbonate particles slowly dissolve, releasing biocidal copper ions.

• Fixation: These mobile copper ions bind to wood components, primarily through ion exchange with acidic groups in cellulose and lignin.[3] This fixation process is crucial for long-term efficacy and resistance to leaching.

• Fungitoxicity: Wood-decaying fungi that attempt to colonize the treated wood absorb the copper ions. These ions disrupt essential enzymatic processes within the fungal cells, leading to metabolic failure and death.

Some fungi, however, have developed a tolerance mechanism by producing oxalic acid. This acid reacts with copper ions to form insoluble, non-toxic copper oxalate crystals, effectively neutralizing the preservative.[13][14][15] The inclusion of co-biocides like quats or azoles is critical to combat these copper-tolerant fungal strains.[16]

Caption: Mechanism of fungal inhibition by copper carbonate preservatives.

Application and Treatment Protocols

The most common method for applying copper carbonate-based preservatives is vacuum-pressure impregnation, which ensures deep and uniform penetration into the wood.[1][7]

Protocol for Vacuum-Pressure Impregnation (Full-Cell Process)

This process is designed to maximize the retention of the preservative solution within the wood cells.

• Initial Vacuum: Place the wood stock (e.g., lumber, posts) into a sealed treatment cylinder (autoclave). Apply a vacuum of -75 to -95 kPa for 30 to 60 minutes to remove air from the wood's cellular structure.

• Cylinder Flooding: While maintaining the vacuum, flood the cylinder with the copper carbonate-based preservative working solution.

• Pressure Application: Once the cylinder is full, release the vacuum and apply hydraulic pressure (typically 700 to 1400 kPa). Maintain pressure until the target preservative retention is achieved, as determined by monitoring the volume of solution absorbed.

• Final Vacuum: Release the pressure and drain the excess preservative from the cylinder. Apply a final, short vacuum to remove excess surface solution from the wood.

• Post-Treatment: Remove the treated wood from the cylinder and store it on a drip pad to collect any excess preservative. The wood is then typically left to air-dry or is kiln-dried to facilitate the fixation of the copper within the wood structure.

Caption: Workflow for the vacuum-pressure wood treatment process.

Quantitative Data: Preservative Retention

The required amount of preservative, known as retention, varies based on the intended use of the wood product. Retentions are measured in kilograms per cubic meter ( kg/m ³) or pounds per cubic foot (pcf). The American Wood Protection Association (AWPA) provides standardized requirements for different Use Categories (UC).[17]

AWPA Use Category	Exposure Condition	Typical Applications	Typical Minimum Retention (ACQ, kg/m ³)	Typical Minimum Retention (CA-C, pcf)[11]
UC1	Interior, Dry	Interior finishing, furniture	Not typically used	Not typically used
UC2	Interior, Damp	Framing, joists (protected)	Not typically used	Not typically used
UC3B	Exterior, Above Ground	Decking, railings, fencing	4.0	0.06
UC4A	Ground Contact, General Use	Fence posts, deck posts	6.4	0.15
UC4B	Ground Contact, Heavy Duty	Poles, structural foundations	9.6	>0.15

Note: Retention values are for the sum of active ingredients. Specific values may vary by wood species and specific preservative formulation (e.g., ACQ-D vs. ACQ-C).[9]

Experimental Protocols for Efficacy Evaluation

To validate the effectiveness of a copper carbonate-based preservative, standardized laboratory tests are essential. These protocols simulate environmental challenges to assess decay resistance and preservative fixation.

Protocol for Fungal Decay Resistance (AWPA E10 Soil-Block Test)

The soil-block test is a standardized laboratory method to determine the minimum amount of preservative effective against wood-destroying fungi.[18][19]

• Specimen Preparation: Prepare small, clear sapwood blocks (e.g., 19x19x19 mm) from a species like Southern Pine. Oven-dry the blocks to a constant weight and record their initial mass.

• Preservative Treatment: Treat blocks with a range of preservative concentrations to achieve different retention levels. Include untreated control blocks.

• Conditioning/Leaching: Subject a subset of the treated blocks to an accelerated leaching procedure (as per AWPA E11) to evaluate preservative fixation.[18] This involves saturating the blocks with distilled water and keeping them submerged for a period (e.g., two weeks) with periodic water changes.[18][20]

• Sterilization: Sterilize the conditioned/leached blocks and feeder strips (small wood pieces for the fungus to colonize).

• Inoculation: Prepare test bottles containing a soil substrate, moisture, and a feeder strip. Inoculate the feeder strip with a pure culture of a relevant wood-decay fungus (e.g., a brown-rot fungus like Gloeophyllum trabeum or a white-rot fungus).[21]

• Incubation: Once the fungus has fully colonized the feeder strip, place the sterile test blocks into the bottles. Incubate the bottles under controlled conditions (e.g., 27°C, 80% RH) for a specified period (typically 12 weeks).[18]

• Final Assessment: After incubation, remove the blocks, carefully clean off any fungal mycelium, and oven-dry them to a constant weight.

• Data Analysis: Calculate the percentage mass loss for each block. The preservative retention level at which the average mass loss is below a specified threshold (e.g., <2%) is considered the toxic threshold for that fungus.

Protocol for Preservative Leaching (AWPA E11)

This test determines the degree of fixation of a waterborne preservative in wood.[18][22]

• Specimen Preparation: Treat wood blocks or wafers to a specified preservative retention.

• Leaching Procedure: Place the treated blocks in a flask and add distilled water (a specified wood-to-water volume ratio).

• Agitation & Water Change: Agitate the flask and maintain it at a constant temperature (e.g., 23°C). The water is changed at specified intervals over a multi-day period (e.g., 6 hours, 1, 2, 4, 7, 9, 12, and 14 days).

• Leachate Analysis: Collect the leachate (water) from each change and analyze it for copper content using methods like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) spectroscopy.

• Data Analysis: Calculate the cumulative amount of copper leached from the wood and express it as a percentage of the initial amount of copper in the blocks. Lower percentages indicate better fixation. Studies have shown that between 25% and 36% of copper can be leached from some copper-ethanolamine treated wood over long-term exposure.[23]

Caption: Experimental workflow for evaluating preservative efficacy.

Conclusion

Copper carbonate is a foundational component of modern wood preservatives, offering effective and durable protection against a wide range of biological threats. Its application in ACQ, CA, and particularly micronized formulations, represents a balance of efficacy and reduced environmental mobility. For researchers and professionals in wood science and biocide development, a thorough understanding of the treatment processes and standardized evaluation protocols, such as the AWPA E10 and E11 methods, is critical for the development and validation of next-generation wood protection systems.

References

• 1. ACQ preservative | Dolphin Bay - Wood Preservatives Manufacturer [dolphinbay.co.za]
• 2. woodpreservation.ca [woodpreservation.ca]
• 3. woodpreservation.ca [woodpreservation.ca]
• 4. researchgate.net [researchgate.net]
• 5. Specific Wood Preservatives and Components [npic.orst.edu]
• 6. epa.gov [epa.gov]
• 7. Wood protection raw materials for the wood industry | TIB Chemicals - TIB Chemicals AG [tib-chemicals.com]
• 8. Alkaline copper quaternary - Wikipedia [en.wikipedia.org]
• 9. Wood preservation facilities, alkaline copper quaternary: chapter G-1 - Canada.ca [canada.ca]
• 10. Alternative copper based timber treatments to copper chrome arsenate | EPA [epa.nsw.gov.au]
• 11. nadra.org [nadra.org]
• 12. mdpi.com [mdpi.com]
• 13. CAUSE OF COPPER TOLERANCE OF BROWN ROT DECAY FUNGI - WEST VIRGINIA UNIVERSITY [portal.nifa.usda.gov]
• 14. Microbial decay of wooden structures: actors, activities and means of protection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Artvin Coruh University Journal of Forestry Faculty » Submission » DECAY MECHANISMS IN COPPER-TOLERANT FUNGI [dergipark.org.tr]
• 16. scispace.com [scispace.com]
• 17. For Homeowners [awpa.com]
• 18. mtu.edu [mtu.edu]
• 19. standards.globalspec.com [standards.globalspec.com]
• 20. researchgate.net [researchgate.net]
• 21. awpa.com [awpa.com]
• 22. Comparison of Accelerated Methods for Evaluating Leaching from Preservative Treated Wood | Wood and Fiber Science [wfs.swst.org]
• 23. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electrochemical Synthesis of Copper Carbonate Thin Films

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrochemical synthesis of copper carbonate thin films. The methodologies described herein are based on the principles of anodic passivation of copper in carbonate-containing aqueous solutions.

Introduction

Copper carbonate thin films are of interest for various applications, including catalysis, gas sensing, and as precursor layers for the formation of other copper compounds. Electrochemical deposition is a versatile, cost-effective, and scalable method for producing thin films with controlled thickness and morphology. This document outlines the electrochemical conditions and procedures for the controlled growth of copper carbonate layers on a copper substrate. The synthesis is based on the anodic oxidation of copper in a bicarbonate/carbonate electrolyte, where the formation of a passivating layer of copper carbonate is favored under specific potential and pH conditions.

Electrochemical Principles

The electrochemical synthesis of copper carbonate thin films on a copper substrate involves the anodic dissolution of copper and subsequent precipitation of copper carbonate in the presence of carbonate and bicarbonate ions. The key reactions can be summarized as follows:

• Anodic Dissolution of Copper: Cu → Cu²⁺ + 2e⁻

• Formation of Copper Carbonate: Cu²⁺ + CO₃²⁻ → CuCO₃

The stability of copper carbonate is highly dependent on the pH and the electrode potential, as illustrated by Pourbaix diagrams for the Cu-H₂O-CO₂ system. These diagrams indicate that copper carbonate (in the form of malachite, Cu₂(OH)₂CO₃) is stable in a specific pH range, typically between 7 and 10, at moderately oxidizing potentials.

Experimental Setup

A standard three-electrode electrochemical cell is required for the synthesis.[1][2][3][4]

• Working Electrode (WE): A high-purity copper foil or a substrate coated with a seed layer of copper.

• Counter Electrode (CE): A platinum mesh or graphite rod.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode.

• Electrolyte: An aqueous solution containing a source of carbonate/bicarbonate ions, such as potassium bicarbonate (KHCO₃) and/or potassium carbonate (K₂CO₃).

• Potentiostat/Galvanostat: To control the electrochemical deposition process.

Experimental Protocols

Preparation of the Working Electrode and Electrolyte

• Substrate Cleaning: Mechanically polish the copper substrate with successively finer grades of alumina slurry or emery paper to a mirror finish.

• Degreasing: Ultrasonically clean the polished substrate in acetone, followed by ethanol, and finally rinse thoroughly with deionized water.

• Electrolyte Preparation: Prepare the electrolyte solution by dissolving the desired amounts of potassium bicarbonate and/or potassium carbonate in deionized water. The pH of the solution should be adjusted to the desired value (typically between 8 and 10) using a dilute acid or base if necessary.

Protocol 1: Potentiodynamic Synthesis

This method involves sweeping the potential to identify the region of copper carbonate formation and can be used to grow thin films.

• Cell Assembly: Assemble the three-electrode cell with the prepared copper working electrode, platinum counter electrode, and the reference electrode.

• Initial Stabilization: Immerse the electrodes in the electrolyte and allow the open-circuit potential (OCP) to stabilize for 5-10 minutes.

• Potential Sweep: Perform a linear sweep voltammetry (LSV) or cyclic voltammetry (CV) scan in the anodic direction, typically from the OCP to a potential where water oxidation occurs (e.g., 1.5 V vs. SCE). A slow scan rate (e.g., 10-20 mV/s) is recommended to allow for the formation of the passive layer. The formation of the copper carbonate film is indicated by a passivation peak in the voltammogram.

• Film Growth: To grow a film of a desired thickness, the potential can be held at a value within the passivation region for a specific duration.

Protocol 2: Chronoamperometric Synthesis

This method allows for precise control over the film thickness by applying a constant potential and monitoring the charge passed.

• Cell Assembly and Stabilization: Follow steps 1 and 2 from Protocol 4.2.

• Potential Step: Apply a constant anodic potential to the working electrode. The potential should be selected from the passivation region identified in the potentiodynamic experiment.

• Deposition: Maintain the potential for a predetermined time to achieve the desired film thickness. The current will initially be high and then decrease as the passivating copper carbonate layer forms.

• Termination: Stop the experiment after the desired time or when the current density reaches a steady-state low value.

• Post-treatment: Gently rinse the electrode with deionized water and dry it in a stream of inert gas (e.g., nitrogen or argon).

Data Presentation

The following table summarizes typical experimental parameters for the electrochemical synthesis of copper carbonate thin films, inferred from studies on copper passivation in carbonate media.

Parameter	Value	Reference
Working Electrode	High-purity Copper (Cu) foil	[5]
Counter Electrode	Platinum (Pt) mesh	[6]
Reference Electrode	Saturated Calomel Electrode (SCE)
Electrolyte	0.1 M KHCO₃	[7]
pH	8.4 (natural pH of 0.1 M KHCO₃)	[7]
Deposition Technique	Anodic Potentiostatic (Chronoamperometry)
Deposition Potential	+0.2 V to +0.6 V vs. SCE
Deposition Time	60 - 1800 seconds
Temperature	Ambient (20-25 °C)

Characterization of Copper Carbonate Thin Films

The synthesized thin films can be characterized by various techniques to determine their composition, structure, and morphology.

Characterization Technique	Expected Results
X-ray Diffraction (XRD)	Peaks corresponding to copper carbonate phases such as malachite (Cu₂(OH)₂CO₃) or azurite (Cu₃(OH)₂(CO₃)₂).
Raman Spectroscopy	Characteristic vibrational modes for carbonate (around 1070 cm⁻¹) and copper-oxygen bonds.[7][8]
Scanning Electron Microscopy (SEM)	Visualization of the surface morphology and film uniformity.
X-ray Photoelectron Spectroscopy (XPS)	Determination of the elemental composition and oxidation states of copper, carbon, and oxygen.
Electrochemical Quartz Crystal Microbalance (EQCM)	In-situ monitoring of mass changes during film growth to determine deposition rate and efficiency.[2][9][10][11][12]

Visualizations

Caption: Experimental workflow for electrochemical synthesis of copper carbonate thin films.

Caption: Simplified reaction pathway for anodic formation of copper carbonate thin films.

References

• 1. researchgate.net [researchgate.net]
• 2. Interfacial Study of Copper Electrodeposition with the Electrochemical Quartz Crystal Microbalance (EQCM) - UNT Digital Library [digital.library.unt.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In situ spectroelectrochemical probing of CO redox landscape on copper single-crystal surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. In situ spectroscopic monitoring of CO2 reduction at copper oxide electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. digital.library.unt.edu [digital.library.unt.edu]
• 10. Interfacial Study of Copper Electrodeposition with the Electrochemical Quartz Crystal Microbalance (EQCM) | Semantic Scholar [semanticscholar.org]
• 11. mst.elsevierpure.com [mst.elsevierpure.com]
• 12. An electrochemical quartz crystal microbalance (EQCM) based on microelectrode arrays allows to distinguish between adsorption and electrodeposition - Analyst (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Copper Carbonate in Carbon Dioxide Capture and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating concentration of atmospheric carbon dioxide (CO₂) is a primary driver of climate change, necessitating the development of effective carbon capture and storage (CCS) technologies. Among the various materials being explored for CO₂ capture, copper carbonate and its composites are emerging as materials of interest. This document provides detailed application notes and experimental protocols for the synthesis, characterization, and evaluation of copper carbonate-based sorbents for CO₂ capture.

The mechanism of CO₂ capture by copper carbonate typically involves a chemisorption process where the acidic CO₂ gas reacts with the basic copper carbonate surface. The efficiency of this process is highly dependent on the material's surface area, porosity, and the presence of active sites. Regeneration of the sorbent is usually achieved through thermal swing adsorption (TSA), where the captured CO₂ is released at elevated temperatures, allowing the sorbent to be reused.

Data Presentation

The following table summarizes the CO₂ adsorption capacities of various copper-based materials. It is important to note that direct data for pure copper carbonate is limited in the literature, and performance is often reported for copper-based composites or other copper compounds.

Sorbent Material	Adsorption Temperature (°C)	Adsorption Pressure (bar)	CO₂ Adsorption Capacity (mmol/g)	Regeneration Temperature (°C)	Reference
Cu-BTC MOF	35	1	~3.07	Not Specified	[1]
CuO Nanoparticles	Not Specified	Not Specified	Chemisorption: 9.5	Not Specified	[2]
Cu-Mg-Al LDHs	30	1	1.82	Not Specified	[3]
Fe-CaY (Cu-doped)	650	1	~14.1 (0.62 g/g)	750	[4]

Experimental Protocols

Protocol 1: Synthesis of Porous Copper Carbonate Sorbent

This protocol describes a precipitation method to synthesize basic copper carbonate with a potentially high surface area suitable for CO₂ adsorption.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium carbonate (Na₂CO₃)

• Distilled water

• Ethanol

• Hydrochloric acid (for cleaning)

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Heating plate

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

• Mortar and pestle

Procedure:

• Preparation of Precursor Solutions:

  • Dissolve 25 g of copper(II) sulfate pentahydrate in 350 mL of distilled water in a 500 mL beaker. Heat and stir the solution until the salt is completely dissolved.

  • In a separate beaker, dissolve 24 g of sodium carbonate in 100 mL of distilled water.

• Precipitation:

  • Slowly add the sodium carbonate solution to the copper sulfate solution while stirring vigorously. A light blue precipitate of basic copper carbonate will form. The slow addition is crucial to control particle size and morphology.

  • Continue stirring the mixture for 1 hour at room temperature to ensure complete reaction and to allow for particle growth.

• Washing and Filtration:

  • Set up a Buchner funnel with filter paper and connect it to a vacuum flask.

  • Pour the copper carbonate slurry into the funnel and apply vacuum to separate the precipitate from the solution.

  • Wash the precipitate several times with distilled water to remove any unreacted salts and byproducts like sodium sulfate.

  • Finally, wash the precipitate with ethanol to help remove excess water.

• Drying and Grinding:

  • Transfer the filtered copper carbonate to a watch glass or petri dish.

  • Dry the precipitate in an oven at 80-100°C for 12-24 hours, or until a constant weight is achieved.

  • The dried product will be a light green powder. Gently grind the powder using a mortar and pestle to obtain a fine, homogeneous sorbent material.

Protocol 2: Thermogravimetric Analysis (TGA) for CO₂ Adsorption Capacity

This protocol outlines the procedure for determining the CO₂ adsorption capacity of the synthesized copper carbonate sorbent using a thermogravimetric analyzer.

Equipment:

• Thermogravimetric Analyzer (TGA) with gas switching capabilities

• High-purity nitrogen (N₂) gas

• High-purity carbon dioxide (CO₂) gas

• Sample pans (e.g., platinum or alumina)

Procedure:

• Sample Preparation:

  • Place approximately 5-10 mg of the dried copper carbonate sorbent into a TGA sample pan.

• Degassing/Activation:

  • Load the sample into the TGA furnace.

  • Heat the sample to 120°C under a continuous flow of N₂ gas (e.g., 50-100 mL/min) and hold for at least 1 hour to remove any physisorbed water and other volatile impurities.

• CO₂ Adsorption:

  • Cool the sample to the desired adsorption temperature (e.g., 30°C, 50°C) under the N₂ flow.

  • Once the temperature is stable, switch the gas flow from N₂ to pure CO₂ (or a CO₂/N₂ mixture to simulate flue gas) at the same flow rate.

  • Record the weight gain of the sample over time until it reaches a plateau, indicating that the sorbent is saturated with CO₂. The total weight gain corresponds to the amount of CO₂ adsorbed.

• CO₂ Desorption (Regeneration):

  • Switch the gas flow back to N₂.

  • Heat the sample to a higher temperature (e.g., 150-250°C) to induce the desorption of CO₂.

  • Record the weight loss until the sample weight returns to its initial activated weight. This step demonstrates the regenerability of the sorbent.

• Cyclic Analysis:

  • Repeat the adsorption and desorption steps for multiple cycles to evaluate the stability and cyclic performance of the copper carbonate sorbent.

Protocol 3: Breakthrough Analysis in a Fixed-Bed Reactor

This protocol describes how to evaluate the CO₂ capture performance of the copper carbonate sorbent under dynamic flow conditions, which simulates a more realistic industrial application.

Equipment:

• Fixed-bed reactor system (a column packed with the sorbent)

• Mass flow controllers for precise gas mixing (CO₂ and N₂)

• Temperature controller for the reactor

• CO₂ gas analyzer (e.g., infrared sensor)

• Data acquisition system

Procedure:

• Sorbent Packing:

  • Pack a known amount of the copper carbonate sorbent into the fixed-bed reactor column. Ensure uniform packing to avoid gas channeling.

• Activation:

  • Heat the packed bed to 120°C under a flow of N₂ to activate the sorbent, similar to the TGA protocol.

• Adsorption (Breakthrough Test):

  • Cool the reactor to the desired adsorption temperature.

  • Introduce a gas mixture with a specific CO₂ concentration (e.g., 15% CO₂ in N₂) at a constant flow rate through the packed bed.

  • Continuously monitor the CO₂ concentration at the outlet of the reactor using the gas analyzer.

  • The "breakthrough curve" is a plot of the outlet CO₂ concentration versus time. The time at which the outlet CO₂ concentration starts to significantly increase is the breakthrough time. The shape of the curve provides information about the adsorption kinetics and mass transfer characteristics.

• Regeneration:

  • Once the sorbent is saturated (outlet CO₂ concentration equals the inlet concentration), switch the gas flow to pure N₂ and increase the temperature to the regeneration temperature to desorb the CO₂.

• Data Analysis:

  • The total amount of CO₂ captured can be calculated by integrating the area above the breakthrough curve. The working capacity of the sorbent in a cyclic process can be determined by analyzing multiple breakthrough and regeneration cycles.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Determining the Purity of Copper Carbonate: A Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for a range of analytical methods to determine the purity of copper carbonate. Accurate assessment of purity is critical in research, chemical synthesis, and pharmaceutical development to ensure the quality, safety, and efficacy of the final product. The following methods offer varying levels of precision, sensitivity, and complexity, allowing for selection of the most appropriate technique based on specific analytical needs.

Gravimetric Analysis

Gravimetric analysis is a classical and robust quantitative method that relies on the measurement of mass. In the context of copper carbonate, this technique typically involves the thermal decomposition of the sample to a stable form, such as copper(II) oxide, or precipitation of a copper salt.

Application Note

This method is well-suited for determining the overall purity of copper carbonate by quantifying the copper content. It is a cost-effective and accurate technique, particularly for bulk analysis, and does not require sophisticated instrumentation. The principle lies in the thermal decomposition of copper carbonate (often basic copper carbonate, CuCO₃·Cu(OH)₂) into copper(II) oxide (CuO), carbon dioxide, and water. By precisely weighing the initial sample and the final CuO residue, the percentage of copper carbonate in the original sample can be calculated.

Experimental Protocol

Objective: To determine the purity of a copper carbonate sample by thermal decomposition to copper(II) oxide.

Materials:

• Copper carbonate sample

• Porcelain crucible and lid

• Bunsen burner or muffle furnace

• Tripod and pipeclay triangle

• Analytical balance (4 decimal places)

• Desiccator

• Tongs

Procedure:

• Heat a clean, empty porcelain crucible and lid to a constant weight using a Bunsen burner or by placing it in a muffle furnace at 600-800°C for 30 minutes.

• Cool the crucible and lid in a desiccator to room temperature.

• Accurately weigh the crucible and lid to four decimal places and record the mass.

• Add approximately 1-2 g of the copper carbonate sample to the crucible.

• Reweigh the crucible, lid, and sample accurately and record the mass.

• Place the crucible with the sample on a pipeclay triangle supported by a tripod.

• Gently heat the crucible with the lid slightly ajar to allow gases to escape.

• Gradually increase the heat to strong heating (red heat) for at least 30 minutes to ensure complete decomposition of the copper carbonate to copper(II) oxide. The green copper carbonate will turn into a black powder (copper(II) oxide).

• Turn off the heat and allow the crucible to cool slightly before placing it in a desiccator to cool to room temperature.

• Once cooled, weigh the crucible, lid, and the copper(II) oxide residue.

• Repeat the heating, cooling, and weighing steps until a constant mass is achieved (successive weighings agree within 0.0005 g).

• Record the final constant mass.

Calculations:

• Mass of copper carbonate sample = (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

• Mass of copper(II) oxide residue = (Mass of crucible + lid + residue) - (Mass of empty crucible + lid)

• Mass of copper in CuO = Mass of CuO × (Molar mass of Cu / Molar mass of CuO)

• Assuming the original sample is pure CuCO₃, the theoretical mass of Cu in the sample would be: Mass of sample × (Molar mass of Cu / Molar mass of CuCO₃)

• Purity of copper carbonate (%) = (Actual mass of Cu / Theoretical mass of Cu in pure sample) × 100

Alternatively, if the sample is known to be basic copper carbonate, the appropriate molar mass should be used in the calculation.

Data Presentation

Parameter	Trial 1 (g)	Trial 2 (g)	Trial 3 (g)
Mass of empty crucible and lid	50.1234	50.2345	50.3456
Mass of crucible, lid, and sample	51.6234	51.7345	51.8456
Mass of sample	1.5000	1.5000	1.5000
Mass of crucible, lid, and CuO (1st heating)	51.0984	51.2095	51.3206
Mass of crucible, lid, and CuO (2nd heating)	51.0982	51.2093	51.3204
Mass of crucible, lid, and CuO (constant mass)	51.0982	51.2093	51.3204
Mass of CuO residue	0.9748	0.9748	0.9748
Calculated Purity (%)

Experimental Workflow

Caption: Workflow for Gravimetric Analysis of Copper Carbonate.

Complexometric Titration

Complexometric titration is a type of volumetric analysis where the formation of a colored complex is used to indicate the endpoint of a titration. This method is highly effective for determining the concentration of metal ions, such as copper(II), in a solution.

Application Note

This protocol describes the determination of copper content in a copper carbonate sample by direct titration with a standard solution of ethylenediaminetetraacetic acid (EDTA). The copper carbonate is first dissolved in an appropriate acid to release the Cu²⁺ ions. The solution is then buffered to a specific pH, and a metal-ion indicator is added. At the endpoint, the indicator changes color as the last of the free metal ions are chelated by the EDTA.

Experimental Protocol

Objective: To determine the copper content of a copper carbonate sample by EDTA titration.

Materials:

• Copper carbonate sample

• Standardized 0.1 M EDTA solution

• Dilute nitric acid or sulfuric acid

• Ammonia buffer solution (pH 10)

• Murexide or Fast Sulphon Black F indicator

• Distilled or deionized water

• Analytical balance

• Volumetric flasks (250 mL)

• Pipettes (25 mL)

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

Procedure:

• Accurately weigh about 0.5 g of the copper carbonate sample and transfer it to a 250 mL beaker.

• Carefully add a small amount of dilute nitric acid or sulfuric acid dropwise until the sample is completely dissolved. Effervescence will occur as carbon dioxide is released. Avoid adding a large excess of acid.

• Quantitatively transfer the dissolved sample to a 250 mL volumetric flask and dilute to the mark with distilled water. Mix thoroughly.

• Pipette a 25 mL aliquot of the sample solution into a 250 mL Erlenmeyer flask.

• Add approximately 75 mL of distilled water.

• Add 10 mL of ammonia buffer solution to adjust the pH to approximately 10. The solution should turn a deep blue color due to the formation of the copper-ammonia complex.

• Add a few drops of the chosen indicator (e.g., Murexide). The solution will have a specific color in the presence of free Cu²⁺ ions.

• Titrate the solution with the standardized 0.1 M EDTA solution. The color of the solution will change as the EDTA complexes with the copper ions.

• The endpoint is reached when the color changes sharply and permanently. For Murexide, the color changes from olive-green to purple.

• Record the volume of EDTA solution used.

• Repeat the titration with two more aliquots of the sample solution to obtain concordant results.

Calculations:

• Moles of EDTA = Molarity of EDTA × Volume of EDTA (L)

• Since the reaction between Cu²⁺ and EDTA is 1:1, Moles of Cu²⁺ in aliquot = Moles of EDTA

• Total moles of Cu²⁺ in 250 mL = Moles of Cu²⁺ in aliquot × (250 mL / 25 mL)

• Mass of copper in sample = Total moles of Cu²⁺ × Molar mass of Cu

• Purity of copper carbonate (%) = (Mass of copper / Mass of initial sample) × 100

Data Presentation

Parameter	Trial 1	Trial 2	Trial 3
Mass of sample (g)	0.5012	0.5012	0.5012
Molarity of EDTA (M)	0.1005	0.1005	0.1005
Initial burette reading (mL)	0.00	0.00	0.00
Final burette reading (mL)	19.85	19.80	19.90
Volume of EDTA used (mL)	19.85	19.80	19.90
Average volume of EDTA (mL)	\multicolumn{3}{c	}{19.85}
Calculated Purity (%)	\multicolumn{3}{c	}{}

Experimental Workflow

Caption: Workflow for Complexometric Titration of Copper.

Instrumental Analysis: Atomic Absorption Spectroscopy (AAS) / Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

AAS and ICP-OES are highly sensitive instrumental techniques used for determining the elemental composition of a sample. They can be used to accurately quantify the copper content and also to identify and quantify trace metallic impurities.

Application Note

These methods are ideal for determining the purity of copper carbonate with high accuracy and for detecting trace levels of other metals. The sample is first dissolved in acid to bring the copper and any metallic impurities into solution. The solution is then introduced into the instrument where it is atomized (AAS) or excited in a plasma (ICP-OES). The instrument measures the absorption or emission of light at characteristic wavelengths for each element, allowing for their quantification.

Experimental Protocol

Objective: To determine the copper content and trace metal impurities in a copper carbonate sample using AAS or ICP-OES.

Materials:

• Copper carbonate sample

• High-purity nitric acid (trace metal grade)

• Deionized water (18 MΩ·cm)

• Certified copper standard solution (1000 ppm)

• Certified standard solutions for expected impurities

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Atomic Absorption Spectrometer or ICP-OES instrument

Procedure:

• Sample Digestion:

  • Accurately weigh approximately 0.1 g of the copper carbonate sample into a 100 mL volumetric flask.

  • Carefully add a minimal amount of high-purity nitric acid to dissolve the sample completely.

  • Dilute to the mark with deionized water and mix thoroughly. This is the stock sample solution.

• Standard Preparation:

  • Prepare a series of calibration standards by serial dilution of the certified standard solutions. The concentration range of the standards should bracket the expected concentration of copper and impurities in the diluted sample solution. A typical range for copper might be 1-10 ppm.

• Instrumental Analysis:

  • Set up the AAS or ICP-OES instrument according to the manufacturer's instructions for the analysis of copper and other elements of interest. This includes selecting the appropriate wavelength, slit width, and fuel/oxidant flow rates (for AAS) or plasma conditions (for ICP-OES).[1]

  • Aspirate a blank solution (dilute nitric acid in deionized water) to zero the instrument.

  • Aspirate the calibration standards in order of increasing concentration and record the absorbance (AAS) or emission intensity (ICP-OES).

  • Generate a calibration curve by plotting the instrument response versus the concentration of the standards.

  • Aspirate the sample solution (further diluted if necessary to fall within the calibration range) and record the instrument response.

  • Aspirate a calibration blank and a calibration standard periodically to check for instrument drift.

Calculations:

• Determine the concentration of copper and other metals in the sample solution from the calibration curve.

• Account for any dilutions made to the original sample.

• Calculate the mass of copper and impurities in the original sample.

• Purity of copper carbonate (%) = (Mass of copper / Mass of initial sample) × 100

• Impurity levels can be reported in ppm (mg/kg).

Data Presentation

Table 1: Copper Content Determination

Sample ID	Mass of Sample (g)	Final Volume (L)	Dilution Factor	Measured Cu Conc. (ppm)	Calculated Purity (%)
CC-001	0.1002	0.100	100	5.12	99.8
CC-002	0.1005	0.100	100	5.14	99.9

Table 2: Trace Metal Impurity Analysis (ppm in solid sample)

Sample ID	Fe (ppm)	Pb (ppm)	Zn (ppm)	Ni (ppm)
CC-001	15.2	< 1.0	5.6	2.1
CC-002	14.8	< 1.0	5.9	2.3

Experimental Workflow

Caption: Workflow for AAS/ICP-OES Analysis.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis provides information about the thermal stability and composition of a material by measuring the change in mass as a function of temperature.

Application Note

TGA is a powerful technique for characterizing the decomposition of copper carbonate. Basic copper carbonate, such as malachite (Cu₂CO₃(OH)₂) and azurite (Cu₃(CO₃)₂(OH)₂), decomposes in distinct steps, losing water and carbon dioxide to form copper(II) oxide.[2] The weight loss at each step can be correlated with the stoichiometry of the decomposition reaction, providing insight into the purity and composition of the starting material. The presence of other volatile impurities or different phases of copper carbonate can be detected by unexpected weight loss steps or shifts in decomposition temperatures.

Experimental Protocol

Objective: To assess the purity and composition of a copper carbonate sample using TGA.

Materials:

• Copper carbonate sample

• Thermogravimetric analyzer

• TGA sample pans (e.g., alumina or platinum)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

• Accurately weigh 5-10 mg of the copper carbonate sample into a TGA pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 50 mL/min) to provide a controlled atmosphere.[3]

• Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 800 °C).[3]

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve (thermogram) to identify the decomposition steps and the corresponding temperatures and weight losses.

Data Analysis:

• The TGA curve will show one or more distinct weight loss steps.

• For basic copper carbonate (malachite), a single decomposition step is typically observed around 300-400°C, corresponding to the loss of H₂O and CO₂.[2]

• The percentage weight loss can be compared to the theoretical weight loss calculated from the stoichiometry of the decomposition reaction to assess purity.

• The derivative of the TGA curve (DTG curve) can be used to more accurately determine the temperatures of maximum decomposition rate.

Data Presentation

Sample Component	Decomposition Reaction	Theoretical Weight Loss (%)	Observed Weight Loss (%)	Decomposition Temp (°C)
Malachite (Cu₂CO₃(OH)₂)	Cu₂CO₃(OH)₂ → 2CuO + H₂O + CO₂	28.7	28.5	~380
Azurite (Cu₃(CO₃)₂(OH)₂) - Step 1	Cu₃(CO₃)₂(OH)₂ → Intermediate + H₂O + CO₂	~300
Azurite (Cu₃(CO₃)₂(OH)₂) - Step 2	Intermediate → 3CuO + CO₂	~450

Logical Relationship Diagram

Caption: Logical Flow of TGA for Purity Assessment.

References

• 1. Copper- Determination by AAS | OIV [oiv.int]
• 2. researchgate.net [researchgate.net]
• 3. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]

Application Note: High-Purity Synthesis of Basic Copper Carbonate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Basic copper carbonate, chemically represented as Cu₂(OH)₂CO₃, is an inorganic compound that occurs naturally as the mineral malachite. It is a crucial precursor and active ingredient in various fields, including catalysis, pigment production, and wood preservation. In the pharmaceutical industry, high-purity basic copper carbonate can be utilized as an excipient or a starting material for the synthesis of other copper-containing active pharmaceutical ingredients.[1] The purity of the compound is paramount, as trace impurities can significantly impact the efficacy, stability, and safety of the final drug product.[2]

This document provides detailed protocols for the synthesis of high-purity basic copper carbonate via two distinct methods: a conventional controlled precipitation method suitable for standard laboratory setups and an advanced microchannel reactor method for continuous production with superior control over particle size and purity.[1][3]

Experimental Protocols

Protocol 1: Controlled Precipitation Synthesis

This method involves the reaction of a soluble copper salt with a soluble carbonate in an aqueous solution under controlled conditions to precipitate basic copper carbonate.[3]

1. Materials and Reagents:

• Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O) or Copper (II) Chloride (CuCl₂)

• Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃)

• Deionized Water

• Dilute Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄) for pH adjustment

• Dilute Sodium Hydroxide (NaOH) for pH adjustment

2. Equipment:

• Jacketed glass reactor with overhead stirrer

• Heating/cooling circulator

• pH meter

• Buchner funnel and vacuum flask

• Drying oven

3. Procedure:

• Solution Preparation:

  • Prepare an aqueous solution of the copper salt (e.g., 0.5 M Copper Sulfate).

  • Prepare an aqueous solution of the carbonate (e.g., 0.5 M Sodium Carbonate).

• Precipitation Reaction:

  • Transfer the copper salt solution to the jacketed reactor and heat to the desired reaction temperature (e.g., 50-80°C) while stirring.[3][4]

  • Slowly add the sodium carbonate solution to the heated copper salt solution. A slow, controlled addition is crucial to prevent the formation of amorphous precipitates and to control particle size.[5]

  • During the addition, monitor and maintain the pH of the reaction mixture within a specific range (e.g., pH 7.0-7.5) using dilute acid or base as needed.[3] The formation of CO₂ gas will cause foaming, so addition must be managed carefully.[6]

• Aging/Maturation:

  • Once the addition is complete, allow the resulting slurry to age under continuous stirring at the reaction temperature for a period of 1 to 6 hours. This aging step promotes the crystallization and growth of uniform particles.[1][3]

• Filtration and Washing:

  • After aging, cool the slurry to room temperature.

  • Separate the precipitated basic copper carbonate from the solution via vacuum filtration using a Buchner funnel.[5]

  • Wash the filter cake thoroughly with several portions of deionized water to remove soluble impurities, such as sodium sulfate.[1][5] Continue washing until the filtrate shows no presence of sulfate ions (tested with BaCl₂ solution).

• Drying:

  • Carefully transfer the washed product to a drying dish.

  • Dry the product in an oven at a temperature below 80°C to avoid thermal decomposition.[1] Drying is typically complete within 3-10 hours.[1] The final product should be a fine, light-green powder.

Protocol 2: Microchannel Reactor Synthesis for High Purity

This method utilizes a microchannel reactor to achieve rapid mixing and precise control over reaction conditions, resulting in a product with high purity and a narrow particle size distribution.[1]

1. Materials and Reagents:

• Copper (II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)

• Sodium Carbonate (Na₂CO₃)

• Deionized Water

2. Equipment:

• Microchannel reactor

• Two syringe pumps or peristaltic pumps

• Stirred tank reactor for aging

• Centrifuge

• Drying oven

3. Procedure:

• Solution Preparation:

  • Prepare an aqueous solution 'A' of Copper (II) Nitrate (e.g., 1 mol/L).[1]

  • Prepare an aqueous solution 'B' of Sodium Carbonate (e.g., 1.5 mol/L).[1]

• Microchannel Reaction:

  • Set the temperature of the microchannel reactor to 40°C.[1]

  • Continuously pump solution A and solution B into the microchannel reactor at equal flow rates (e.g., 100 mL/min).[1] The rapid mixing within the microchannels initiates the precipitation reaction.

• Aging:

  • The reaction slurry flows directly from the microchannel reactor outlet into a stirred tank reactor.[1]

  • The slurry is aged in the stirred tank at 80°C with constant stirring for 3 hours to ensure complete reaction and crystallization.[1]

• Centrifugation and Washing:

  • After aging, the slurry is centrifuged to separate the solid product.[1]

  • The product is washed extensively with deionized water (e.g., 2 L of water per gram of product) to remove residual ions.[1]

• Drying:

  • Dry the purified product in an oven at 70°C for 5 hours to obtain high-purity basic copper carbonate.[1]

Data Presentation

Table 1: Summary of Parameters for Controlled Precipitation Synthesis

Parameter	Value/Range	Reference
Copper Salt Concentration	0.1 - 1.0 mol/L	[1][6]
Carbonate Concentration	0.1 - 1.5 mol/L	[1][6]
Reaction Temperature	30 - 80 °C	[1][3]
Reaction pH	6.5 - 8.0	[3][4]
Aging Time	1 - 6 hours	[1][3]
Drying Temperature	≤ 80 °C	[1]
Drying Time	2 - 10 hours	[1]

Table 2: Parameters and Purity Results for Microchannel Reactor Synthesis

Parameter	Value	Reference
Copper Ion Concentration	1.0 mol/L (from Cu(NO₃)₂)	[1]
Carbonate Ion Concentration	1.5 mol/L (from Na₂CO₃)	[1]
Flow Rate (each solution)	100 mL/min	[1]
Microchannel Temp.	40 °C	[1]
Aging Temperature	80 °C	[1]
Aging Time	3 hours	[1]
Impurity Content	Result	Reference
Nitrate (NO₃⁻)	0.01 %	[1]
Acid Insoluble Matter	0.008 %	[1]
Chloride (Cl⁻)	0.0005 %	[1]
Sulfate (SO₄²⁻)	0.005 %	[1]
Iron (Fe)	0.009 %	[1]

Visualizations

Caption: Workflow for Controlled Precipitation Synthesis.

Caption: Logical Flow for Microchannel Reactor Synthesis.

Characterization and Quality Control

To ensure the synthesis of high-purity basic copper carbonate, the final product should be characterized using standard analytical techniques:

• X-Ray Diffraction (XRD): To confirm the crystalline phase and identity of the material, which should match the standard pattern for malachite (JCPDS No. 76-0660).[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic vibrational bands of carbonate and hydroxyl groups.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify trace metallic impurities (e.g., Fe, Pb, Ni) and ensure they are below acceptable limits for pharmaceutical use.[2]

• Thermogravimetric Analysis (TGA): To determine the thermal stability and decomposition temperature of the product.

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Copper salts are harmful if swallowed and can cause irritation to the skin and eyes. Avoid inhalation of dust.

• The precipitation reaction produces carbon dioxide gas, which can cause foaming. The reaction should be performed in a vessel with sufficient headspace and in a well-ventilated area.[6]

• Consult the Safety Data Sheet (SDS) for each reagent before use.

References

• 1. CN106882833A - A kind of method that high-purity basic copper carbonate is prepared in micro passage reaction - Google Patents [patents.google.com]
• 2. fyhyzszy.com [fyhyzszy.com]
• 3. researchgate.net [researchgate.net]
• 4. US4659555A - Process for the preparation of basic copper carbonate - Google Patents [patents.google.com]
• 5. m.youtube.com [m.youtube.com]
• 6. bismuthbuilds.medium.com [bismuthbuilds.medium.com]

Application Notes: Copper Carbonate in Pigment Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic copper(II) carbonate (Cu₂CO₃(OH)₂) is an inorganic compound that has been utilized as a pigment for millennia. It occurs naturally as the green mineral malachite and the blue mineral azurite.[1][2] Synthetic versions, known as green verditer and blue verditer, are also produced for commercial use.[3] This document provides detailed application notes and protocols for the use of basic copper carbonate in pigment formulations, covering its synthesis, physical and chemical properties, and its incorporation into paint vehicles.

Historically, malachite has been used since antiquity, with evidence of its use in Egyptian tomb paintings dating back to 3000 BCE.[4] Its vibrant and stable green color made it a prized pigment.[4] Azurite, the blue counterpart, was also widely used.[2] In modern applications, basic copper carbonate is used directly as a pigment in artists' paints, ceramic glazes, and coatings.[5][6] It also serves as a key precursor in the synthesis of other important pigments, such as copper phthalocyanine, which produces stable and vibrant blue and green hues.[7]

Physicochemical Properties

The properties of copper carbonate pigments are crucial for their performance in a formulation. The natural mineral forms, malachite and azurite, have well-characterized physical properties. The synthetic forms aim to replicate these properties, although particle size and shape can be more uniform.[3]

Quantitative Data Summary

The following tables summarize the key quantitative properties of malachite and azurite, the naturally occurring forms of basic copper carbonate.

Table 1: Physical Properties of Natural Copper Carbonate Pigments

Property	Malachite (Green)	Azurite (Blue)	Source(s)
Chemical Formula	Cu₂CO₃(OH)₂	Cu₃(CO₃)₂(OH)₂	[1][5]
Mohs Hardness	3.5 - 4.0	3.5 - 4.0	[1][5]
Specific Gravity	3.6 - 4.05	3.7 - 3.9	[1][5]
Decomposition Temp.	200 °C	Decomposes	[8][9]

Table 2: Optical Properties of Natural Copper Carbonate Pigments

Property	Malachite (Green)	Azurite (Blue)	Source(s)
Refractive Index	nα = 1.655, nβ = 1.875, nγ = 1.909	nα = 1.730, nβ = 1.758, nγ = 1.838	[5][10][11][12]
Birefringence	0.254	0.108 - 0.110	[1][10]
Color Index	Pigment Green 39 (PG39)	Pigment Blue 30 (PB30)	[12]
Lightfastness	Generally good	Generally good	[13]

Note: Lightfastness can vary based on the binder and environmental conditions. A formal rating on the Blue Wool Scale is recommended for specific formulations.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of basic copper carbonate pigment, its formulation into oil paint, and the evaluation of its properties.

Synthesis of Basic Copper Carbonate (Green Verditer)

This protocol describes the precipitation method for synthesizing basic copper carbonate, analogous to the mineral malachite. The reaction involves the precipitation of copper carbonate from a copper sulfate solution by the addition of a carbonate source.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium bicarbonate (NaHCO₃)

• Distilled water

• Beakers (400 mL and 200 mL)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and filter paper

• Wash bottle

• Drying oven

Procedure:

• Prepare Copper Sulfate Solution: Dissolve 20 g of copper(II) sulfate pentahydrate in 200 mL of distilled water in a 400 mL beaker. Heat the solution to approximately 80°C on a hot plate with stirring until the solid is completely dissolved.[14]

• Prepare Sodium Bicarbonate Solution: In a separate 200 mL beaker, dissolve 20 g of sodium bicarbonate in 100 mL of distilled water, also heated to around 80°C.[14]

• Precipitation: Slowly add the hot sodium bicarbonate solution to the hot, stirring copper sulfate solution. Add the solution dropwise to control the effervescence that occurs due to the release of carbon dioxide gas.[14] Continue stirring for 15-20 minutes.

• Digestion: Allow the precipitate to settle and the solution to cool for about one hour. This "digestion" period can help improve the filterability of the precipitate.

• Filtration and Washing: Separate the green precipitate by vacuum filtration using a Buchner funnel. Wash the precipitate thoroughly with several portions of distilled water to remove soluble sulfate impurities. The presence of unreacted sodium carbonate can be an issue if not washed properly.[15]

• Drying: Carefully transfer the filter cake to a watch glass or drying dish and dry in an oven at 80-100°C for several hours until a constant weight is achieved.[15]

• Grinding: Once completely dry, the pigment can be ground to a fine powder using a mortar and pestle. The particle size of the pigment will affect its color and handling properties; finer grinding generally produces a paler color.[16]

Chemical Reaction: 2CuSO₄(aq) + 4NaHCO₃(aq) → Cu₂CO₃(OH)₂(s) + 2Na₂SO₄(aq) + 3CO₂(g) + H₂O(l)

Formulation of a Basic Oil Paint

This protocol outlines the procedure for incorporating the synthesized copper carbonate pigment into a linseed oil binder to create a simple oil paint. The process of grinding the pigment into the oil is known as "mulling."

Materials:

• Synthesized basic copper carbonate pigment

• Raw linseed oil

• Glass muller

• Flat glass slab (at least 12x12 inches)

• Palette knife or spatula

• Dropper or pipette for oil

Procedure:

• Pigment Preparation: Place a small amount of the dry copper carbonate pigment (e.g., 5-10 grams) onto the center of the glass slab.

• Initial Mixing: Create a small well in the center of the pigment pile and add a few drops of linseed oil.[15] Use the palette knife to gently incorporate the oil into the pigment until a stiff paste is formed.

• Mulling: Place the glass muller onto the paste. Using a figure-eight motion, grind the pigment and oil together. This process, known as mulling, ensures that each pigment particle is thoroughly coated with the binder, creating a smooth and consistent paint.[15]

• Adjusting Consistency: Gradually add more linseed oil, a few drops at a time, and continue mulling until the desired paint consistency is achieved. The final paint should be a smooth, buttery paste.

• Storage: Transfer the finished paint to a small, airtight container, such as a collapsible paint tube.

Determination of Oil Absorption

This protocol is adapted from the ASTM D281 standard test method and is used to determine the amount of oil required to form a stiff, putty-like paste with the pigment.[6][17]

Materials:

• Basic copper carbonate pigment

• Raw linseed oil

• Analytical balance

• Flat glass slab or marble slab

• Spatula with a stiff blade

• Buret or graduated pipette for dispensing oil

Procedure:

• Weighing: Weigh out a specific amount of the dry pigment (e.g., 5.00 g) and place it on the glass slab.

• Oil Addition: Slowly add raw linseed oil drop by drop from the buret onto the pigment.[18]

• Rub-out: After the addition of each drop, thoroughly incorporate the oil into the pigment using the spatula. This "rub-out" process should be vigorous.[19]

• Endpoint Determination: Continue adding oil until a stiff, putty-like paste is formed that does not break or separate. The endpoint is reached when the paste can be collected into a single ball on the tip of the spatula.

• Calculation: Record the volume of oil used. The oil absorption is typically expressed as grams of oil per 100 grams of pigment.

Calculation: Oil Absorption = (Volume of oil (mL) × Specific gravity of oil) / (Weight of pigment (g)) × 100

Lightfastness Testing

This protocol describes a simplified method for assessing the lightfastness of the formulated paint using the Blue Wool Scale, which is an industry standard.[20][21]

Materials:

• Formulated copper carbonate oil paint

• Substrate for painting (e.g., canvas panel)

• Blue Wool Scale test card

• Opaque cover

• A location with consistent, strong light exposure (e.g., a south-facing window or a light box with a xenon arc lamp).[22]

Procedure:

• Sample Preparation: Apply a uniform swatch of the copper carbonate paint onto the substrate. Allow it to dry completely.

• Exposure Setup: Place the painted sample and the Blue Wool Scale card next to each other in the light exposure area. Cover half of both the paint swatch and the Blue Wool card with an opaque material to serve as an unexposed reference.

• Exposure: Expose the samples to light for an extended period. The duration will depend on the light source; natural sunlight can take months, while a xenon arc lamp can accelerate the process significantly.[23]

• Evaluation: Periodically check for fading on the exposed portions of both the paint sample and the Blue Wool Scale.

• Rating: The lightfastness rating is determined by identifying which of the eight blue wool strips has faded to the same degree as the paint sample.[21] For example, if the paint has faded to a similar extent as strip 6 on the scale, its lightfastness rating is 6 on the Blue Wool Scale.

Visualizations

Experimental Workflows

The following diagrams illustrate the logical flow of the key experimental protocols.

Caption: Workflow for the synthesis of basic copper carbonate pigment.

References

• 1. allmineralsrock.com [allmineralsrock.com]
• 2. Basic copper carbonate - Wikipedia [en.wikipedia.org]
• 3. cameo.mfa.org [cameo.mfa.org]
• 4. gothicdiaper.com [gothicdiaper.com]
• 5. firemountaingems.com [firemountaingems.com]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. meghachem.org [meghachem.org]
• 8. Copper carbonate | CCuO3 | CID 14452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. resources.finalsite.net [resources.finalsite.net]
• 10. sosnagems.com [sosnagems.com]
• 11. Refractive Index Chart of Gemstones - What does it mean and how do... [gemselect.com]
• 12. Pigments through the Ages - Technical Information - Azurite [webexhibits.org]
• 13. The photochemical properties of malachite pigments [eureka.patsnap.com]
• 14. youtube.com [youtube.com]
• 15. m.youtube.com [m.youtube.com]
• 16. kremer-pigmente.com [kremer-pigmente.com]
• 17. webstore.ansi.org [webstore.ansi.org]
• 18. scribd.com [scribd.com]
• 19. standards.iteh.ai [standards.iteh.ai]
• 20. Materials Technology Limited [drb-mattech.co.uk]
• 21. Blue Wool Scale - Wikipedia [en.wikipedia.org]
• 22. hibiscus-plc.co.uk [hibiscus-plc.co.uk]
• 23. Lightfastness – A Measure of the Durability of Artists’ Colours: www.schmincke.de [schmincke.de]

Application Notes and Protocols for Superconductor Synthesis Using a Copper Carbonate Precursor

For Researchers, Scientists, and Materials Development Professionals

These application notes provide detailed protocols for the synthesis of high-temperature cuprate superconductors, specifically Yttrium Barium Copper Oxide (YBa₂Cu₃O₇-δ, or YBCO) and Bismuth Strontium Calcium Copper Oxide (BSCCO), using copper carbonate (CuCO₃) as a precursor. While modern syntheses often utilize copper(II) oxide (CuO) directly, copper carbonate serves as an excellent alternative. It decomposes in-situ upon heating to form a highly reactive, fine-particulate CuO, which can facilitate a more homogeneous reaction mixture.

Logical Framework: The Role of Copper Carbonate

Copper carbonate is not the direct reactant in the final superconductor lattice formation but rather a precursor to the required copper oxide. The thermal decomposition of copper carbonate is a critical initial step in the synthesis process. Upon heating, the green copper carbonate powder turns into black copper oxide, releasing carbon dioxide gas.[1] This decomposition occurs at temperatures well below the subsequent calcination and sintering steps required for superconductor phase formation.

Fig. 1: Logical diagram showing CuCO₃ as a precursor to CuO for synthesis.

Application Note 1: Synthesis of YBa₂Cu₃O₇-δ (YBCO) Superconductor

The solid-state reaction method is a common and reliable technique for preparing polycrystalline YBCO.[2] This protocol adapts the standard method by substituting copper oxide with an equivalent molar amount of copper carbonate. The initial synthesis of YBCO often involved heating a mixture of metal carbonates.[3]

Data Presentation: YBCO Synthesis Parameters

Parameter	Solid-State Reaction (Carbonate/Oxide Route)
Precursors	Yttrium Oxide (Y₂O₃), Barium Carbonate (BaCO₃), Copper(II) Carbonate (CuCO₃)
Stoichiometric Ratio (Y:Ba:Cu)	1 : 2 : 3[4][5]
Mixing/Grinding Time	2-3 hours for initial mixing; 1 hour for intermediate grinding.[6]
Calcination Temperature	900-940 °C.[4][5][6]
Calcination Duration	10-12 hours (can be repeated 2-4 times).[4][6]
Pellet Pressing Pressure	~100 MPa
Sintering Temperature	930-955 °C.[4][6]
Sintering Duration	12-15 hours.[4][6]
Oxygen Annealing Temperature	450-500 °C.[4]
Oxygen Annealing Duration	12-14 hours, followed by slow cooling.[4][6]
Typical Critical Temperature (Tc)	~92 K.[6]

Experimental Workflow: YBCO Synthesis

Fig. 2: Experimental workflow for the solid-state synthesis of YBCO.

Detailed Experimental Protocol: YBCO

• Stoichiometric Calculation and Weighing:

  • Calculate the required masses of Y₂O₃, BaCO₃, and CuCO₃ to yield the desired amount of YBa₂Cu₃O₇-δ. The molar ratio for the reaction is 0.5 Y₂O₃ : 2 BaCO₃ : 3 CuCO₃.

  • Carefully weigh the high-purity (>99.9%) precursor powders using an analytical balance.

• Mixing and Grinding:

  • Combine the powders in an agate mortar.

  • Grind the mixture thoroughly with a pestle for 2-3 hours to ensure a homogeneous, fine powder.[6] Proper mixing is crucial for a complete solid-state reaction.

• Calcination:

  • Transfer the ground powder into an alumina crucible.

  • Place the crucible in a programmable tube furnace.

  • Heat the sample to 900-940 °C and hold for 12 hours to decompose the carbonates and initiate the formation of the YBCO phase.[5][6]

  • Allow the furnace to cool down to room temperature.

• Intermediate Grinding and Pelletization:

  • Remove the calcined powder, which should appear black.

  • Grind the powder again in the agate mortar for at least 1 hour to reduce particle size and ensure homogeneity.[4]

  • Place the powder into a hardened steel die and press it into a pellet using a hydraulic press at a pressure of approximately 100 MPa.

• Sintering:

  • Place the pellet on an alumina plate or in a boat and return it to the furnace.

  • Heat the pellet to a sintering temperature of 930-955 °C and hold for 12-15 hours.[4][6] This step promotes grain growth and further densifies the material.

• Oxygen Annealing:

  • After sintering, lower the furnace temperature to 450-500 °C and hold for 12-14 hours in a flowing oxygen atmosphere.[4]

  • Crucially, the sample must be cooled slowly to room temperature (e.g., at a rate of 50 °C/hour) while maintaining the oxygen flow. This final step ensures the proper oxygen stoichiometry (δ ≈ 0.07), which is essential for achieving the highest superconducting transition temperature.[3]

• Characterization:

  • The final product is a dense, black pellet of YBa₂Cu₃O₇-δ.

  • The critical temperature (Tc) can be verified using a four-point probe measurement to observe the drop in electrical resistance.

Application Note 2: Synthesis of (Bi,Pb)₂Sr₂Ca₂Cu₃O₁₀ (BSCCO-2223) Superconductor

The synthesis of the BSCCO system is more complex than YBCO due to the existence of multiple superconducting phases (e.g., Bi-2212 and Bi-2223). The use of lead (Pb) as a dopant helps stabilize the higher-Tc Bi-2223 phase. Here, copper carbonate is used as the precursor for the copper oxide component.

Data Presentation: BSCCO-2223 Synthesis Parameters

Parameter	Solid-State Reaction (Carbonate/Oxide Route)
Precursors	Bismuth(III) Oxide (Bi₂O₃), Lead(II) Oxide (PbO), Strontium Carbonate (SrCO₃), Calcium Carbonate (CaCO₃), Copper(II) Carbonate (CuCO₃)
Stoichiometric Ratio (Bi:Pb:Sr:Ca:Cu)	Typically 1.8 : 0.4 : 2 : 2 : 3
Mixing/Grinding Time	Several hours for each grinding step.
Calcination Temperature	800-840 °C.
Calcination Duration	24 hours (repeated cycles are common).
Pellet Pressing Pressure	~100-200 MPa
Sintering Temperature	~845-855 °C (narrow window).
Sintering Duration	Long durations, often >60 hours, with intermediate grinding/re-pressing.
Typical Critical Temperature (Tc)	~110 K.

Experimental Workflow: BSCCO-2223 Synthesis

References

• 1. youtube.com [youtube.com]
• 2. Synthesis and Characterization of [web.njit.edu]
• 3. Yttrium barium copper oxide - Wikipedia [en.wikipedia.org]
• 4. depts.ttu.edu [depts.ttu.edu]
• 5. tech.au.dk [tech.au.dk]
• 6. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols: Controlled Precipitation of Copper Carbonate for Material Science

Audience: Researchers, scientists, and drug development professionals.

Introduction: Copper carbonate, particularly basic copper carbonate (Cu₂(OH)₂CO₃), is a versatile compound with significant applications in material science. It serves as a critical precursor for synthesizing other valuable copper compounds, such as copper oxide (CuO) and metallic copper nanoparticles, which have widespread use in catalysis, electronics, and antimicrobial agents.[1][2][3][4] The physical and chemical properties of the final materials, including particle size, morphology, and purity, are intrinsically linked to the characteristics of the initial copper carbonate precursor.[1][5] Therefore, the controlled precipitation of copper carbonate is a fundamental step in designing advanced materials with tailored functionalities.

This document provides detailed protocols for the controlled synthesis of basic copper carbonate and explores the influence of various reaction parameters on the final product's properties.

Key Synthesis Parameters and Their Influence

The morphology, particle size, and crystal phase of precipitated copper carbonate are highly sensitive to the reaction conditions. By carefully manipulating these parameters, researchers can achieve a high degree of control over the material's final characteristics.

• pH: The pH of the reaction medium is one of the most critical factors. A neutral to slightly alkaline pH range of 7.0 to 8.2 is generally optimal for the precipitation of pure basic copper carbonate (malachite).[1][6][7][8] Deviations from this range can lead to the formation of different phases or impurities. For instance, at a pH below 6.5, copper oxychloride may precipitate as an impurity, while a highly alkaline pH (e.g., 12.2) can result in a mixture containing copper hydroxide with poor crystallinity.[9][10]

• Temperature: Reaction temperature significantly influences the particle size and crystallinity of the product.[1] For example, maintaining a temperature of approximately 50°C has been shown to produce uniform, sphere-like malachite particles with diameters in the range of 5.0–6.5 μm.[1][6][7] Lower temperatures can favor the formation of other phases, such as monohydrocalcite, in related carbonate systems.[11]

• Precursors and Concentration: The choice and concentration of copper and carbonate precursors (e.g., copper sulfate, copper chloride, sodium carbonate, sodium bicarbonate) affect reaction kinetics and particle growth.[1][12][13][14] The slow addition of the carbonate solution to the copper salt solution is often recommended to control the release of carbon dioxide and prevent excessive foaming.[13][15]

• Additives and Seeding: The introduction of additives like surfactants (e.g., PEG, PVP) can be used to direct crystal growth and control morphology, although they may introduce impurities.[1] Alternatively, adding pre-synthesized malachite seeds to the reaction can promote the crystallization of amorphous basic copper carbonate, leading to a more uniform product.[1][6][7]

Data Presentation: Synthesis Parameters vs. Material Properties

The following table summarizes quantitative data from various studies, illustrating the relationship between experimental parameters and the resulting copper carbonate properties.

Precursors	Temperature (°C)	pH	Reaction Time (h)	Resulting Phase & Morphology	Particle Size (μm)	Reference
Cupric Chloride, Sodium Carbonate	50	7.0 - 7.5	6	Sphere-like Malachite [Cu₂(OH)₂CO₃]	5.0 - 6.5	[1][6][7]
Copper Sulfate, Sodium Carbonate	55 - 60	Not specified	Not specified	Basic Copper Carbonate	Not specified	[12]
Copper Sulfate, Sodium Carbonate	30 - 50	8.0 - 8.2	1 - 2	Basic Copper Carbonate	Not specified	[8]
Influent Copper, Sodium Carbonate	Not specified	10.2	Not specified	Rod-like Basic Copper Carbonate	Not specified	[9]
Influent Copper, Sodium Carbonate	Not specified	12.2	Not specified	Mixture of Cu(OH)₂, Basic CuCO₃, CaCO₃	Irregular	[9]

Experimental Protocols

Protocol 1: Synthesis of Spherical Basic Copper Carbonate Microspheres

This protocol is adapted from a method demonstrated to produce uniform, spherical malachite particles.[1][6][7]

Materials:

• Cupric Chloride (CuCl₂)

• Sodium Carbonate (Na₂CO₃)

• Distilled Water

• Magnetic Stirrer with Hotplate

• pH Meter

• Beakers

• Filtration apparatus (e.g., Büchner funnel)

• Drying Oven

Procedure:

• Precursor Preparation: Prepare a 0.5 M solution of cupric chloride by dissolving 0.25 moles of CuCl₂ in distilled water. Separately, prepare a 0.5 M solution of sodium carbonate.

• Precipitation Reaction: Gently heat and stir the cupric chloride solution to 50°C.

• Slowly add the sodium carbonate solution dropwise to the heated cupric chloride solution while maintaining vigorous stirring.

• pH Control: Continuously monitor the pH of the mixture. Maintain the pH within the range of 7.0-7.5 by adjusting the addition rate of the sodium carbonate solution.

• Aging: Once the desired pH is reached and all the carbonate solution has been added, maintain the reaction mixture at 50°C with continuous stirring for 6 hours. This aging step is crucial for the formation of crystalline, spherical particles.

• Collection and Washing: After aging, allow the green precipitate to settle. Decant the supernatant and collect the solid product by filtration.

• Wash the precipitate several times with distilled water to remove any unreacted salts and byproducts.

• Drying: Dry the final product in an oven at a moderate temperature (e.g., 80°C) until a constant weight is achieved. The resulting powder should be a green, crystalline basic copper carbonate.

Protocol 2: General Laboratory Synthesis from Copper Sulfate

This protocol provides a common and straightforward method for synthesizing basic copper carbonate.[12][13]

Materials:

• Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Anhydrous Sodium Carbonate (Na₂CO₃)

• Distilled Water

• Hotplate with Stirrer

• Beakers

• Filtration Apparatus

• Acetone (for washing/drying)

Procedure:

• Prepare Copper Solution: Dissolve 3.8 g of CuSO₄·5H₂O in 40 mL of distilled water in a beaker.

• Prepare Carbonate Solution: In a separate, larger beaker, dissolve 2.0 g of Na₂CO₃ in 60 mL of distilled water.

• Precipitation: Slowly and with constant stirring, add the copper sulfate solution to the sodium carbonate solution. The slow addition is necessary to control the foaming caused by the release of CO₂ gas.[13]

• Heating/Digestion: Gently warm the resulting mixture to between 55-60°C on a hot plate while stirring.[12] Observe for any color changes.

• Cooling: Cool the reaction mixture to room temperature, for example, by using a water bath.

• Filtration: Collect the light blue/green precipitate using a Büchner funnel.

• Washing: Wash the precipitate on the filter with distilled water. For faster drying, an optional wash with two 20 mL portions of acetone can be performed.[12]

• Drying: Continue to apply suction to pull air through the filter cake until it begins to crack.[12] Transfer the product to a watch glass and dry under a heat lamp or in a low-temperature oven for 5-10 minutes.

Visualization of Workflows and Relationships

Experimental Workflow Diagram

Caption: Workflow for controlled precipitation of basic copper carbonate.

Parameter-Property Relationship Diagram

Caption: Influence of synthesis parameters on material properties.

Material Characterization

To confirm the successful synthesis and control of copper carbonate properties, several analytical techniques are essential:

• Scanning Electron Microscopy (SEM): Used to visualize the surface morphology and particle shape (e.g., spheres, rods) of the synthesized powder.[1]

• X-Ray Diffraction (XRD): Provides information about the crystal structure and phase composition, confirming the formation of basic copper carbonate (malachite) and assessing its crystallinity.[1][9]

• Fourier-Transform Infrared Spectroscopy (FT-IR): Helps to identify the chemical bonds present (e.g., carbonate and hydroxyl groups), confirming the chemical nature of the compound.[1]

• Thermogravimetric Analysis (TGA): Can be used to study the thermal decomposition of the synthesized copper carbonate, which is relevant for its application as a precursor to copper oxide.[2]

Applications in Material Science

The controlled synthesis of copper carbonate is a gateway to producing advanced materials for various applications:

• Precursor for Nanomaterials: Basic copper carbonate is most commonly used as a precursor to synthesize copper oxide (CuO) nanoparticles through thermal decomposition (calcination).[1][7][16] The morphology of the initial carbonate particles can be preserved in the final oxide material, allowing for the creation of CuO with specific shapes.[1][7] It can also be a starting material for producing metallic copper nanoparticles.[4][5]

• Catalysis: Superfine basic copper carbonate exhibits excellent performance as a catalyst and is used to prepare catalysts for various chemical reactions, such as the dehydrogenation of isoborneol to prepare camphor.[1][2][8]

• Pigments and Colorants: Due to its distinct green (malachite) or blue (azurite) colors, basic copper carbonate has been used as a pigment for centuries in artist paints.[13][17]

• Energy Storage: The compound is being investigated as a potential anode material for lithium-ion batteries due to its high initial discharge capacity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jostchemical.com [jostchemical.com]
• 6. Preparation of Basic Copper Carbonate Microspheres by Precipitation Method | Atlantis Press [atlantis-press.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. CN105753049A - Preparation method of basic copper carbonate - Google Patents [patents.google.com]
• 9. hjkxyj.org.cn [hjkxyj.org.cn]
• 10. US4659555A - Process for the preparation of basic copper carbonate - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. personal.denison.edu [personal.denison.edu]
• 13. bismuthbuilds.medium.com [bismuthbuilds.medium.com]
• 14. Size Dependence of CuO Nanoparticles Synthesized by Wet Chemical ...: Ingenta Connect [ingentaconnect.com]
• 15. youtube.com [youtube.com]
• 16. quora.com [quora.com]
• 17. Basic copper carbonate - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Copper Carbonate Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of copper carbonate nanoparticles, with a primary focus on preventing agglomeration.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of agglomeration during copper carbonate nanoparticle synthesis?

A1: Agglomeration in nanoparticle synthesis is primarily driven by the high surface energy of the nanoparticles, which leads them to cluster to minimize this energy. Key contributing factors during the synthesis of copper carbonate nanoparticles include:

• Inadequate Stabilization: Insufficient or inappropriate capping agents or surfactants to sterically or electrostatically stabilize the newly formed nanoparticles.

• Suboptimal pH: The pH of the reaction mixture significantly influences the surface charge of the nanoparticles, affecting their repulsive forces.[1]

• High Precursor Concentration: Elevated concentrations of copper salts and carbonate sources can lead to rapid, uncontrolled nucleation and growth, favoring agglomeration.[2]

• Inefficient Mixing: Poor stirring can result in localized areas of high supersaturation, causing non-uniform particle growth and aggregation.[3]

• Inappropriate Temperature: Temperature affects reaction kinetics and the stability of the nanoparticles. Fluctuations or suboptimal temperatures can promote agglomeration.[4]

• Improper Post-Synthesis Processing: Inadequate washing to remove residual ions or harsh drying methods can lead to the formation of hard agglomerates.[5]

Q2: What is the ideal pH for synthesizing stable copper carbonate nanoparticles?

A2: A pH of 10.2 has been reported as optimal for the efficient removal of copper and the formation of uniform basic copper carbonate crystals.[6] Deviating significantly from this pH can lead to the formation of different copper species, such as copper hydroxide, and can negatively impact the stability and uniformity of the nanoparticles.[6]

Q3: Which precursors are recommended for producing copper carbonate nanoparticles with minimal agglomeration?

A3: For the synthesis of copper carbonate nanoparticles, copper(II) acetate (Cu(CH₃COO)₂) is recommended as the copper precursor and ammonium carbonate ((NH₄)₂CO₃) as the precipitating agent.[7][8] This combination has been shown to produce spherical aggregates of nanoparticles.[7]

Q4: Can biopolymers be used as stabilizing agents?

A4: Yes, biopolymers are effective stabilizing agents for copper carbonate nanoparticles.[7][9] Chitosan, methylcellulose, hydroxyethyl cellulose, and hyaluronic acid have all been successfully used to stabilize copper carbonate nanoparticles and control their size.[3][7]

Troubleshooting Guide

This guide addresses specific issues related to agglomeration during copper carbonate nanoparticle synthesis in a question-and-answer format.

Problem 1: My final product consists of large, visible aggregates, not a colloidal suspension.

• Question: I followed a standard protocol, but my copper carbonate nanoparticles have precipitated out of solution as large clumps. What went wrong?

• Answer: This is a classic sign of severe agglomeration. Consider the following potential causes and solutions:

  • Inadequate Surfactant/Stabilizer Concentration: The amount of your chosen stabilizing agent may be insufficient for the total surface area of the nanoparticles being synthesized.

    • Solution: Increase the concentration of the surfactant or biopolymer. Ensure it is added to the copper precursor solution before the addition of the precipitating agent to allow for proper coating of the primary nanoparticles as they form.[7]

  • Incorrect Order of Reagent Addition: Adding the reactants too quickly or in the wrong order can lead to flash precipitation and uncontrolled growth.

    • Solution: Add the precipitating agent (e.g., ammonium carbonate) dropwise to the copper precursor solution containing the stabilizer while stirring vigorously. A slow addition rate, such as 60 drops per minute, is recommended.[10]

  • Ineffective Stirring: If the reaction mixture is not adequately stirred, localized high concentrations of reactants can form, leading to rapid, uncontrolled particle growth and agglomeration.

    • Solution: Ensure vigorous and consistent stirring throughout the entire reaction. A stirring rate of 700-1000 rpm is recommended.[10]

Problem 2: The nanoparticle suspension is initially stable but agglomerates over a short period (hours to days).

• Question: My synthesized copper carbonate nanoparticles look good initially, but they crash out of solution after a few hours. How can I improve their long-term stability?

• Answer: This indicates weak stabilization of the nanoparticles. Here are some troubleshooting steps:

  • Choice of Stabilizer: Your current stabilizer may not be providing a sufficiently robust barrier to prevent agglomeration over time.

    • Solution: Experiment with different types of stabilizing agents. If you are using a simple surfactant, consider a biopolymer like chitosan or hyaluronic acid, which can form a more stable protective layer.[3][7] Biosurfactants can also be an effective option for long-term stability.[1]

  • Residual Ions: Incomplete washing of the nanoparticles can leave behind ions that disrupt the electrostatic balance of the colloidal suspension, leading to eventual agglomeration.

    • Solution: After centrifugation, ensure the nanoparticle pellet is thoroughly washed multiple times with deionized water to remove any unreacted precursors or byproducts.

  • pH Shift: The pH of the suspension may be drifting over time towards the isoelectric point of the nanoparticles, where their surface charge is minimal, leading to aggregation.

    • Solution: After washing, resuspend the nanoparticles in a buffered solution with a pH that ensures a high surface charge and strong repulsive forces between particles.

Problem 3: After drying, the nanoparticle powder is difficult to redisperse into a colloidal suspension.

• Question: I have a dried powder of copper carbonate nanoparticles, but I cannot get it to redisperse in a solvent; it just forms clumps. How can I prevent this?

• Answer: This is due to the formation of "hard" agglomerates during the drying process, where strong chemical bonds can form between particles.

  • Drying Method: Conventional oven drying can lead to the formation of hard agglomerates due to capillary forces as the solvent evaporates.

    • Solution: Consider alternative drying methods that minimize these forces. Freeze-drying (lyophilization) is often a gentler method. Another approach is to wash the nanoparticles with an organic solvent with low surface tension, like ethanol, before drying to reduce capillary forces.[5]

  • Surface Hydroxyl Groups: The presence of hydroxyl groups on the surface of the nanoparticles can lead to the formation of hydrogen bonds and stronger interparticle connections upon drying.[5]

    • Solution: Washing the nanoparticles with an organic solvent like anhydrous ethanol can help remove surface hydroxyl groups.[5]

Experimental Protocols

Protocol 1: Synthesis of Copper Carbonate Nanoparticles Stabilized with a Biopolymer [7][10]

This protocol describes a chemical precipitation method using a biopolymer as a stabilizing agent to control particle size and prevent agglomeration.

Materials:

• Copper(II) acetate (Cu(CH₃COO)₂)

• Ammonium carbonate ((NH₄)₂CO₃)

• Biopolymer (e.g., Chitosan, Hyaluronic Acid)

• Deionized water

• 500 mL glass beaker

• Magnetic stirrer

• Drip funnel

• Centrifuge

Procedure:

• Prepare a 0.8 M solution of copper(II) acetate and a 0.8 M solution of ammonium carbonate in deionized water.

• Prepare a 1% (w/v) solution of the chosen biopolymer in deionized water.

• Add the required volume of the 0.8 M copper(II) acetate solution to the 500 mL beaker.

• While stirring at 700-1000 rpm, add the required volume of the 1% biopolymer solution to the copper acetate solution.

• Mount the drip funnel over the beaker containing the copper and biopolymer solution.

• Fill the drip funnel with the 0.8 M ammonium carbonate solution.

• Add the ammonium carbonate solution dropwise to the reaction mixture at a rate of approximately 60 drops per minute while maintaining vigorous stirring.

• Once the addition is complete, continue stirring for a predetermined time (e.g., 1 hour) to ensure the reaction goes to completion.

• Collect the resulting nanoparticle suspension and centrifuge it for 5 minutes at 3000 rpm to pellet the nanoparticles.

• Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

• Repeat the centrifugation and resuspension steps at least two more times to wash the nanoparticles.

• After the final wash, resuspend the nanoparticles in a suitable solvent for storage or further use.

Data Presentation

Table 1: Effect of Precursors and Biopolymers on Copper Carbonate Nanoparticle Size

Copper Precursor	Precipitating Agent	Stabilizing Biopolymer	Resulting Nanoparticle Diameter (nm)	Reference
Cu(CH₃COO)₂	(NH₄)₂CO₃	None	30 - 80	[7]
CuCl₂	K₂CO₃	None	25 - 60	[7]
CuCl₂	(NH₄)₂CO₃	None	40 - 80	[7]
Cu(CH₃COO)₂	(NH₄)₂CO₃	Hyaluronic Acid	30 - 100	[3]
Cu(CH₃COO)₂	(NH₄)₂CO₃	Methylcellulose	45 - 90	[3]
Cu(CH₃COO)₂	(NH₄)₂CO₃	Hydroxyethyl Cellulose	50 - 150	[3]
Cu(CH₃COO)₂	(NH₄)₂CO₃	Chitosan	30 - 85	[3]

Table 2: Influence of Synthesis Parameters on Nanoparticle Characteristics

Parameter	Effect of Increase	Typical Range	Potential Issue with Agglomeration
Temperature	Increases reaction rate and can lead to larger particles.	25°C - 80°C	Too high a temperature can cause uncontrolled growth and aggregation.[4]
Stirring Rate	Improves mixing, leading to more uniform and smaller particles.	100 - 1000 rpm	Insufficient stirring causes localized high concentrations and agglomeration.[3]
Precursor Conc.	Can lead to larger particles and increased agglomeration.	45 mM - 0.8 M	High concentrations can result in rapid, uncontrolled nucleation.[3][7]
pH	Affects surface charge and particle stability.	7 - 11	A pH near the isoelectric point will cause significant agglomeration.[1]
Stabilizer Conc.	Improves stability and reduces particle size.	Varies with stabilizer	Insufficient concentration leads to inadequate surface coverage and agglomeration.

Visualizations

Caption: Experimental workflow for biopolymer-stabilized copper carbonate nanoparticle synthesis.

Caption: Troubleshooting flowchart for addressing agglomeration issues.

References

• 1. Advances in stabilization of metallic nanoparticle with biosurfactants- a review on current trends - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. epic-powder.com [epic-powder.com]
• 6. researchgate.net [researchgate.net]
• 7. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. jmpcr.samipubco.com [jmpcr.samipubco.com]

Technical Support Center: Stabilizing Aqueous Copper Carbonate Suspensions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to stabilizing copper carbonate suspensions in aqueous media. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and stabilization of aqueous copper carbonate suspensions.

Problem 1: Rapid Sedimentation of Copper Carbonate Particles

• Question: My copper carbonate suspension settles out almost immediately after preparation. How can I improve its stability?

• Answer: Rapid sedimentation is typically due to particle agglomeration and the inherent density of copper carbonate. To counteract this, you need to introduce repulsive forces between particles to keep them suspended. This can be achieved through:

  • Electrostatic Stabilization: Using charged polymers or surfactants that adsorb onto the particle surface, creating a net positive or negative charge that causes particles to repel each other. A zeta potential greater than +30 mV or less than -30 mV is generally indicative of a stable suspension.

  • Steric Stabilization: Employing long-chain polymers that adsorb to the particle surface and physically prevent them from getting close enough to agglomerate.

  • pH Adjustment: The surface charge of copper carbonate particles is highly dependent on the pH of the medium. Adjusting the pH can increase surface charge and enhance stability. For instance, a higher pH (e.g., around 10) can be optimal when using certain anionic stabilizers like sodium polyacrylate.

Problem 2: Agglomeration and Flocculation of Particles

• Question: My copper carbonate particles are clumping together, forming large aggregates. What is causing this and how can I fix it?

• Answer: Agglomeration is caused by attractive van der Waals forces between particles. This can be exacerbated by factors like high ionic strength of the medium or a pH near the isoelectric point of the particles (where the net surface charge is zero).

  • Solution:

    • Introduce a Stabilizer: Add a suitable dispersing agent before or after the precipitation of copper carbonate. Biopolymers like hyaluronic acid, synthetic polymers such as sodium polyacrylate, or amino acids like L-glutamic acid have been shown to be effective.[1]

    • Control Ionic Strength: If possible, use deionized water and minimize the concentration of salts in your suspension, as high ion concentrations can compress the electrical double layer around the particles, reducing electrostatic repulsion.

    • Optimize pH: Ensure the pH of your suspension is sufficiently far from the isoelectric point of copper carbonate to maintain a high surface charge.

    • Apply Mechanical Energy: Use high-shear mixing or ultrasonication to break up existing agglomerates after adding a stabilizer.

Problem 3: Inconsistent Results and Poor Reproducibility

• Question: I am getting variable results each time I prepare a copper carbonate suspension. How can I improve the consistency of my experiments?

• Answer: Inconsistent results often stem from a lack of control over key experimental parameters. To improve reproducibility:

  • Standardize Your Protocol: Follow a detailed, step-by-step protocol for both the synthesis of copper carbonate and the stabilization process. Pay close attention to reagent concentrations, addition rates, mixing speeds, and temperature.

  • Monitor pH: Continuously monitor and control the pH of the suspension, as it is a critical factor in stability.

  • Characterize Your Materials: Ensure the purity and particle size of your starting copper carbonate are consistent between batches.

  • Control Temperature: Temperature can affect the solubility of copper carbonate and the effectiveness of certain stabilizers. Maintain a constant temperature throughout your experiment.

Frequently Asked Questions (FAQs)

Q1: What are the most effective types of stabilizers for copper carbonate suspensions?

A1: The choice of stabilizer depends on the specific application requirements, such as biocompatibility or desired final properties. Commonly effective stabilizers include:

• Biopolymers: Hyaluronic acid and chitosan are excellent choices for biomedical applications due to their biocompatibility. Hyaluronic acid has been shown to be an effective stabilizing agent for copper-based nanoparticles.

• Synthetic Polymers: Anionic polymers like sodium polyacrylate and carboxymethylcellulose (CMC) are widely used and highly effective at providing electrosteric stabilization.

• Amino Acids: L-glutamic acid has been demonstrated to produce and stabilize copper carbonate nanoparticles in the 100-200 nm range.[1]

Q2: How does pH affect the stability of a copper carbonate suspension?

A2: The pH of the aqueous medium has a significant impact on the surface charge of the copper carbonate particles. The stability of the suspension is generally highest when the pH is far from the isoelectric point (the pH at which the net surface charge is zero), as this maximizes the electrostatic repulsion between particles. For many mineral suspensions stabilized with anionic polymers, an alkaline pH (e.g., 8-10) is often optimal.

Q3: What is zeta potential, and why is it important for suspension stability?

A3: Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion or attraction between particles in a liquid suspension. It is a key indicator of the stability of a colloidal dispersion. A higher absolute zeta potential (greater than +30 mV or less than -30 mV) indicates greater repulsion between particles, leading to a more stable suspension with a reduced tendency to agglomerate.

Q4: What is the typical particle size I should aim for in a stable copper carbonate suspension?

A4: The desired particle size depends on the application. For many applications, including in drug development, smaller nanoparticles are preferred. For example, L-glutamic acid has been used to create stable suspensions of copper carbonate nanoparticles with diameters of 100-200 nm.[1] In other contexts, particles in the low micron or sub-micron range may be acceptable.[2]

Quantitative Data on Stabilizers

The following table summarizes key performance indicators for different stabilizers used with copper-based nanoparticle suspensions. Note that data for copper carbonate is limited, and some values are for other copper compounds, which can serve as a useful reference.

Stabilizer	Particle Type	Average Particle Size	Zeta Potential (mV)	Optimal pH (approx.)	Recommended Concentration
Hyaluronic Acid	Copper Nanoparticles	35 nm[3][4][5]	-28 mV[3][4][5]	Neutral to Alkaline	0.1% - 1.0% w/v
L-Glutamic Acid	Copper Carbonate	100-200 nm[1]	Not Reported	Neutral	Varies with synthesis
Sodium Polyacrylate	Alumina/Ceramics	Varies	Highly Negative	> 8	0.4% - 0.8% w/w

Experimental Protocols

Protocol 1: Synthesis of Basic Copper Carbonate

This protocol describes a common precipitation method for synthesizing basic copper carbonate.

• Prepare Solutions:

  • Solution A: Dissolve 64 g of copper (II) sulfate pentahydrate in 175 mL of distilled water.

  • Solution B: Dissolve 24 g of anhydrous sodium carbonate in 100 mL of distilled water.

• Heat Solutions: Gently heat both solutions on a hotplate with stirring until all solids are dissolved.

• Precipitation: Slowly add the sodium carbonate solution (Solution B) to the copper sulfate solution (Solution A) in small portions with vigorous stirring. Be cautious as effervescence (CO2 release) will occur.

• Reaction and Settling: Continue stirring the mixture for 15-20 minutes after the addition is complete. Allow the precipitate to settle for at least one hour.

• Washing and Collection:

  • Decant the supernatant liquid.

  • Wash the precipitate with distilled water, allow it to settle, and decant again. Repeat this washing step 2-3 times to remove soluble impurities.

  • Collect the solid product by filtration (e.g., using a Büchner funnel).

• Drying: Dry the collected copper carbonate powder in an oven at a low temperature (e.g., 60-70°C) until a constant weight is achieved.

Protocol 2: Stabilization of Copper Carbonate Suspension with Hyaluronic Acid

This protocol provides a method for stabilizing pre-synthesized copper carbonate nanoparticles.

• Prepare Hyaluronic Acid (HA) Solution: Prepare a 1% (w/v) solution of hyaluronic acid in deionized water. Stir until the HA is fully dissolved. This may take several hours.

• Prepare Copper Carbonate Slurry: Disperse a known amount of dry copper carbonate powder in deionized water to form a slurry of the desired concentration (e.g., 5% w/v).

• Stabilizer Addition: While vigorously stirring the copper carbonate slurry, slowly add the hyaluronic acid solution dropwise until the desired final concentration of HA is reached (e.g., 0.5% w/v).

• Homogenization: After adding the stabilizer, continue to stir the suspension for at least 30 minutes. For improved stability and to break up any remaining agglomerates, sonicate the suspension using a probe or bath sonicator.

• Characterization: Characterize the stability of the final suspension by measuring the particle size distribution (e.g., using Dynamic Light Scattering) and zeta potential.

Visualizations

Experimental Workflow for Stabilization

Caption: A typical workflow for preparing and characterizing a stabilized copper carbonate suspension.

Troubleshooting Logic for Agglomeration

References

• 1. Amino acid secretion influences the size and composition of copper carbonate nanoparticles synthesized by ureolytic fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US7238654B2 - Compatibilizing surfactant useful with slurries of copper particles - Google Patents [patents.google.com]
• 3. Biocompatible Hyaluronic Acid-Stabilized Copper Nanoparticles for the Selective Oxidation of Morin Dye by H2O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocompatible Hyaluronic Acid-Stabilized Copper Nanoparticles for the Selective Oxidation of Morin Dye by H2O2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Copper Carbonate Precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for copper carbonate precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH for precipitating copper carbonate?

A1: The optimal pH for copper carbonate precipitation is crucial for achieving high purity and yield. A pH range of 7.0 to 8.0 is generally recommended for effective carbonate precipitation.[1] Operating within this range helps to avoid the formation of copper hydroxide, which can occur at higher pH values. For instance, increasing the pH to 12.2 has been shown to decrease the removal efficiency of copper and lead to the formation of a mixture containing copper hydroxide.[2] For the preparation of basic copper carbonate with a sphere-like morphology, a pH of about 7.0-7.5 is optimal.[3][4] It is critical to maintain the pH above 6.5 to ensure the formation of pure, light green basic copper carbonate.[5]

Q2: My precipitate is a gelatinous or soupy mess instead of a filterable solid. What went wrong?

A2: The formation of a gelatinous or difficult-to-filter precipitate is a common issue. This can be caused by several factors:

• Incorrect pH: If the pH is too high, it can lead to the co-precipitation of copper hydroxide, which is often gelatinous.[5]

• Rapid addition of reagents: Adding the carbonate solution too quickly to the copper salt solution can lead to the formation of very fine, poorly crystalline particles that are difficult to filter. A slow, controlled addition with vigorous stirring is recommended.[6]

• Low temperature: Precipitating at room temperature without subsequent heating can sometimes result in a finer, less dense precipitate.

Q3: The color of my copper carbonate precipitate is not the expected light blue or green. What does this indicate?

A3: The color of the precipitate can be an indicator of its composition and purity.

• Green to light green: This is the typical color of basic copper carbonate (malachite).[5][7]

• Light blue: A light blue precipitate is also characteristic of basic copper carbonate.[8][9]

• Brownish or yellowish tint: This may indicate the presence of impurities. Iron is a common contaminant that can impart a yellow or brownish color to the precipitate.[10] Humic acids or tannins from impure water sources can also cause discoloration.[10]

• Black: If the precipitate turns black upon heating, it indicates decomposition to copper(II) oxide.[7]

Q4: How can I improve the crystallinity and particle size of my copper carbonate precipitate?

A4: To obtain a more crystalline product with a larger particle size, which is easier to filter and handle, consider the following:

• Aging the precipitate: After the initial precipitation, aging the slurry at an elevated temperature (e.g., 40-80°C) for a period of 0.5 to 3 hours can promote crystal growth.[11]

• Control of temperature: The reaction temperature plays a significant role in controlling the particle size. For example, maintaining a temperature of around 50°C can yield uniform, sphere-like malachite particles.[3][4]

• Slow reagent addition: A slower addition rate of the precipitating agent allows for more controlled crystal growth rather than rapid nucleation, leading to larger particles.

• Seeding: Adding seed crystals of malachite can promote the crystallization of amorphous basic copper carbonate.[3][4]

Q5: What are the most common impurities in precipitated copper carbonate and how can I remove them?

A5: Common impurities include:

• Soluble salts: Byproducts such as sodium sulfate (if using copper sulfate and sodium carbonate) will be present in the precipitate's residual water.[12] Thorough washing of the filtered precipitate with deionized water is essential to remove these salts.[12]

• Iron: Iron can co-precipitate with copper. If iron contamination is suspected, dissolving the precipitate in acid and then selectively precipitating the iron at a specific pH before re-precipitating the copper carbonate can be a purification step.

• Chlorides: If starting from copper chloride, residual chlorides can be an impurity. Washing the precipitate thoroughly is key.

• Organic matter: Using deionized or distilled water is crucial to avoid contamination from organic substances like humic acids.[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Precipitate	- Incorrect stoichiometry of reactants.- pH is too low, leading to incomplete precipitation.- Loss of fine particles during filtration.	- Ensure accurate weighing of reactants and use a slight excess of the carbonate solution.- Adjust the pH to the optimal range of 7.0-8.0.[1]- Use a finer filter paper or a Buchner funnel with proper seating of the filter paper.
Precipitate is difficult to filter	- Formation of very fine (amorphous) particles.- Presence of gelatinous copper hydroxide.	- Age the precipitate at an elevated temperature (e.g., 60°C) with stirring to increase particle size.[6]- Control the pH to be below 8.5 to minimize hydroxide formation.- Add the precipitating agent slowly with vigorous stirring.
Precipitate color is off (e.g., brownish, yellowish)	- Contamination with iron or other metal ions.[10]- Presence of organic impurities from the water source.[10]	- Use high-purity starting materials.- Use deionized or distilled water for all solutions and washing steps.- If iron is a known contaminant, consider a pre-purification step for the copper salt solution.
Inconsistent batch-to-batch results	- Fluctuations in reaction temperature, pH, or addition rate.	- Precisely control and monitor reaction parameters (temperature, pH, stirring speed, reagent addition rate).- Utilize a semi-continuous reaction process for better control and reproducibility.[11]

Data Presentation

Table 1: Effect of pH on Copper Removal Efficiency

pH	Copper Removal Efficiency (%)	Observations
7.0	~99.9	High efficiency of Cu(II) removal.[1]
10.2	99.0	Uniform, rod-like crystals of basic copper carbonate identified.[2]
12.2	95.0	Decreased efficiency; crystals show unclear characteristics and are a mixture of copper hydroxide, basic copper carbonate, and calcium carbonate.[2]

Table 2: Influence of Temperature on Basic Copper Carbonate Particle Size

Reaction Temperature (°C)	Resulting Particle Size (µm)	Reference
50	5.0 - 6.5	[3][4]

Experimental Protocols

Protocol 1: Synthesis of Basic Copper Carbonate[6]

• Solution Preparation:

  • Prepare a solution of copper sulfate by dissolving 3.8 g of CuSO₄·5H₂O in 40 mL of deionized water.

  • Prepare a separate solution of sodium carbonate by dissolving 2.0 g of Na₂CO₃ in 60 mL of deionized water.

• Precipitation:

  • Slowly add the copper sulfate solution to the sodium carbonate solution while stirring.

• Digestion/Aging:

  • Warm the resulting mixture to 55-60°C on a hot plate with gentle stirring.

• Cooling and Filtration:

  • Cool the reaction mixture to room temperature.

  • Collect the precipitate by filtration using a Büchner funnel.

• Washing:

  • Wash the precipitate with two portions of 20 mL acetone to remove water.

• Drying:

  • Dry the product under a heat lamp for 5 minutes after pulverizing any clumps.

Protocol 2: Preparation of High-Purity Basic Copper Carbonate via Microchannel Reactor[11]

This method is suitable for producing high-purity basic copper carbonate with a narrow particle size distribution.

• Solution Preparation:

  • Prepare an aqueous solution (A) of a soluble copper salt (e.g., copper nitrate, copper sulfate).

  • Prepare an aqueous solution (B) of a soluble carbonate (e.g., sodium carbonate).

• Reaction in Microchannel Reactor:

  • Continuously feed solutions A and B into a microchannel reactor for precipitation.

• Aging:

  • The reaction slurry flows from the microchannel reactor into a stirred tank reactor.

  • Age the slurry at a controlled temperature (40-80°C) for 0.5-3 hours with stirring.

• Isolation and Purification:

  • Centrifuge the aged slurry.

  • Wash the collected precipitate with deionized water.

  • Dry the final product.

Visualizations

Caption: Experimental workflow for copper carbonate precipitation.

Caption: Troubleshooting logic for common precipitation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. hjkxyj.org.cn [hjkxyj.org.cn]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Preparation of Basic Copper Carbonate Microspheres by Precipitation Method | Semantic Scholar [semanticscholar.org]
• 5. US4659555A - Process for the preparation of basic copper carbonate - Google Patents [patents.google.com]
• 6. personal.denison.edu [personal.denison.edu]
• 7. quora.com [quora.com]
• 8. youtube.com [youtube.com]
• 9. Carbonate Precipitates | Department of Chemistry | University of Washington [chem.washington.edu]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. CN106882833A - A kind of method that high-purity basic copper carbonate is prepared in micro passage reaction - Google Patents [patents.google.com]
• 12. inorganic chemistry - Does precipitated copper carbonate contain impurities - Chemistry Stack Exchange [chemistry.stackexchange.com]

troubleshooting impurities in commercial copper carbonate

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with commercial copper carbonate. The information is presented in a question-and-answer format to address common issues related to impurities.

Frequently Asked Questions (FAQs)

Q1: The color of my commercial copper carbonate is not the vibrant green I expected. What could be the cause?

A1: The color of basic copper carbonate can vary from a light blue to a green-blue or a deeper green.[1] This variation can be influenced by several factors:

• Hydration State and Composition: Commercial copper carbonate is typically basic copper carbonate, a mixture of copper(II) carbonate and copper(II) hydroxide. The two most common forms are azurite (Cu₃(CO₃)₂(OH)₂), which is blue, and malachite (Cu₂(CO₃)(OH)₂), which is green. The ratio of these components in your product can affect the overall color.

• Particle Size: The particle size of the powder can influence the perceived color. Finer particles may appear lighter in color.

• Presence of Impurities: Certain impurities can alter the color. For instance, a yellowish or brownish tint may indicate the presence of iron compounds.[2]

Q2: My reaction yield is lower than expected when using commercial copper carbonate. Could impurities be the cause?

A2: Yes, impurities can significantly impact reaction yields. Inert solid impurities will reduce the assay of the copper carbonate, meaning you are starting with less of your active reagent than calculated. Furthermore, some impurities can act as inhibitors or promote side reactions, consuming your starting materials or leading to the formation of undesired byproducts.

Q3: I am observing unexpected side reactions or byproducts in my synthesis. How can I determine if impurities in the copper carbonate are responsible?

A3: Impurities can have catalytic activity, leading to unintended reaction pathways. For example, trace amounts of other transition metals can catalyze side reactions.[3] To investigate this, you can:

• Analyze the Impurity Profile: Refer to the supplier's certificate of analysis or perform your own impurity testing (see experimental protocols below) to identify potential culprits.

• Run a Control Experiment: If possible, use a higher purity grade of copper carbonate in a parallel experiment. If the side reactions are diminished or absent, it strongly suggests an impurity in the commercial-grade material is the cause.

• Literature Search: Review the literature for known catalytic effects of the identified impurities in similar reaction systems.

Q4: How do common impurities in commercial copper carbonate affect applications in drug development?

A4: In pharmaceutical applications, impurities can have significant consequences for the safety, efficacy, and stability of the final drug product.[4][5]

• Toxicity: Heavy metal impurities such as lead and cadmium are toxic and are strictly regulated in pharmaceutical ingredients.

• Catalytic Degradation: Trace metal impurities can catalyze the degradation of the active pharmaceutical ingredient (API), reducing its shelf life.

• Altered Bioavailability: Impurities may affect the physical properties of the API, such as crystal form and solubility, which can in turn alter its bioavailability.

• Adverse Reactions: Some impurities may cause adverse or allergic reactions in patients.[4]

Troubleshooting Guide

Issue 1: Suspected Sodium Sulfate Impurity

• Symptom: The copper carbonate was synthesized by reacting copper sulfate with sodium carbonate. The final product may have a slightly crystalline appearance or show poor performance in subsequent reactions.

• Cause: Sodium sulfate is a common soluble byproduct of this synthesis method.[6][7] If not adequately washed, it will remain in the final product.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for sodium sulfate impurity.

• Solution: Wash the copper carbonate precipitate thoroughly with deionized water. Perform a qualitative test on the wash water to ensure all sodium sulfate has been removed (see Experimental Protocol 1).

Issue 2: Suspected Iron Impurity

• Symptom: The copper carbonate has a yellowish or brownish tint.[2] Subsequent reactions may be discolored or show unexpected catalytic activity.

• Cause: Iron is a common impurity in technical-grade reagents and can be introduced from the starting materials or reaction vessels.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for iron impurity.

• Solution: Quantify the iron content using a suitable analytical method (see Experimental Protocol 3). If the iron level is unacceptably high, purification by reprecipitation may be necessary.

Impurity Data for Commercial Copper Carbonate

The following tables summarize typical impurity levels in different grades of commercial basic copper carbonate. Note that these values can vary between suppliers.

Table 1: Typical Analysis of General Purpose Basic Copper Carbonate

Impurity	Typical Percentage (%)
Lead (Pb)	0.005
Iron (Fe)	0.004
Chloride (Cl)	0.02
Zinc (Zn)	0.06
Sodium (Na)	0.05
Cadmium (Cd)	0.001

Source: Adapted from a product data sheet for general purpose basic copper carbonate.[7]

Table 2: Specifications for Technical Grade Basic Copper Carbonate

Impurity	Maximum Percentage (%)
Sulfate (SO₄)	0.01
Chloride (Cl)	0.01
Iron (Fe)	0.01
Nickel (Ni)	0.01
Cobalt (Co)	0.01
Chromium (Cr)	0.01

Source: Adapted from a technical specifications sheet for technical grade copper carbonate.[8]

Experimental Protocols

Protocol 1: Qualitative Test for Sulfate Impurity

Objective: To confirm the removal of soluble sulfate impurities from synthesized basic copper carbonate.

Principle: Barium chloride reacts with soluble sulfate ions in an acidic solution to form a white precipitate of barium sulfate. The absence of this precipitate indicates the absence of sulfate ions.

Materials:

• Wash water (filtrate) from the copper carbonate washing step

• Dilute hydrochloric acid (HCl)

• Barium chloride (BaCl₂) solution (approx. 5% w/v)

• Test tubes

Procedure:

• Collect a small sample (approx. 5-10 mL) of the water used to wash the copper carbonate precipitate (the filtrate).

• Add a few drops of dilute hydrochloric acid to the filtrate.

• Add a few drops of the barium chloride solution.

• Observe the solution. The formation of a white precipitate indicates the presence of sulfate ions.

• Continue washing the copper carbonate and re-testing the filtrate until no precipitate is observed upon addition of barium chloride.[6]

Protocol 2: Limit Test for Chloride Impurity

Objective: To semi-quantitatively determine if the chloride impurity in a sample of copper carbonate is within an acceptable limit.

Principle: Chloride ions react with silver nitrate in the presence of dilute nitric acid to produce a silver chloride precipitate, which results in opalescence (turbidity). The opalescence of the test sample is compared to that of a standard solution with a known chloride concentration.[6][9]

Materials:

• Copper carbonate sample

• Standard sodium chloride (NaCl) solution (e.g., 25 ppm Cl⁻)

• Dilute nitric acid (HNO₃)

• Silver nitrate (AgNO₃) solution (approx. 5% w/v)

• Nessler cylinders (2)

• Deionized water

Procedure:

• Prepare the Test Solution: Accurately weigh a specified amount of the copper carbonate sample, dissolve it in dilute nitric acid, and dilute with deionized water to 50 mL in a Nessler cylinder labeled "Test".

• Prepare the Standard Solution: In a second Nessler cylinder labeled "Standard," place a defined volume of the standard sodium chloride solution and add the same amount of dilute nitric acid as used for the test sample. Dilute to 50 mL with deionized water.

• Reaction: Add 1 mL of silver nitrate solution to both cylinders.

• Observation: Stir both solutions and let them stand for 5 minutes, protected from light. Compare the opalescence of the "Test" solution to the "Standard" solution by viewing them against a black background.

• Interpretation: If the opalescence in the "Test" cylinder is less than or equal to that in the "Standard" cylinder, the sample passes the limit test for chloride.

Protocol 3: Spectrophotometric Determination of Iron Impurity

Objective: To quantify the amount of iron impurity in a copper carbonate sample using UV-Vis spectrophotometry.

Principle: Iron(II) ions form a stable, orange-red colored complex with 1,10-phenanthroline. The intensity of the color, which is proportional to the iron concentration, is measured by its absorbance at a specific wavelength (λ_max ≈ 510 nm). Any iron(III) present in the sample is first reduced to iron(II) with hydroxylamine hydrochloride.

Materials:

• Copper carbonate sample

• Standard iron solution (e.g., from ferrous ammonium sulfate)

• Hydroxylamine hydrochloride solution

• 1,10-phenanthroline solution

• Sodium acetate buffer solution

• Dilute hydrochloric acid (HCl)

• UV-Vis spectrophotometer and cuvettes

• Volumetric flasks and pipettes

Procedure:

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions with known iron concentrations by diluting the standard iron solution.

  • To each standard, add hydroxylamine hydrochloride, 1,10-phenanthroline, and sodium acetate buffer to develop the color.

  • Measure the absorbance of each standard at the predetermined λ_max (around 510 nm).

  • Plot a graph of absorbance versus iron concentration. This is the calibration curve.

• Prepare the Sample Solution:

  • Accurately weigh a known amount of the copper carbonate sample and dissolve it in a minimal amount of dilute HCl.

  • Transfer the solution to a volumetric flask.

  • Add hydroxylamine hydrochloride, 1,10-phenanthroline, and sodium acetate buffer.

  • Dilute to the mark with deionized water.

• Measure the Sample Absorbance:

  • Measure the absorbance of the prepared sample solution at the same λ_max used for the standards.

• Determine Iron Concentration:

  • Using the calibration curve, determine the concentration of iron in the sample solution corresponding to its measured absorbance.

  • Calculate the percentage of iron impurity in the original copper carbonate sample based on the initial weight of the sample and the dilution factor.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Spectrophotometric Determination of Copper and Iron [degruyterbrill.com]
• 7. amt.copernicus.org [amt.copernicus.org]
• 8. scribd.com [scribd.com]
• 9. thaiscience.info [thaiscience.info]

Technical Support Center: Synthesis of Basic Copper Carbonate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of basic copper carbonate for improved yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the expected product when reacting a copper(II) salt with a carbonate source in an aqueous solution?

A1: In aqueous solutions, the reaction between a copper(II) salt (e.g., copper sulfate) and a carbonate source (e.g., sodium carbonate) typically yields basic copper carbonate , not neutral copper carbonate (CuCO₃). The two most common forms of basic copper carbonate are malachite (Cu₂(OH)₂CO₃), which is green, and azurite (Cu₃(OH)₂(CO₃)₂), which is blue. Attempting to synthesize neutral copper carbonate under standard atmospheric conditions is generally unsuccessful.

Q2: What are the key factors influencing the yield and purity of the basic copper carbonate synthesis?

A2: The primary factors that affect the yield and purity of basic copper carbonate are:

• pH of the reaction mixture: This is a critical parameter. A pH that is too low can result in incomplete precipitation or the formation of other copper salts, while a pH that is too high can lead to the co-precipitation of copper(II) hydroxide.

• Reaction Temperature: Temperature influences the reaction rate, particle size, and crystallinity of the product.

• Molar Ratio of Reactants: The stoichiometry of the copper salt and the carbonate source is crucial for maximizing the conversion to the desired product.

• Purity of Reactants: The use of high-purity starting materials is essential for obtaining a high-purity final product.

• Washing of the Precipitate: Thorough washing of the final product is necessary to remove soluble byproducts, such as sodium sulfate, which can contaminate the basic copper carbonate.

Q3: What is the ideal pH range for the synthesis of basic copper carbonate?

A3: The recommended pH for the synthesis of basic copper carbonate is generally in the range of 6.5 to 10. It is crucial to maintain the pH above 6.5 to ensure the formation of a pure, light green basic copper carbonate and to avoid the formation of copper oxychloride-containing precipitates. For obtaining well-formed spherical particles of malachite, a pH range of 7.0 to 7.5 has been suggested.

Q4: How does temperature affect the synthesis of basic copper carbonate?

A4: The reaction temperature plays a significant role in controlling the particle size of the resulting basic copper carbonate. A study has shown that a temperature of approximately 50°C is optimal for forming uniform, sphere-like malachite particles. A broader range of 40°C to 70°C is also considered effective for the synthesis.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Precipitate	1. Incorrect pH: The pH of the reaction mixture may be too low, leading to incomplete precipitation. 2. Incorrect Molar Ratio: The carbonate source may be the limiting reagent. 3. Product Loss During Washing: Excessive washing or use of a highly polar solvent can lead to some product loss.	1. Monitor and Adjust pH: Ensure the final pH of the reaction mixture is within the optimal range of 6.5-10. Use a pH meter for accurate measurement. 2. Optimize Reactant Ratio: Use a slight excess of the carbonate source. A molar ratio of 1.1:1 for sodium carbonate to copper sulfate is recommended. 3. Careful Washing: Wash the precipitate with deionized water and avoid overly vigorous or prolonged washing.
Precipitate is not the expected green/blue color (e.g., it appears brownish or blackish)	1. Formation of Copper Oxide: This can occur if the reaction temperature is too high or if the local pH becomes excessively high during the addition of the carbonate solution. 2. Incorrect pH: A pH below 6.5 can lead to the formation of other copper compounds.	1. Control Temperature: Maintain the reaction temperature within the recommended range (e.g., 40-70°C). Add the carbonate solution slowly and with vigorous stirring to avoid localized high pH. 2. Verify and Adjust pH: Ensure the pH is maintained above 6.5 throughout the reaction.
Final product is impure (e.g., contains sulfates)	1. Inadequate Washing: Soluble byproducts, such as sodium sulfate, have not been sufficiently removed.	1. Thorough Washing: Wash the precipitate multiple times with deionized water until the filtrate tests negative for the counter-ions from the starting materials (e.g., sulfate ions).
Excessive foaming upon addition of carbonate solution	1. Rapid CO₂ Evolution: The reaction between the copper salt and the carbonate source produces carbon dioxide gas. Rapid addition of the carbonate solution leads to vigorous foaming.	1. Slow Addition with Stirring: Add the carbonate solution slowly and in small portions to the copper salt solution with constant and efficient stirring. This allows for the controlled release of CO₂ gas.

Experimental Protocols

Protocol 1: Synthesis of Basic Copper Carbonate (Malachite)

This protocol is adapted from a method for preparing basic copper carbonate microspheres.

Materials:

• Copper(II) chloride (CuCl₂) or Copper(II) sulfate (CuSO₄)

• Sodium carbonate (Na₂CO₃)

• Deionized water

• pH meter

• Stirring hotplate

• Beakers

• Filtration apparatus (e.g., Büchner funnel and filter paper)

Procedure:

• Prepare Reactant Solutions:

  • Prepare an aqueous solution of the copper(II) salt (e.g., 0.5 M).

  • Prepare an aqueous solution of sodium carbonate (e.g., 0.5 M).

• Reaction Setup:

  • Place the copper(II) salt solution in a beaker on a stirring hotplate and begin stirring.

  • Heat the solution to the desired reaction temperature (e.g., 50°C).

• Precipitation:

  • Slowly add the sodium carbonate solution to the stirred, heated copper(II) salt solution.

  • Monitor the pH of the reaction mixture and adjust the addition rate to maintain the pH in the desired range (e.g., 7.0-7.5).

• Aging:

  • Once the addition is complete, continue stirring the mixture at the set temperature for a specified period (e.g., 6 hours) to allow for the crystallization of the product.

• Isolation and Washing:

  • Allow the precipitate to settle.

  • Collect the precipitate by filtration.

  • Wash the precipitate thoroughly with deionized water to remove any soluble impurities.

• Drying:

  • Dry the collected solid in an oven at a moderate temperature (e.g., 60-80°C) until a constant weight is achieved.

Quantitative Data Summary

Parameter	Recommended Range/Value	Expected Outcome/Rationale	Reference(s)
pH	6.5 - 10	Prevents formation of copper oxychloride and copper hydroxide, promoting pure basic copper carbonate.
7.0 - 7.5	Optimal for the formation of uniform, spherical malachite particles.
Temperature	40 - 70°C	Ensures a reasonable reaction rate and influences particle morphology.
~50°C	Ideal for producing uniform, spherical malachite particles with a diameter of 5.0-6.5 µm.
Reactant Molar Ratio (Na₂CO₃:CuSO₄)	1.1 : 1	A slight excess of sodium carbonate ensures complete precipitation of the copper ions.
Reaction Time (Aging)	~6 hours	Allows for the complete crystallization of the amorphous precipitate into a more stable form.

Visualizations

Experimental Workflow for Basic Copper Carbonate Synthesis

Caption: A generalized workflow for the synthesis of basic copper carbonate.

Troubleshooting Logic for Low Yield in Copper Carbonate Synthesis

Caption: A decision tree for troubleshooting low yield in basic copper carbonate synthesis.

Technical Support Center: Scaling Up Copper Carbonate Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of copper carbonate.

Frequently Asked Questions (FAQs)

Q1: What is the chemical formula of the copper carbonate precipitate I am producing?

A1: In most aqueous precipitation reactions involving copper salts and carbonate sources at ambient conditions, the product is not neutral copper(II) carbonate (CuCO₃). Instead, a basic copper carbonate is formed. The two most common forms are malachite (Cu₂(OH)₂CO₃) and azurite (Cu₃(OH)₂(CO₃)₂). The exact composition can vary depending on the reaction conditions.

Q2: Why is there foaming during the addition of the carbonate solution?

A2: Foaming is caused by the release of carbon dioxide (CO₂) gas, which is a byproduct of the reaction between the copper salt and the carbonate source.[1] This is particularly pronounced when using sodium bicarbonate instead of sodium carbonate. To manage foaming, it is recommended to add the carbonate solution slowly and with vigorous stirring.

Q3: What are the common impurities in synthetically produced copper carbonate?

A3: A common impurity, when using copper sulfate and sodium carbonate as reactants, is sodium sulfate (Na₂SO₄), which can be trapped within the precipitate.[2] Thorough washing of the filtered product with deionized water is crucial to remove this soluble impurity. Other potential impurities can include unreacted starting materials or other copper compounds formed under different pH and temperature conditions.

Q4: How can I improve the filtration of my fine copper carbonate precipitate?

A4: Fine precipitates can be challenging to filter. To improve filterability, consider the following:

• Digestion: Aging the precipitate in the mother liquor, sometimes at an elevated temperature, can promote crystal growth, leading to larger, more easily filterable particles.

• Slower Precipitation: Adding the precipitating agent slowly to a well-agitated, dilute solution can encourage the formation of larger crystals.

• Filter Aid: For very fine particles, using a filter aid may be necessary.

• Centrifugation: As an alternative to filtration, centrifugation can be effective for separating fine solids from the liquid phase.

Q5: What analytical techniques are recommended for characterizing the final product?

A5: A variety of analytical techniques can be used to characterize copper carbonate:

• X-Ray Diffraction (XRD): To determine the crystalline phase (e.g., malachite, azurite) and assess crystallinity.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present (carbonate, hydroxide) and confirm the compound's identity.

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): For accurate quantitative analysis of the copper content and to detect trace metallic impurities.

• Scanning Electron Microscopy (SEM): To observe the particle morphology and size distribution.

• Thermogravimetric Analysis (TGA): To study the thermal decomposition of the product.

Troubleshooting Guides

Issue 1: Low Yield

Symptom	Possible Cause	Suggested Solution
The final weight of the dried product is significantly lower than the theoretical calculation.	Incomplete precipitation due to incorrect stoichiometry or pH.	Ensure the correct molar ratios of reactants are used. Monitor and adjust the pH of the reaction mixture to the optimal range for precipitation (typically pH 7.0-8.2).[3]
Loss of product during filtration or washing.	Use a filter paper with an appropriate pore size to prevent the loss of fine particles. Wash the precipitate with smaller volumes of cold deionized water to minimize dissolution.
Formation of soluble copper complexes.	Avoid a large excess of carbonate, which can lead to the formation of soluble copper carbonate complexes.

Issue 2: Product Purity and Color Inconsistencies

Symptom	Possible Cause	Suggested Solution
The product is a pale blue instead of a green or deep blue color.	Contamination with copper hydroxide.	Control the pH and temperature of the reaction. The formation of different basic copper carbonates is highly dependent on these parameters.
Presence of white crystalline impurities in the final product.	Inadequate washing of the precipitate.	Thoroughly wash the filter cake with deionized water to remove soluble byproducts like sodium sulfate. Test the filtrate for the presence of sulfate ions to ensure complete removal.
The product color varies between batches.	Inconsistent reaction conditions.	Standardize the protocol, ensuring consistent temperature, pH, addition rate of reactants, and stirring speed for each batch.

Issue 3: Poor Filtration and Drying Characteristics

| Symptom | Possible Cause | Suggested Solution | | The precipitate clogs the filter paper, leading to very slow filtration. | The precipitate consists of very fine particles. | Optimize the precipitation conditions to promote crystal growth (e.g., slower addition of reagents, aging the precipitate). Consider using a different filtration method, such as vacuum filtration with a Büchner funnel or centrifugation. | | The product remains a paste-like consistency even after prolonged drying. | Inefficient removal of water. | Wash the filter cake with a water-miscible organic solvent (e.g., acetone) to displace the water before drying. Break up any large agglomerates before placing the product in a drying oven. |

Data Presentation

Table 1: Effect of Reaction Parameters on Basic Copper Carbonate Properties

Parameter	Value	Observation	Reference
Reaction Temperature	50 °C	Formation of sphere-like malachite particles with a diameter of 5.0-6.5 µm.	[3]
pH	7.0 - 7.5	Promotes the formation of crystalline basic copper carbonate.	[3]
pH (Pilot Scale)	8.5	Stable pH achieved in a pilot vessel for basic copper carbonate synthesis.	[4]

Table 2: Copper Content in Basic Copper Carbonate

Compound	Theoretical Copper Content (%)	Practical Copper Content (Pilot Scale, %)	Reference
Basic Copper Carbonate (Malachite)	57.48	56.2	[4]

Experimental Protocols

Lab-Scale Synthesis of Basic Copper Carbonate

This protocol is a representative method for the synthesis of basic copper carbonate at a laboratory scale.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium carbonate (Na₂CO₃), anhydrous

• Deionized water

• Beakers

• Hotplate with magnetic stirrer

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Prepare Reactant Solutions:

  • Dissolve 64 g of copper(II) sulfate pentahydrate in 175 mL of deionized water in a 400 mL beaker.[2]

  • Dissolve 24 g of anhydrous sodium carbonate in 100 mL of deionized water in a 500 mL beaker.[2]

  • Gently heat both solutions on a hotplate with stirring to ensure complete dissolution.[2]

• Precipitation:

  • Remove both solutions from the heat.

  • Slowly add the sodium carbonate solution to the copper sulfate solution in small portions while stirring vigorously.[2] This slow addition is crucial to control the foaming that results from the evolution of CO₂ gas.[2]

• Digestion and Filtration:

  • After the addition is complete, continue stirring the mixture for a few minutes.

  • Allow the precipitate to settle for approximately one hour to ensure the reaction is complete.[2]

  • Set up a vacuum filtration apparatus with a Büchner funnel.

  • Filter the precipitate and wash it several times with deionized water to remove any soluble impurities.

• Drying:

  • Dry the collected precipitate in an oven at a temperature below 80°C to obtain the final basic copper carbonate product.

Visualizations

Caption: Experimental workflow for the synthesis of basic copper carbonate.

Caption: Troubleshooting workflow for low product yield.

References

• 1. Continuous Filtration of Precipitates - 911Metallurgist [911metallurgist.com]
• 2. bismuthbuilds.medium.com [bismuthbuilds.medium.com]
• 3. [PDF] Preparation of Basic Copper Carbonate Microspheres by Precipitation Method | Semantic Scholar [semanticscholar.org]
• 4. US7411080B2 - Direct synthesis of copper carbonate - Google Patents [patents.google.com]

Technical Support Center: Precipitated Copper Carbonate Particle Size Refinement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of precipitated copper carbonate. The following information is designed to help you address common challenges related to controlling and refining particle size during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the particle size of precipitated copper carbonate?

A1: The particle size of precipitated copper carbonate is primarily influenced by several key experimental parameters:

• pH: The pH of the reaction mixture significantly affects the nucleation and growth of crystals.

• Temperature: Reaction temperature influences the solubility of reactants and the kinetics of precipitation.

• Reactant Concentration: The concentration of the copper salt and the carbonate source can impact the rate of precipitation and subsequent particle size.

• Mixing Speed/Agitation: The rate of mixing affects the homogeneity of the reactant solutions and can influence the initial nucleation process.

• Presence of Additives/Surfactants: Surfactants and other additives can be used to control particle growth and prevent agglomeration.[1][2][3]

• Aging Time (Ostwald Ripening): Allowing the precipitate to age in the mother liquor can lead to changes in particle size and distribution over time.[4][5][6]

Q2: How does pH affect the final particle size?

A2: The pH of the precipitation environment plays a critical role. Generally, increasing the pH in a controlled manner can lead to a decrease in particle size.[7] For instance, one study noted a decrease in copper nanoparticle size from 18 nm to 9 nm as the pH was increased from 6 to 10.[7] However, excessively high pH values (e.g., above 12) can lead to the formation of irregular and poorly crystallized particles, potentially a mixture of copper hydroxide and basic copper carbonate.[8] A pH of around 10.2 has been shown to produce uniform, rod-like basic copper carbonate crystals.[8] Another study found that a pH of approximately 7.0-7.5 was optimal for forming spherical basic copper carbonate particles.[9]

Q3: What is the effect of temperature on particle size?

A3: Temperature has a significant impact on the particle size of precipitated copper carbonate. For the synthesis of basic copper carbonate microspheres, a reaction temperature of 50°C was found to be optimal, producing uniform spherical particles with a diameter of 5.0-6.5 μm.[9] In the synthesis of copper nanoparticles, increasing the reaction temperature generally leads to an increase in the average particle size.[10]

Q4: Can surfactants or other additives be used to control particle size?

A4: Yes, surfactants are commonly used to control the size and shape of nanoparticles.[1][2][3] They work by adsorbing to the surface of the growing particles, which can inhibit further growth and prevent aggregation.[2] The choice and concentration of the surfactant are crucial. For example, polyvinylpyrrolidone (PVP) has been used as a capping agent in the synthesis of copper nanoparticles.[11][12]

Q5: What is Ostwald ripening and how does it affect my precipitate?

A5: Ostwald ripening is a phenomenon where smaller particles in a solution dissolve and redeposit onto larger particles.[4][5][6] This process is driven by the higher surface energy of smaller particles. Over time, this leads to an increase in the average particle size and a narrowing of the particle size distribution. In the context of copper carbonate precipitation, allowing the precipitate to age in the solution can be a method to intentionally increase particle size and improve crystallinity.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Particles are too large	High reaction temperature.	Decrease the reaction temperature. A study on basic copper carbonate found that 50°C produced smaller, more uniform particles than higher temperatures.[9]
Low pH.	Gradually increase the pH of the reaction mixture. Research has shown that increasing pH from 6 to 10 can decrease copper nanoparticle size.[7]
Slow mixing speed.	Increase the agitation speed to ensure rapid and homogeneous mixing of reactants, which can promote the formation of more nuclei and thus smaller particles.
Long aging time.	Reduce the aging time after precipitation to minimize the effects of Ostwald ripening.[4][5][6]
Particles are too small / difficult to filter	Low reaction temperature.	Increase the reaction temperature to promote crystal growth over nucleation.
High pH.	Carefully lower the pH. A pH around 7.0-7.5 has been used to obtain larger, spherical basic copper carbonate particles.[9]
High concentration of surfactant.	Reduce the concentration of the surfactant or select a different type of surfactant.
Particle size distribution is too broad	Inhomogeneous mixing of reactants.	Ensure rapid and efficient mixing at the point of reactant addition to promote uniform nucleation.
Fluctuation in temperature or pH.	Precisely control the reaction temperature and pH throughout the precipitation process.
Uncontrolled Ostwald ripening.	Implement a controlled aging step at a specific temperature to allow for controlled particle growth and narrowing of the size distribution.
Particles are irregularly shaped	Inappropriate pH.	Adjust the pH. A pH of 10.2 has been shown to produce uniform rod-like particles, while a pH of 7.0-7.5 can yield spherical particles.[8][9] Excessively high pH (e.g., >12) can lead to irregular crystals.[8]
Presence of impurities.	Use high-purity reagents and deionized water to avoid interference with crystal growth.
Precipitate is amorphous	Reaction conditions are too rapid (high concentration, low temperature).	Decrease the reactant addition rate, increase the reaction temperature, and consider adding seed crystals to promote crystalline growth.[9]
Incorrect pH.	Optimize the pH. A pH range of 7.0-7.5 has been shown to favor the crystallization of basic copper carbonate.[9]

Quantitative Data Summary

The following table summarizes the influence of key experimental parameters on the particle size of precipitated copper carbonate, based on available literature.

Parameter	Condition	Resulting Particle Size	Reference
pH	7.0 - 7.5	5.0 - 6.5 µm (spherical basic copper carbonate)	[9]
10.2	Uniform, rod-like basic copper carbonate	[8]
> 12.2	Irregular size, mixture of copper hydroxide and basic copper carbonate	[8]
6 to 10	Decrease from 18 nm to 9 nm (copper nanoparticles)	[7]
Temperature	50°C	5.0 - 6.5 µm (spherical basic copper carbonate)	[9]
150°C to 190°C	Increasing average size (copper nanoparticles)	[10]
Reactant Concentration	0.57 mol/L to 1.57 mol/L (basic copper carbonate)	Increased particle size from 120 nm to 160 nm (for subsequent CuO nanoparticles)	[13]

Experimental Protocols

Protocol 1: Synthesis of Micron-Sized Spherical Basic Copper Carbonate

This protocol is adapted from a method for preparing basic copper carbonate microspheres.[9]

Materials:

• Cupric chloride (CuCl₂) solution (0.5 M)

• Sodium carbonate (Na₂CO₃) solution (0.5 M)

• Basic copper carbonate seed crystals

• Deionized water

• AgNO₃ solution (for testing Cl⁻ removal)

Equipment:

• Jacketed glass reactor with overhead stirrer

• Temperature controller/water bath

• pH meter

• Filtration apparatus (e.g., Buchner funnel and filter paper)

• Drying oven

Procedure:

• Set up the jacketed glass reactor and maintain the temperature at 50°C using the water bath.

• Add a known volume of deionized water to the reactor and begin stirring at a constant rate (e.g., 300 rpm).

• Simultaneously and slowly add the 0.5 M cupric chloride solution and the 0.5 M sodium carbonate solution to the reactor.

• Continuously monitor the pH of the mixture and maintain it at 7.0 ± 0.5 by adjusting the addition rates of the reactant solutions.

• Once the desired volume of reactants has been added, introduce a small amount of basic copper carbonate seed crystals (e.g., 0.1 g) to the solution.

• Stop the addition of reactants and continue stirring for a designated period (e.g., 6 hours) to allow for crystal growth.

• After the reaction time, stop stirring and allow the green precipitate to settle.

• Filter the precipitate using the filtration apparatus.

• Wash the precipitate with deionized water until the filtrate shows no white precipitate upon addition of AgNO₃ solution, indicating the removal of chloride ions.

• Dry the final product in an oven at 110°C for 4 hours.

Visualizations

Caption: Experimental workflow for the synthesis of spherical basic copper carbonate.

Caption: Logical relationships between synthesis parameters and particle properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ostwald ripening - Wikipedia [en.wikipedia.org]
• 5. d-nb.info [d-nb.info]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. hjkxyj.org.cn [hjkxyj.org.cn]
• 9. researchgate.net [researchgate.net]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. jostchemical.com [jostchemical.com]
• 13. Size Dependence of CuO Nanoparticles Synthesized by Wet Chemical ...: Ingenta Connect [ingentaconnect.com]

Technical Support Center: Degradation of Copper Carbonate in Acidic Environments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation pathways of copper carbonate in acidic environments. It includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and quantitative data to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of copper carbonate in an acidic environment?

A1: The primary degradation pathway of copper carbonate in an acidic environment is an acid-base neutralization reaction. The carbonate anion (CO₃²⁻) reacts with hydrogen ions (H⁺) from the acid to produce carbonic acid (H₂CO₃), which is unstable and rapidly decomposes into carbon dioxide gas (CO₂) and water (H₂O). The copper(II) cation (Cu²⁺) then combines with the acid's anion to form a soluble copper salt.

Q2: What are the expected products of the reaction between copper carbonate and common laboratory acids?

A2: The reaction of copper carbonate with common acids yields a copper(II) salt, water, and carbon dioxide. For example:

• With hydrochloric acid (HCl), the products are copper(II) chloride (CuCl₂), water, and carbon dioxide.[1]

• With sulfuric acid (H₂SO₄), the products are copper(II) sulfate (CuSO₄), water, and carbon dioxide.[2]

Q3: What are the observable signs of copper carbonate degradation in an acidic solution?

A3: The most common observations are:

• Effervescence: The production of carbon dioxide gas results in visible bubbling or fizzing.[1][2]

• Color Change: Solid green copper carbonate dissolves, and the solution typically turns blue due to the presence of hydrated copper(II) ions (e.g., from the formation of copper sulfate).[2]

• Solid Dissolution: The solid copper carbonate powder will gradually dissolve as it reacts with the acid.

Q4: What factors can influence the rate of copper carbonate degradation in an acid?

A4: Several factors can affect the reaction rate:

• Acid Concentration: Increasing the concentration of the acid will generally increase the reaction rate.

• Temperature: Higher temperatures typically lead to a faster reaction rate.

• Particle Size: Smaller particles of copper carbonate have a larger surface area, which can lead to a faster reaction.

• Stirring/Agitation: Agitation of the solution can increase the rate of reaction by ensuring continuous contact between the reactants.

Q5: How can I quantitatively monitor the degradation of copper carbonate?

A5: The reaction can be monitored quantitatively by:

• Measuring Gas Evolution: The volume of carbon dioxide produced over time can be measured using a gas syringe or by displacing water in an inverted measuring cylinder.

• Measuring Mass Loss: If the reaction is carried out in an open flask on a balance, the mass loss due to the escape of carbon dioxide can be monitored over time.

• Spectrophotometry: The concentration of the resulting soluble copper(II) salt in the solution can be determined over time using UV-Vis spectrophotometry.[3][4][5][6][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Reaction starts but then stops prematurely.	The acid has been completely consumed (neutralized) by the copper carbonate.	Add more acid to the solution. Ensure the molar ratio of acid to copper carbonate is sufficient for complete reaction.
Reaction rate is very slow.	Low acid concentration, low temperature, or large copper carbonate particle size.	Increase the acid concentration, gently warm the solution, or use a more finely ground copper carbonate powder.
Inconsistent results in kinetic studies.	Inconsistent temperature, inadequate mixing, or variations in the surface area of the solid.	Use a temperature-controlled water bath, ensure consistent and vigorous stirring, and use a consistent particle size of copper carbonate for all experiments.
Difficulty in measuring CO₂ evolution accurately.	Leak in the gas collection apparatus or dissolution of CO₂ in the aqueous solution.	Check all connections in your gas collection setup for leaks. For more accurate measurements, consider using a method that does not rely on gas collection, such as monitoring the change in mass or using spectrophotometry.
Precipitate forms in the final solution.	The solubility limit of the resulting copper salt has been exceeded.	Dilute the solution with deionized water. Ensure you are working within the solubility limits of the specific copper salt being produced.

Quantitative Data

Table 1: General Reaction Equations for Copper Carbonate Degradation in Acidic Environments

Acid	Chemical Equation
Hydrochloric Acid	CuCO₃(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l) + CO₂(g)[1]
Sulfuric Acid	CuCO₃(s) + H₂SO₄(aq) → CuSO₄(aq) + H₂O(l) + CO₂(g)[2]
Nitric Acid	CuCO₃(s) + 2HNO₃(aq) → Cu(NO₃)₂(aq) + H₂O(l) + CO₂(g)

Note: The actual stoichiometry may vary if basic copper carbonate (e.g., malachite, Cu₂(OH)₂CO₃) is used.

Experimental Protocols

Protocol 1: Gravimetric Analysis of Copper Carbonate Degradation

This protocol determines the extent of degradation by measuring the mass of carbon dioxide lost.

Materials:

• Copper carbonate (CuCO₃)

• Standardized solution of an acid (e.g., 1 M H₂SO₄)

• Conical flask

• Electronic balance (accurate to 0.01 g)

• Cotton wool plug

• Measuring cylinder

• Stopwatch

Procedure:

• Accurately weigh a known mass of copper carbonate (e.g., 1.00 g) and add it to a conical flask.

• Measure a specific volume of the acid (e.g., 50 mL of 1 M H₂SO₄).

• Place the conical flask containing the copper carbonate on the electronic balance.

• Add the acid to the flask, simultaneously start the stopwatch, and loosely plug the neck of the flask with cotton wool (to prevent acid spray while allowing CO₂ to escape).

• Record the mass at regular time intervals (e.g., every 30 seconds) until the mass no longer changes.

• The total mass lost corresponds to the mass of CO₂ evolved.

Protocol 2: Spectrophotometric Monitoring of Copper Ion Concentration

This protocol monitors the increase in soluble copper(II) ions in the solution over time.

Materials:

• Copper carbonate (CuCO₃)

• Standardized solution of an acid (e.g., 0.5 M HCl)

• Beaker or reaction vessel

• Magnetic stirrer and stir bar

• UV-Vis spectrophotometer

• Cuvettes

• Pipettes and volumetric flasks for dilutions

• Stopwatch

Procedure:

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of the expected copper salt (e.g., CuCl₂) of known concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λ_max) for the hydrated copper(II) ion (typically around 810 nm, but should be determined experimentally).

  • Plot a graph of absorbance versus concentration to create a calibration curve.

• Kinetic Experiment:

  • Add a known volume of the acid to the reaction vessel and place it on the magnetic stirrer.

  • Add a known mass of copper carbonate to the acid and start the stopwatch.

  • At regular time intervals, withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction in the aliquot (e.g., by rapid dilution with cold deionized water) to stop further degradation.

  • Measure the absorbance of the quenched and diluted aliquot at the predetermined λ_max.

  • Use the calibration curve to determine the concentration of copper(II) ions at each time point.

• Data Analysis:

  • Plot the concentration of Cu²⁺ versus time to obtain the reaction profile.

  • The initial rate of reaction can be determined from the initial slope of this graph.

Visualizations

Caption: Degradation pathway of copper carbonate in an acidic environment.

Caption: General experimental workflow for studying copper carbonate degradation.

References

• 1. quora.com [quora.com]
• 2. chemistry-copper carbonate acitivity [dynamicscience.com.au]
• 3. sci-arch.org [sci-arch.org]
• 4. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. Spectrophotometric determination of trace amount of copper(II) ion based on complexation with an anthraquinone derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

overcoming poor catalytic activity of copper carbonate

Technical Support Center: Copper Carbonate Catalysis

Welcome to the technical support center for copper carbonate-based catalysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges related to the catalytic activity of copper carbonate and its derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during experiments.

Q1: My reaction is sluggish or shows no conversion. What are the primary reasons for the poor catalytic activity of my copper carbonate?

A1: Poor catalytic activity often stems from the fact that basic copper carbonate itself is a catalyst precursor and not the active catalytic species.[1] The true catalyst, typically metallic copper (Cu⁰) or copper(I) species, is formed in situ through thermal decomposition and reduction. Key factors to investigate include:

• Insufficient Activation: The reaction temperature may be too low to decompose the carbonate precursor to copper oxide, which is then reduced to the active form.

• Incorrect Precursor Form: The synthesis method of the copper carbonate can significantly affect its properties, such as surface area and particle size, which in turn influence its activity upon activation.[2]

• Catalyst Poisons: Impurities in the reactants or solvent, such as sulfur or certain nitrogen compounds, can deactivate the catalyst.[3]

• Sintering: At excessively high temperatures, copper nanoparticles can agglomerate (sinter), leading to a loss of active surface area and reduced activity.[4][5]

Q2: How does the preparation method of the copper carbonate precursor influence its final catalytic performance?

A2: The synthesis route is critical. Different copper precursors (e.g., nitrate vs. acetate) used to prepare the carbonate lead to variations in the distribution of surface copper species and the dispersion of the final active particles.[2] For instance, co-precipitation methods, often involving the reaction of a soluble copper salt like copper sulfate with a carbonate source like sodium carbonate, are common.[6][7] The conditions of this precipitation (pH, temperature, aging time) dictate the morphology and surface area of the resulting copper carbonate, which directly impacts the active catalyst generated after calcination and reduction.

Q3: My catalyst deactivates quickly. What strategies can enhance its stability and lifespan?

A3: Catalyst deactivation is a significant challenge, often caused by sintering of copper particles or carbon deposition.[5] To improve stability:

• Use of Supports: Dispersing the copper catalyst on a high-surface-area support material like alumina (Al₂O₃), silica (SiO₂), or zirconia (ZrO₂) can prevent the aggregation of copper nanoparticles.[5][8][9] The interaction between the metal and the support is crucial for maintaining dispersion and stability.[5]

• Addition of Promoters: Introducing promoter oxides, such as zinc oxide (ZnO) or manganese oxide (MnOₓ), can significantly boost catalyst activity, selectivity, and stability.[9][10] Promoters can prevent sintering and create more active sites.[5] For example, ZnO can form alloys with copper, which are highly active for reactions like methanol synthesis.[9]

• Control of Reaction Conditions: Operating at the lowest effective temperature can minimize thermal degradation and sintering.

Q4: What is the role of calcination temperature and atmosphere, and how do I optimize it?

A4: Calcination is a critical step where the copper carbonate precursor is thermally decomposed, typically into copper oxide (CuO). The temperature and atmosphere of this process are vital.

• Temperature: The calcination temperature affects the crystallite size, surface area, and the degree of interaction with the support material.[11][12] While higher temperatures can lead to more stable catalyst structures by forming phases like copper aluminate spinel (CuAl₂O₄), they can also cause a decrease in surface area.[13][14] The optimal temperature is a trade-off between creating a stable and active phase versus losing surface area due to sintering.[4][12]

• Atmosphere: Calcination is typically performed in air (an oxidizing atmosphere) to ensure complete conversion to CuO.[12] Subsequent reduction of the CuO to the active Cu⁰ is then carried out in a reducing atmosphere (e.g., H₂). The conditions of this reduction step also influence the final catalyst properties.

Data Presentation: Effect of Synthesis & Treatment Parameters

The following table summarizes how different parameters can influence the properties and performance of copper-based catalysts derived from carbonate precursors.

Parameter	Effect on Catalyst Properties	Impact on Catalytic Performance	Reference
Precursor Salt	Influences dispersion and distribution of final copper species.	Copper nitrate precursors can lead to higher dispersion and reducibility, improving activity.	[2]
Support Material	High surface area supports (Al₂O₃, SiO₂, Carbon) prevent Cu particle aggregation.	Enhances stability, activity, and product selectivity by maintaining high active surface area.	[8][9]
Promoter Addition	ZnO or MnOₓ can modify the electronic properties of Cu and prevent sintering.	Boosts activity, selectivity, and long-term stability.	[9][10]
Calcination Temp.	Higher temperatures can increase crystallite size and form stable spinels but decrease surface area.	Performance often shows a volcano-type trend; an optimal temperature balances activity and stability.	[4][12][14]
Calcination Atmosphere	Oxidizing (air) vs. inert (N₂) atmosphere affects the resulting copper oxide phases (CuO, Cu₂O).	An oxidizing atmosphere followed by reduction is standard for creating highly dispersed CuO, the precursor to the active catalyst.	[12]

Experimental Protocols

Protocol 1: Synthesis of a High-Activity Cu/ZnO/Al₂O₃ Catalyst via Co-Precipitation

This protocol describes a common method for preparing a highly active and stable copper catalyst from carbonate precursors, widely used in methanol synthesis.

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Sodium carbonate (Na₂CO₃)

• Deionized water

Procedure:

• Prepare Solutions:

  • Solution A: Dissolve the copper, zinc, and aluminum nitrates in deionized water.

  • Solution B: Dissolve sodium carbonate in deionized water to create a precipitating agent solution.

• Co-Precipitation:

  • Heat both solutions to 60-70 °C.

  • Simultaneously add Solution A and Solution B dropwise into a stirred vessel containing deionized water, also maintained at 60-70 °C.

  • Continuously monitor and maintain the pH of the mixture at a constant value (typically 6.5-7.5) by adjusting the addition rates of the two solutions.

• Aging:

  • After the addition is complete, continue stirring the resulting slurry at the same temperature for 1-2 hours to age the precipitate. This allows for the formation of a well-defined crystalline structure.

• Filtration and Washing:

  • Filter the precipitate and wash it thoroughly with deionized water until the filtrate is free of nitrate and sodium ions (can be tested with ion-selective electrodes or qualitative tests). This step is crucial to avoid catalyst poisoning.

• Drying:

  • Dry the filter cake overnight in an oven at 100-120 °C.

• Calcination:

  • Place the dried powder in a furnace.

  • Ramp the temperature slowly (e.g., 2 °C/min) to the final calcination temperature (typically 350-500 °C) in a static air atmosphere.[12]

  • Hold at this temperature for 3-5 hours to ensure complete decomposition of the carbonate/hydroxide precursors to their respective metal oxides.

• Activation (Pre-reaction):

  • Prior to the catalytic reaction, the calcined catalyst must be reduced. Place the catalyst in the reactor and heat it under a flow of a dilute reducing gas (e.g., 5% H₂ in N₂) to the desired reduction temperature (typically 200-300 °C).

Visualizations: Workflows and Relationships

Troubleshooting Workflow for Poor Catalytic Activity

Caption: A step-by-step workflow for diagnosing poor catalytic activity.

Transformation of Copper Carbonate Precursor to Active Catalyst

Caption: The chemical transformation pathway from precursor to active catalyst.

Key Factors Influencing Final Catalyst Performance

Caption: Interrelationship of factors affecting catalyst performance.

References

• 1. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. CN104190419A - Method for preparing copper-based catalyst - Google Patents [patents.google.com]
• 7. youtube.com [youtube.com]
• 8. research-portal.uu.nl [research-portal.uu.nl]
• 9. research-portal.uu.nl [research-portal.uu.nl]
• 10. Manganese Oxide as a Promoter for Copper Catalysts in CO2 and CO Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jmaterenvironsci.com [jmaterenvironsci.com]
• 12. Effect of Calcination Atmosphere and Temperature on the Hydrogenolysis Activity and Selectivity of Copper-Zinc Catalysts [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Effect of calcination temperature on the structure and catalytic performance of copper–ceria mixed oxide catalysts in phenol hydroxylation - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00734E [pubs.rsc.org]

methods for drying copper carbonate without decomposition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the proper methods for drying copper carbonate without causing decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the critical temperature to consider when drying copper carbonate?

A1: The decomposition temperature of copper carbonate is a crucial parameter. Basic copper carbonate, often in the form of malachite (Cu₂(OH)₂CO₃), begins to decompose at approximately 200°C.[1][2] Other forms of copper carbonate may have varying thermal stabilities. To prevent decomposition into copper(II) oxide, it is essential to keep the drying temperature well below this threshold.

Q2: What are the primary methods for drying copper carbonate without decomposition?

A2: Several methods can be employed to dry copper carbonate while minimizing the risk of thermal decomposition. These include:

• Low-Temperature Oven Drying: A straightforward method using a standard laboratory oven at a controlled temperature.[3]

• Desiccator Drying: A gentle, passive method that uses a desiccant to absorb moisture.[3]

• Vacuum Drying: An efficient method for heat-sensitive materials that lowers the boiling point of water.[4][5]

• Solvent Exchange: A technique to replace water with a more volatile solvent, which is then evaporated.[3][6]

• Lyophilization (Freeze-Drying): A very gentle method that involves freezing the sample and removing water through sublimation under vacuum.[7][8]

Q3: How can I tell if my copper carbonate has started to decompose during drying?

A3: A visual color change is the primary indicator of decomposition. Pure basic copper carbonate is typically a green or bluish-green powder.[9] If it begins to darken or turn black, it is likely decomposing into black copper(II) oxide.[1]

Q4: Is air drying at room temperature a viable option?

A4: Yes, air drying is a simple and safe method to avoid decomposition, although it can be slow.[3][10] To facilitate drying, spread the copper carbonate thinly on a watch glass or filter paper to maximize the surface area exposed to the air.[9][10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Product turned black during oven drying.	The oven temperature was too high, exceeding the decomposition temperature of copper carbonate.	Immediately remove the sample from the oven. For future attempts, lower the oven temperature to a range of 80-100°C.[11] Consider using an alternative, gentler method like vacuum or desiccator drying.
The sample is still wet after an extended period in a desiccator.	1. The desiccant is saturated and no longer effective.2. The desiccator was not properly sealed.3. The sample volume is too large for efficient drying in a desiccator.	1. Replace the desiccant with fresh, activated material.2. Ensure the desiccator lid is properly greased and sealed to be airtight.[12]3. Spread the sample thinly on a watch glass to increase surface area. For larger quantities, consider a more active drying method.
The product appears clumpy and aggregated after drying.	This can occur with most drying methods, especially if the initial precipitate was not finely divided.	Gently grind the dried product with a mortar and pestle to obtain a fine powder.[10]
Solvent exchange with acetone is not drying the product effectively.	1. The acetone used was not anhydrous.2. An insufficient volume of acetone was used to fully displace the water.	1. Use anhydrous acetone for the final washes.[6]2. Perform multiple washes with fresh portions of acetone to ensure complete water removal.
During vacuum drying, the sample is "bumping" or being aspirated into the vacuum line.	1. The vacuum was applied too rapidly.2. The sample was not sufficiently pre-frozen (for freeze-drying).	1. Apply the vacuum gradually to control the rate of solvent evaporation.2. Ensure the sample is solidly frozen before starting the primary drying phase in lyophilization.[13]

Data Summary for Drying Methods

Drying Method	Temperature Range	Pressure	Typical Duration	Key Advantage	Key Disadvantage
Low-Temperature Oven Drying	80-150°C[3][11]	Atmospheric	Hours to overnight	Relatively fast and accessible	Risk of decomposition if temperature is not carefully controlled
Desiccator Drying	Ambient	Atmospheric	Days to weeks[14]	Very gentle, no risk of thermal decomposition	Very slow[3]
Vacuum Drying	Ambient to < 100°C	Reduced (Vacuum)	Hours	Low temperature, rapid drying, minimizes oxidation[4][5]	Requires specialized equipment (vacuum oven, pump)
Solvent Exchange (Acetone)	Ambient	Atmospheric	Minutes to hours	Rapid water removal	Requires use and disposal of organic solvents
Lyophilization (Freeze-Drying)	Sub-zero (e.g., -40°C)[7]	High Vacuum	24-48 hours	Preserves product structure, ideal for highly sensitive materials[8]	Complex, requires specialized equipment

Experimental Protocols

Low-Temperature Oven Drying

• Preparation: Spread the moist copper carbonate thinly on a clean, dry watch glass or evaporating dish.

• Drying: Place the dish in a preheated laboratory oven set to a temperature between 80°C and 100°C.[11]

• Monitoring: Periodically remove the sample (e.g., every hour) and weigh it. Continue drying until a constant weight is achieved, indicating that all water has been removed.

• Cooling: Once dry, transfer the dish to a desiccator to cool to room temperature before weighing the final product.

Desiccator Drying

• Preparation: Place the moist copper carbonate on a watch glass or in an open container.

• Desiccator Setup: Ensure the desiccator contains an active desiccant (e.g., anhydrous calcium chloride, silica gel).[12]

• Drying: Place the sample inside the desiccator on the support plate.

• Sealing: Lightly grease the rim of the desiccator and slide the lid on to create an airtight seal.[12]

• Duration: Allow the sample to dry for an extended period (several days to a week). The drying time will depend on the amount of sample and its initial water content.

Vacuum Drying

• Preparation: Spread the copper carbonate sample on a tray suitable for a vacuum oven.

• Loading: Place the tray in the vacuum oven.

• Drying Cycle:

  • Close the oven door and ensure it is sealed.

  • Begin to gradually apply a vacuum to the chamber.

  • If desired, the oven can be gently heated to a temperature well below 200°C (e.g., 50-70°C) to expedite drying.[15]

  • Continue to dry under vacuum until the product is visibly dry and free-flowing.

• Completion: Release the vacuum slowly, preferably by introducing an inert gas like nitrogen, before removing the sample.

Solvent Exchange with Acetone

• Initial Filtration: After precipitation, filter the copper carbonate using a Büchner funnel to remove the bulk of the water.

• Acetone Wash:

  • With the vacuum off, add a small amount of anhydrous acetone to the filter cake and gently stir with a spatula.

  • Apply the vacuum to pull the acetone through the filter cake.

  • Repeat this washing step 2-3 times with fresh portions of anhydrous acetone.

• Final Drying: After the final acetone wash, leave the vacuum on for a few minutes to pull air through the cake and evaporate the majority of the acetone. The resulting powder can then be air-dried or placed in a desiccator for a short period to remove any residual solvent.

Lyophilization (Freeze-Drying)

• Preparation: Prepare a slurry of the copper carbonate in water.

• Freezing: Place the slurry in a flask suitable for a lyophilizer and freeze it completely. This can be done in a low-temperature freezer or by rotating the flask in a bath of dry ice and acetone or liquid nitrogen. The sample must be completely frozen before proceeding.[13]

• Primary Drying (Sublimation):

  • Attach the frozen sample flask to the lyophilizer.

  • Start the lyophilizer, which will apply a high vacuum and maintain a low temperature in the condenser.

  • The water will sublime (go directly from solid ice to vapor) and be collected on the condenser.

• Secondary Drying (Desorption): Once all the ice has sublimed, the temperature may be slightly increased to remove any residual bound water molecules.

• Completion: When the sample is completely dry, the process is finished. The resulting product is typically a very fine, dry powder.

Process Visualization

Caption: Decision workflow for selecting a suitable drying method for copper carbonate.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Sciencemadness Discussion Board - copper carbonate synth. - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Vacuum drying - Wikipedia [en.wikipedia.org]
• 5. yutongdrying.com [yutongdrying.com]
• 6. reddit.com [reddit.com]
• 7. scientificproducts.com [scientificproducts.com]
• 8. fda.gov [fda.gov]
• 9. Sciencemadness Discussion Board - Copper Carbonate mysteriousness - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Sciencemadness Discussion Board - Making copper salts (especially basic copper carbonate) - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. CN105753049A - Preparation method of basic copper carbonate - Google Patents [patents.google.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. labconco.com [labconco.com]
• 14. youtube.com [youtube.com]
• 15. eprints.undip.ac.id [eprints.undip.ac.id]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Efficiency of Copper Carbonate and Copper Acetate

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, copper-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-heteroatom and carbon-carbon bonds. The choice of the copper salt can significantly impact reaction efficiency, yield, and scope. This guide provides a comparative analysis of two common copper sources: copper(II) carbonate (CuCO₃) and copper(II) acetate (Cu(OAc)₂), with a focus on their application in Ullmann-type couplings and azide-alkyne cycloadditions.

While copper acetate is a well-established and widely utilized catalyst in these transformations, a survey of the scientific literature reveals a notable scarcity of studies employing copper carbonate as a primary catalyst for such reactions. It is more frequently utilized as a base or a precursor for the synthesis of other copper catalysts. This guide will present a comprehensive overview of the catalytic performance of copper acetate, supported by experimental data, and discuss the potential roles and limitations of copper carbonate in similar contexts.

Data Presentation: Catalytic Performance in Cross-Coupling Reactions

The following tables summarize the catalytic efficiency of copper acetate in key organic transformations. It is important to note that the data is compiled from various studies and may not represent direct head-to-head comparisons under identical conditions. Nevertheless, it provides valuable insights into the catalytic potential of copper acetate.

Table 1: Copper Acetate in C-N Cross-Coupling Reactions (Ullmann and Chan-Lam Type)

Substrate 1	Substrate 2	Product Type	Yield (%)	Catalyst Loading (mol%)	Base	Solvent	Time (h)	Reference
Phenylboronic acid	Aniline	Diphenylamine	Good	Not Specified	Pyridine	CH₂Cl₂	Not Specified	[1]
Phenylboronic acid	Imidazole	N-Phenylimidazole	88	100	Pyridine	CH₂Cl₂	48	[2]
Aryl Iodide	Indole	N-Arylindole	87-93	5	K₃PO₄	Toluene	24	[3][4]
Aryl Bromide	Indole	N-Arylindole	up to 54	5	K₃PO₄	Toluene	24	[5]
3-Amino-5-bromopyridine	Phenylboronic acid	3-(Phenylamino)-5-bromopyridine	50	Catalytic	Et₃N	CH₂Cl₂	Flow	[1]
4-Chloroaniline	Phenylboronic acid	4-Chloro-N-phenylaniline	71	Catalytic	Et₃N	CH₂Cl₂	Flow	[1]

Table 2: Copper Acetate in C-O Cross-Coupling Reactions (Ullmann Type)

Substrate 1	Substrate 2	Product Type	Yield (%)	Catalyst Loading (mol%)	Base	Solvent	Time (h)	Reference
Arylboronic acid	Phenol	Diaryl ether	79	Catalytic	DMAP	CH₂Cl₂	Not Specified	[6]
4-Chloronitrobenzene	Phenol	p-Nitrophenyl phenyl ether	Good	Stoichiometric	KOH	Not Specified	Not Specified

Table 3: Copper Acetate in Azide-Alkyne Cycloaddition (Click Chemistry)

Substrate 1 (Alkyne)	Substrate 2 (Azide)	Product Type	Yield (%)	Catalyst Loading (mol%)	Solvent	Time (h)	Reference
Phenylacetylene	Benzyl azide	1-Benzyl-4-phenyl-1H-1,2,3-triazole	73	1	t-BuOH/H₂O	Not Specified	[7]
Propargyl alcohol	2-Picolylazide	Triazole derivative	High	1	Alcoholic	< 0.03

The Role of Copper Carbonate

A comprehensive literature search did not yield significant data on the use of copper carbonate as a direct catalyst for Ullmann-type or azide-alkyne cycloaddition reactions. Its application in these areas appears to be limited to serving as a base or as a starting material for the in-situ generation of more active catalytic species. For instance, basic copper carbonate reacts with acids to form the corresponding copper(II) salts, which can then act as catalysts.[8]

The limited use of copper carbonate as a catalyst in these reactions may be attributed to several factors:

• Solubility: Copper carbonate is largely insoluble in many common organic solvents, which would hinder its effectiveness in homogeneous catalysis.

• Basicity: As a carbonate salt, it is a base. While a base is often required for these coupling reactions, the specific properties of carbonate may not always be optimal, and its heterogeneous nature could lead to reproducibility issues.

• Catalyst Activation: The active species in many copper-catalyzed reactions is Cu(I). While Cu(II) precursors like copper acetate can be reduced in situ, the direct generation of catalytically active Cu(I) from the more stable Cu(II) carbonate might be less efficient under typical reaction conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for reactions catalyzed by copper acetate.

Protocol 1: Chan-Lam N-Arylation of Imidazoles

Objective: To synthesize N-arylimidazoles through the cross-coupling of arylboronic acids and imidazole.

Materials:

• Arylboronic acid

• Imidazole

• Copper(II) acetate (Cu(OAc)₂)

• Pyridine

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a reaction vessel, add the arylboronic acid (1.0 equiv), imidazole (1.2 equiv), and copper(II) acetate (1.0 equiv).

• Add dichloromethane as the solvent.

• Add pyridine (2.0 equiv) to the reaction mixture.

• Stir the mixture at room temperature for 48 hours.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-MS).

• Upon completion, the reaction mixture is worked up to isolate and purify the desired N-arylimidazole product.[2]

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: To synthesize a 1,4-disubstituted 1,2,3-triazole.

Materials:

• Terminal alkyne

• Organic azide

• Copper(II) sulfate (CuSO₄) or other Cu(II) source

• Sodium ascorbate

• tert-Butanol/Water (1:1)

Procedure:

• In a reaction vessel, dissolve the terminal alkyne (1.0 equiv) and the organic azide (1.0 equiv) in a 1:1 mixture of tert-butanol and water.

• Add a solution of copper(II) sulfate (e.g., 1 mol%).

• Add a freshly prepared solution of sodium ascorbate (e.g., 5 mol%) to reduce the Cu(II) to the active Cu(I) species.

• Stir the reaction mixture at room temperature. The reaction is often complete within a short period.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, the product can often be isolated by simple filtration or extraction.[7][9]

Mandatory Visualization

Catalytic Cycles

The following diagrams illustrate the proposed catalytic cycles for the Ullmann Cross-Coupling and the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions.

Caption: Proposed catalytic cycle for the Ullmann Cross-Coupling reaction.

References

• 1. Catalytic Chan–Lam coupling using a ‘tube-in-tube’ reactor to deliver molecular oxygen as an oxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. The copper-catalyzed N-arylation of indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. youtube.com [youtube.com]
• 8. Basic copper carbonate - Wikipedia [en.wikipedia.org]
• 9. Click Chemistry [organic-chemistry.org]

Copper-Based Materials for CO2 Adsorption: A Comparative Analysis

A critical evaluation of copper-based materials for carbon dioxide adsorption reveals a nuanced landscape where copper's role is primarily centered around advanced composite materials rather than pure copper carbonate. While copper carbonate itself is more commonly associated with chemical reactions involving CO2, such as its thermal decomposition to release the gas, copper-functionalized materials like metal-organic frameworks (MOFs) and copper oxide-decorated adsorbents show significant promise in the field of CO2 capture.

This guide provides a comprehensive comparison of these emerging copper-based adsorbents with established materials such as zeolites and activated carbon. The performance of these materials is evaluated based on their CO2 adsorption capacity, with supporting data from various experimental studies. Detailed experimental protocols for key characterization techniques are also provided to aid researchers in their validation efforts.

Comparative CO2 Adsorption Capacities

The efficacy of a CO2 adsorbent is primarily determined by its adsorption capacity, typically measured in millimoles of CO2 adsorbed per gram of material (mmol/g). The following table summarizes the CO2 adsorption capacities of various copper-based materials alongside traditional adsorbents under different experimental conditions.

Adsorbent Material	Type	CO2 Adsorption Capacity (mmol/g)	Temperature (°C)	Pressure (bar)	Reference
Cu-tet-e	Copper-Based MOF	0.676	25	1	[1]
Cu-tet-c	Copper-Based MOF	0.353	25	1	[1]
Cu-tet	Copper-Based MOF	0.148	25	1	[1]
CuO(0.75)/LiC	CuO Functionalized Carbon	3.25 (142.8 mg/g)	0	1	[2]
Zeolite 4A	Zeolite	Up to 5.5	0 - 100	High Pressure	[3]
H-ZSM-5	Zeolite	1.279 - 1.869	36	~0.85-0.89	[3]
Zeolite Y	Zeolite	2.59 (114 mg/g)	30	1	[4]
Activated Carbon	Carbon-Based	4.93 (217 mg/g)	0	Low Pressure	[5]
Activated Carbon	Carbon-Based	7.2	25	1	[6]

Note: The adsorption capacity is influenced by various factors including temperature, pressure, and the specific surface area of the material.

Experimental Protocols for Adsorbent Validation

Accurate and reproducible experimental data is crucial for the validation of CO2 adsorption materials. The following are detailed methodologies for key experiments commonly cited in the literature.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a widely used technique to determine the CO2 adsorption capacity of a material by measuring the change in mass as it is exposed to a CO2 atmosphere.[7][8]

Methodology:

• Sample Preparation: A known mass of the adsorbent material (typically 5-10 mg) is placed in the TGA sample pan.

• Degassing/Activation: The sample is heated under an inert gas flow (e.g., nitrogen or argon) to a specific temperature to remove any pre-adsorbed species like water or other gases. The temperature and duration of this step depend on the thermal stability of the adsorbent.

• Adsorption: The gas flow is switched to pure CO2 or a CO2-containing gas mixture at a controlled flow rate. The temperature is maintained at the desired adsorption temperature. The increase in the sample's mass is recorded over time until it reaches a plateau, indicating saturation.

• Desorption: To study the regeneration of the adsorbent, the gas flow can be switched back to the inert gas, and the temperature can be increased to induce the release of the adsorbed CO2. The decrease in mass is monitored to determine the desorption characteristics.

Pressure Swing Adsorption (PSA)

Pressure swing adsorption is a dynamic process used to separate gases from a mixture by utilizing the pressure-dependent adsorption properties of the material.[9][10][11]

Methodology:

• Adsorption Column: The adsorbent material is packed into a column.

• Pressurization: A feed gas mixture containing CO2 is introduced into the column at a high pressure. The adsorbent selectively adsorbs CO2.

• Depressurization (Blowdown): The pressure in the column is reduced, causing the adsorbed CO2 to be released.

• Purge: A stream of a non-adsorbing gas (like nitrogen) is passed through the column at low pressure to further remove the desorbed CO2 and regenerate the adsorbent.

• Repressurization: The column is repressurized with the feed gas to begin the next cycle. The composition of the outlet gas streams is continuously monitored to evaluate the separation performance.

Temperature Swing Adsorption (TSA)

Temperature swing adsorption is another cyclic process for gas separation that relies on the temperature-dependent nature of adsorption.[12][13][14][15]

Methodology:

• Adsorption: The feed gas containing CO2 is passed through the adsorbent bed at a lower temperature, promoting adsorption.

• Heating (Regeneration): The temperature of the adsorbent bed is increased, typically by passing a hot, inert gas or by using internal heating elements. The increased temperature reduces the adsorption capacity, causing the CO2 to desorb.

• Cooling: The adsorbent bed is cooled back to the initial adsorption temperature before the next cycle begins. The concentration of CO2 in the outlet gas is monitored throughout the process to assess performance.

Visualizing Experimental and Logical Frameworks

To better illustrate the processes and comparisons discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Experimental workflow for evaluating CO2 adsorption performance.

Caption: Comparison of copper-based and traditional CO2 adsorbents.

References

• 1. khazna.ku.ac.ae [khazna.ku.ac.ae]
• 2. researchgate.net [researchgate.net]
• 3. Advances in principal factors influencing carbon dioxide adsorption on zeolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. akjournals.com [akjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. lehighcheme.wordpress.com [lehighcheme.wordpress.com]
• 11. Pressure swing adsorption • SAMSON LEUSCH Website [leusch.samsongroup.com]
• 12. Temperature swing adsorption | EMIS [emis.vito.be]
• 13. Temperature Swing Adsorption → Term [lifestyle.sustainability-directory.com]
• 14. Thermal swing adsorption: Significance and symbolism [wisdomlib.org]
• 15. PSA & TSA [zhulincarbon.com]

A Comparative Guide to Synthetic vs. Natural Copper Carbonate for Scientific Applications

An Objective Analysis for Researchers and Drug Development Professionals

The selection of raw materials is a critical decision in research and development, where purity, consistency, and performance are paramount. This guide provides a comprehensive comparison of synthetic and natural copper carbonate, offering experimental data and protocols to inform the selection process for scientific applications, particularly in the realm of drug development.

It is crucial to first clarify a common point of nomenclature. The term "copper carbonate" is often used to refer to basic copper carbonate , which exists naturally as the minerals malachite (Cu₂(OH)₂CO₃) and azurite (Cu₃(OH)₂(CO₃)₂).[1][2][3] True neutral copper(II) carbonate (CuCO₃) is a rare compound that is difficult to synthesize and does not occur naturally.[3][4] This guide will focus on the comparison between the naturally occurring basic copper carbonates (minerals) and their synthetically produced counterparts.

Physicochemical Properties: A Head-to-Head Comparison

The origin of copper carbonate—mined or synthesized—has a significant impact on its physical and chemical characteristics. Synthetic production allows for greater control over particle size and purity, which can be critical for sensitive applications.[2][5] Natural variants, being minerals, inherently contain a degree of geological impurities.[6]

Property	Natural Copper Carbonate	Synthetic Copper Carbonate	Data Source(s)
Common Name(s)	Malachite (green), Azurite (blue)	Verditer, Green Bice	[1][2]
Chemical Formula	Cu₂(OH)₂CO₃ (Malachite), Cu₃(OH)₂(CO₃)₂ (Azurite)	Primarily Cu₂(OH)₂CO₃, composition can vary	[1][7][8]
Appearance	Green or blue crystalline solid, ground to powder	Green or blue fine powder	[2][4][8]
Particle Morphology	Irregularly shaped particles from grinding	More uniform, regularly sized, rounded particles	[2]
Purity & Impurities	Contains mineral inclusions and other metallic compounds from the deposit (e.g., iron).	May contain residual reactants from synthesis (e.g., sodium sulfate). Purity is generally higher.	[6][9]
Solubility	Insoluble in water; decomposes in acids.[2]	Insoluble in water; soluble in acids.[4]	[2][4]

Performance in Key Applications

The differences in physicochemical properties directly influence the performance of copper carbonate in various scientific and industrial applications.

Catalysis

Basic copper carbonate is a widely used precursor for copper-based catalysts, which are employed in numerous organic transformations and redox reactions.[1][10]

• Synthetic Advantage : The higher purity and controlled, uniform particle size of synthetic copper carbonate can lead to the production of catalysts with more consistent and reproducible performance. The absence of unpredictable mineral impurities ensures a more defined active phase.

• Natural Considerations : While natural copper carbonate can be used, the presence of impurities can potentially poison the catalyst or lead to unwanted side reactions, causing batch-to-batch variability.

Bioavailability and Drug Development

Copper compounds are increasingly studied for their therapeutic potential, including anti-inflammatory and anti-proliferative actions.[11][12] The bioavailability of the copper source is a critical factor in these applications.

• Comparative Bioavailability : Studies in animal models have been conducted to determine the relative bioavailability (RBV) of copper carbonate, often compared to copper sulfate (CuSO₄) as a standard. One study in steers found that copper carbonate was less bioavailable than CuSO₄ based on liver copper concentrations (89% RBV) but tended to be more bioavailable based on plasma ceruloplasmin levels (186% RBV), suggesting complex metabolic pathways.[13][14]

• Influence of Form : The physical form (particle size, solubility) and the presence of chelating agents can significantly impact absorption.[15][16] While direct comparisons between natural and synthetic carbonate are limited, the controlled particle size and higher purity of synthetic batches could lead to more predictable dissolution and absorption kinetics, a crucial factor in drug formulation.

• Drug Delivery : Copper carbonate nanoparticles have been explored as effective carriers for macromolecular drugs, highlighting the importance of material properties that are best controlled through synthesis.[17]

Performance Metric	Copper Carbonate (Synthetic)	Copper Sulfate (Reference)	Tribasic Copper Chloride (Reference)	Data Source(s)
Relative Bioavailability (Liver Cu)	89%	100%	88%	[13][14]
Relative Bioavailability (Plasma Cu)	133%	100%	100%	[14]
Relative Bioavailability (Ceruloplasmin)	186% (tended to be higher)	100%	Not directly compared	[13]

Role in Cellular Signaling Pathways

For drug development professionals, understanding how a compound interacts with cellular machinery is vital. Copper is not an inert element; it is a key modulator of complex cell signaling pathways implicated in inflammation, cancer, and neurodegeneration.[18] The copper ions released from a source like copper carbonate are the biologically active species.

A recently identified pathway highlights copper's role in driving inflammation. In this pathway, copper is imported into macrophages, where it enters the mitochondria and catalyzes the oxidation of NADH to NAD⁺. This increase in NAD⁺ levels activates enzymes that lead to epigenetic changes, ultimately promoting the expression of pro-inflammatory genes.[19] The efficiency of copper delivery to these cellular targets can be influenced by the purity and dissolution characteristics of the initial copper compound.

Caption: Copper-driven pro-inflammatory signaling pathway in macrophages.

Experimental Protocols

Objective evaluation of copper carbonate requires standardized experimental procedures. Below are methodologies for key analytical tests.

Protocol 1: Purity and Composition Analysis via Thermal Decomposition

This method determines the composition of basic copper carbonate by measuring the mass loss upon heating, which converts it to copper(II) oxide (CuO).

Methodology:

• Preparation : Ensure a clean, dry crucible. Heat it to a constant weight to remove any moisture.

• Initial Weighing : Accurately weigh approximately 2-3 grams of the copper carbonate sample into the pre-weighed crucible.

• Decomposition : Place the crucible in a furnace or heat strongly with a Bunsen burner. Heat at 200-300°C. Basic copper carbonate will decompose into black copper(II) oxide, carbon dioxide, and water vapor (Cu₂(OH)₂CO₃(s) → 2CuO(s) + CO₂(g) + H₂O(g)).[1][20]

• Heating to Constant Weight : Heat the sample for 15-20 minutes, then cool it in a desiccator to prevent water absorption. Weigh the crucible and its contents. Repeat the heating-cooling-weighing cycle until two consecutive readings are within 0.001 g.

• Calculation :

  • Mass of sample = (Weight of crucible + sample) - (Weight of empty crucible)

  • Mass of CuO = (Final weight of crucible + residue) - (Weight of empty crucible)

  • % Purity (as basic copper carbonate) can be calculated by comparing the experimental mass of CuO produced to the theoretical mass expected from the starting sample weight.

Caption: Experimental workflow for purity analysis by thermal decomposition.

Protocol 2: Particle Size Analysis

Laser diffraction is a modern and versatile method for determining particle size distribution, suitable for both wet and dry samples.[21]

Methodology:

• Sample Preparation : Disperse the copper carbonate powder in a suitable medium (e.g., water or alcohol for a wet measurement, or as a dry powder). For wet analysis, sonication can be used to break up agglomerates.[21]

• Analysis : Introduce the dispersed sample into the laser diffraction instrument.

• Measurement : A laser beam is passed through the sample. The particles scatter the light at angles inversely proportional to their size. Detectors measure the pattern of scattered light.

• Data Processing : The instrument's software uses optical models (like Mie or Fraunhofer theory) to calculate the particle size distribution from the scattering pattern, providing metrics like D50 (median particle size) and span (width of the distribution).[5]

Protocol 3: In Vitro Bioaccessibility Assessment

This protocol simulates digestion to estimate the fraction of copper that becomes soluble and potentially available for absorption.

Methodology:

• Simulated Gastric Phase : Incubate a known amount of the copper carbonate sample in a solution simulating gastric fluid (e.g., 0.1 M HCl, pH ~2.0) for a set period (e.g., 1-2 hours) at 37°C with agitation.[13]

• Simulated Intestinal Phase : Adjust the pH of the mixture to ~7.0 with a buffer (e.g., sodium bicarbonate) and add digestive enzymes (e.g., pancreatin and bile salts). Incubate for an additional period (e.g., 2-4 hours) at 37°C.

• Separation : Centrifuge or filter the final mixture to separate the soluble fraction (supernatant) from the insoluble residue.

• Quantification : Analyze the copper concentration in the soluble fraction using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Calculation : Bioaccessibility (%) = (Soluble Copper / Total Copper in sample) x 100.

Conclusion and Recommendations

The choice between synthetic and natural copper carbonate depends critically on the intended application.

• For drug development, pharmaceutical formulation, and high-precision catalysis research , synthetic copper carbonate is the superior choice. Its high purity, batch-to-batch consistency, and controlled particle morphology are essential for ensuring reproducible and reliable experimental outcomes.

• For applications where cost is a significant factor and minor impurities are tolerable, such as in certain industrial processes or as a pigment in non-critical applications, natural copper carbonate may be a viable alternative.

Researchers and scientists must weigh the need for purity and control against economic considerations. For any application involving biological systems, the well-defined nature of synthetic copper carbonate provides a significant advantage in understanding and controlling its ultimate therapeutic or biological effect.

References

• 1. Basic copper carbonate - Wikipedia [en.wikipedia.org]
• 2. cameo.mfa.org [cameo.mfa.org]
• 3. Copper(II) carbonate - Wikipedia [en.wikipedia.org]
• 4. CUPRIC CARBONATE - Copper II Carbonate Ceramic Pigments and Stains [ceramic-glazes.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. personal.denison.edu [personal.denison.edu]
• 8. meghachem.org [meghachem.org]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. mdpi.com [mdpi.com]
• 11. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Development of copper based drugs, radiopharmaceuticals and medical materials | Semantic Scholar [semanticscholar.org]
• 13. Determination of relative bioavailability from copper carbonate (Emerald-C) and tribasic copper chloride in growing beef steers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 355 Determining the bioavailability of copper carbonate (Emerald-C) and tribasic copper chloride relative to copper sulfate in feedlot steers under moderate antagonistic pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro bioaccessibility of inorganic and organic copper in different diets - PMC [pmc.ncbi.nlm.nih.gov]
• 16. coralcalcium.com [coralcalcium.com]
• 17. researchgate.net [researchgate.net]
• 18. Copper as a key regulator of cell signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. news-medical.net [news-medical.net]
• 20. youtube.com [youtube.com]
• 21. elcanindustries.com [elcanindustries.com]

Assessing the Purity of Copper Carbonate: A Comparative Guide to Titrimetric and Spectroscopic Methods

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chemical compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of various analytical methods for assessing the purity of copper carbonate, with a focus on titration techniques. Experimental data from analogous studies are presented to offer a clear comparison of performance, alongside detailed experimental protocols.

Comparison of Analytical Methods

The choice of analytical method for determining copper carbonate purity depends on several factors, including the required accuracy and precision, the concentration of the analyte, the presence of interfering substances, and the available instrumentation. Below is a comparative summary of common titrimetric and spectroscopic techniques.

Performance Metric	Iodometric Titration	Complexometric (EDTA) Titration	Acid-Base Titration	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Redox titration where Cu(II) ions oxidize iodide ions to iodine, which is then titrated with a standard thiosulfate solution.[1]	Formation of a stable complex between Cu(II) ions and a chelating agent, typically EDTA.[2]	Neutralization reaction between the carbonate anion and a strong acid.[3]	Measurement of the absorption of light by free copper atoms in the gaseous state.[1]	Ionization of the sample in an argon plasma and subsequent separation and detection of ions based on their mass-to-charge ratio.[4]
Accuracy (% Recovery)	High, often comparable to AAS when interferences are managed.[1]	High, with careful pH control and indicator selection.	Dependent on the stoichiometry of the reaction and endpoint detection.	Typically in the range of 95-105%.[1]	High, with the use of certified reference materials for calibration.[5]
Precision (%RSD)	Generally high, with low relative standard deviation in controlled experiments.[1]	High, with sharp and reproducible endpoints.	Can be high with a clear endpoint.	A study reported a %RSD of 1.92% for a 2 ppm copper standard.[1]	Excellent, often with %RSD values below 5%.
Limit of Detection (LOD)	Higher than spectroscopic methods, suitable for macro-level analysis.[1]	Moderate, dependent on the indicator and titration conditions.	Not suitable for trace analysis.	Significantly lower than titration methods. One study reported an LOD of 0.0144 ppm.[1]	Extremely low, capable of detecting contaminants at sub-ppb levels.[4]
Throughput	Low, as it is a manual and sequential process.	Low to medium, can be partially automated.	Low, manual method.	High, suitable for analyzing a large number of samples.[1]	High, with autosamplers enabling unattended analysis.
Interferences	Oxidizing and reducing agents can interfere. Fe(III) and nitrates should be absent.[6]	Other metal ions that can form complexes with EDTA. Masking agents can be used to mitigate this.[7]	Other acidic or basic impurities in the sample. The presence of other carbonates or hydroxides will affect the result.	Spectral and chemical interferences can occur, but are often well-characterized and can be corrected for.[8]	Isobaric and polyatomic interferences can occur, but can be resolved with high-resolution instruments or collision/reaction cells.[9]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Iodometric Titration of Copper(II)

This method relies on the oxidation of iodide ions by Cu(II) ions to form iodine, which is then titrated with a standardized sodium thiosulfate solution.

Materials:

• Copper carbonate sample

• Concentrated nitric acid (HNO₃)

• Urea (CO(NH₂)₂)

• Ammonia solution (NH₃)

• Acetic acid (CH₃COOH)

• Potassium iodide (KI)

• Standardized sodium thiosulfate solution (Na₂S₂O₃)

• Starch indicator solution

Procedure:

• Sample Preparation: Accurately weigh a known amount of the copper carbonate sample and dissolve it in a minimal amount of concentrated nitric acid in a fume hood. Gently heat the solution to expel oxides of nitrogen.

• Add urea to remove any remaining nitrous acid.

• Carefully add ammonia solution until a pale blue precipitate of copper(II) hydroxide is formed.

• Add acetic acid to dissolve the precipitate and acidify the solution (pH around 4-5).[6]

• Titration: Add an excess of potassium iodide solution to the copper solution. This will cause the formation of a white precipitate of cuprous iodide (CuI) and the liberation of iodine, turning the solution brown.[10]

• Titrate the liberated iodine with a standardized sodium thiosulfate solution until the brown color fades to a pale yellow.

• Add a few drops of starch indicator solution, which will turn the solution deep blue.

• Continue the titration with sodium thiosulfate until the blue color disappears, indicating the endpoint.

• The purity of copper carbonate is calculated based on the stoichiometry of the reactions.

Complexometric Titration of Copper(II) with EDTA

This method involves the formation of a stable, water-soluble complex between copper(II) ions and ethylenediaminetetraacetic acid (EDTA).

Materials:

• Copper carbonate sample

• Deionized water

• Buffer solution (e.g., ammonia-ammonium chloride buffer for a pH around 10)

• Standardized EDTA solution

• Indicator (e.g., Murexide[11], Fast Sulphon Black F[2])

Procedure:

• Sample Preparation: Accurately weigh the copper carbonate sample and dissolve it in a minimal amount of dilute acid, followed by dilution with deionized water.

• Add the buffer solution to adjust the pH to the optimal range for the chosen indicator.

• Add a few drops of the indicator solution. The solution will turn a specific color due to the formation of the copper-indicator complex.[12]

• Titration: Titrate the solution with a standardized EDTA solution. The EDTA will progressively displace the indicator from the copper ions.

• The endpoint is reached when the color of the solution changes sharply to that of the free indicator.[11]

• The purity of the copper carbonate is determined from the volume of EDTA consumed and the stoichiometry of the Cu(II)-EDTA complex formation.

Acid-Base Titration for Carbonate Content

This method determines the carbonate content by reacting the sample with a known excess of a strong acid and then back-titrating the excess acid with a standard base.

Materials:

• Copper carbonate sample

• Standardized hydrochloric acid (HCl) solution

• Standardized sodium hydroxide (NaOH) solution

• Indicator (e.g., methyl orange or a pH meter)

Procedure:

• Sample Preparation: Accurately weigh the copper carbonate sample and add a known excess volume of standardized hydrochloric acid to it.

• Gently heat the solution to ensure complete reaction and to drive off the carbon dioxide produced.

• Titration: After cooling the solution to room temperature, titrate the excess HCl with a standardized NaOH solution using a suitable indicator or a pH meter to determine the endpoint.[3]

• The amount of acid that reacted with the carbonate is calculated by subtracting the amount of excess acid from the initial amount added.

• The purity of the copper carbonate is then calculated based on the stoichiometry of the reaction between the carbonate and the acid.

Visualizing the Workflow

The following diagrams, created using the DOT language, illustrate the logical workflow of the described titration methods.

Caption: Workflow for Iodometric Titration.

Caption: Workflow for Complexometric Titration.

Caption: Workflow for Acid-Base Back Titration.

Conclusion

The choice of method for assessing the purity of copper carbonate is a critical decision that impacts the reliability of subsequent research and development. Titrimetric methods, particularly iodometric and complexometric titrations, offer cost-effective and accurate means for determining the copper content, and by extension, the purity of the primary component. Acid-base titration provides a direct measure of the carbonate content. For applications requiring higher sensitivity and the ability to quantify trace impurities, instrumental techniques such as AAS and ICP-MS are superior alternatives. A thorough understanding of the principles, advantages, and limitations of each method, as outlined in this guide, will enable researchers and scientists to select the most appropriate technique for their specific analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. analytik-jena.com [analytik-jena.com]
• 6. titrations.info [titrations.info]
• 7. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 8. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]
• 9. researchgate.net [researchgate.net]
• 10. metrohm.com [metrohm.com]
• 11. ulm.edu [ulm.edu]
• 12. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]

Cross-Validation of Analytical Techniques for Copper Carbonate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the characterization and quantification of copper carbonate. The following sections detail the experimental protocols, present comparative data, and illustrate the workflows for Thermogravimetric Analysis (TGA), Powder X-ray Diffraction (PXRD), and UV-Visible Spectrophotometry (UV-Vis). This objective comparison is intended to assist researchers in selecting the most appropriate analytical strategy for their specific needs.

Data Presentation: A Comparative Overview

The following table summarizes the key performance indicators for the discussed analytical techniques in the context of copper carbonate analysis.

Parameter	Thermogravimetric Analysis (TGA)	Powder X-ray Diffraction (PXRD)	UV-Visible Spectrophotometry (UV-Vis)
Principle	Measures mass change as a function of temperature.	Analyzes crystal structure by observing the diffraction pattern of X-rays.	Measures the absorbance of light by a colored complex in solution.
Information Obtained	Purity, thermal stability, decomposition profile, and stoichiometry of hydrates.	Crystalline phase identification, polymorphism, and purity.	Quantitative determination of copper concentration.
Sample Form	Solid	Solid (powder)	Liquid (solution)
Sample Amount	5-10 mg	100-500 mg	µL to mL range
Accuracy	High for stoichiometry and purity assessment.	Primarily for structural identification; semi-quantitative without standards.	High with proper calibration.
Precision (%RSD)	< 2%	Variable, depends on crystallinity and preferred orientation.	< 2%
Analysis Time	1-2 hours per sample	30 minutes to a few hours per sample	5-10 minutes per sample (after sample preparation)
Strengths	Excellent for determining thermal decomposition stages and purity.[1][2]	Definitive for identifying crystalline phases and impurities.	High sensitivity and accuracy for quantification of copper.[3][4]
Limitations	Does not provide information on the chemical structure of the residue without coupling to other techniques.	Amorphous content is not detected; quantification can be complex.	Indirect method requiring sample dissolution and complexation; does not analyze the carbonate directly.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition profile and purity of copper carbonate.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of the copper carbonate sample into a ceramic or platinum TGA pan.

• Analysis Parameters:

  • Temperature Range: 30 °C to 600 °C.

  • Heating Rate: 10 °C/min.[5]

  • Atmosphere: Nitrogen or air at a flow rate of 50 mL/min.[5]

• Data Acquisition: Record the mass loss of the sample as a function of temperature. The decomposition of basic copper carbonate to copper(II) oxide is expected to occur between 200 °C and 300 °C.

• Data Analysis: Determine the percentage mass loss corresponding to the decomposition of carbonate and hydroxide groups to calculate the purity and confirm the stoichiometry.

Powder X-ray Diffraction (PXRD)

Objective: To identify the crystalline phase of copper carbonate and detect any crystalline impurities.

Methodology:

• Instrument Setup: Ensure the PXRD instrument is aligned and calibrated.

• Sample Preparation: Gently grind the copper carbonate sample to a fine powder to minimize preferred orientation effects. Pack the powder into a sample holder.

• Analysis Parameters:

  • X-ray Source: Cu Kα radiation.

  • Scan Range (2θ): 5° to 80°.

  • Step Size: 0.02°.

  • Scan Speed: 1°/min.

• Data Acquisition: Collect the diffraction pattern.

• Data Analysis: Compare the obtained diffraction pattern with standard reference patterns from a database (e.g., JCPDS) to confirm the identity of the copper carbonate phase (e.g., malachite or azurite) and to identify any crystalline impurities.

UV-Visible Spectrophotometry (UV-Vis)

Objective: To quantify the copper content in a copper carbonate sample.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the copper carbonate sample.

  • Dissolve the sample in a minimal amount of dilute nitric acid.

  • Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.

• Preparation of Copper(II)-Ammonia Complex:

  • Take a known aliquot (e.g., 10 mL) of the sample solution.

  • Add concentrated ammonia solution dropwise until the initial precipitate of copper(II) hydroxide redissolves to form a deep blue tetraamminecopper(II) complex.

  • Dilute the solution to a known volume (e.g., 50 mL) with deionized water.

• Calibration Curve:

  • Prepare a series of standard solutions of known copper concentrations.

  • Form the tetraamminecopper(II) complex for each standard as described above.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax), which is approximately 620 nm for the tetraamminecopper(II) complex.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Measure the absorbance of the prepared sample solution at the same λmax.

• Calculation: Determine the concentration of copper in the sample solution from the calibration curve and calculate the percentage of copper in the original copper carbonate sample.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the described analytical techniques.

Caption: Workflow for Thermogravimetric Analysis (TGA) of Copper Carbonate.

Caption: Workflow for Powder X-ray Diffraction (PXRD) Analysis of Copper Carbonate.

Caption: Workflow for UV-Visible Spectrophotometry (UV-Vis) Analysis of Copper.

References

• 1. researchgate.net [researchgate.net]
• 2. TGA-DTA Sample curve for Copper Carbonate [digitalfire.com]
• 3. peerj.com [peerj.com]
• 4. scribd.com [scribd.com]
• 5. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]

Copper Carbonate vs. Copper Oxide: A Comparative Guide for Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of catalysis, copper compounds are prized for their versatility, cost-effectiveness, and unique electronic properties. Among the various forms, copper(II) carbonate (CuCO₃) and copper(II) oxide (CuO) are frequently employed, often as catalysts or catalyst precursors. This guide provides an objective comparison of their performance in several key catalytic applications, supported by experimental data and detailed protocols to aid in catalyst selection and experimental design.

While both compounds are integral to various chemical transformations, their catalytic efficacy can differ significantly depending on the reaction. Copper oxide, particularly in its nanoparticle form, often serves as the active catalytic species, while copper carbonate is frequently a stable precursor that is converted to the oxide form in situ or during catalyst preparation.

Oxidation of Alcohols

The selective oxidation of alcohols to aldehydes and ketones is a fundamental transformation in organic synthesis, crucial for the preparation of intermediates in drug development. Copper oxide has demonstrated high efficacy in this area.

Copper Oxide (CuO)

Copper oxide nanoparticles have been shown to be highly effective heterogeneous catalysts for the aerobic oxidation of alcohols.

Quantitative Data: Catalytic Performance of CuO in Benzyl Alcohol Oxidation

Catalyst	Precursor	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
CAPS-CuO	Copper(II) acetate	100	24	>99	>99	>99	[1]
MES-CuO	Copper(II) acetate	100	24	-	>99	71	[1]
Commercial CuO	-	100	24	-	>99	70	[1]

CAPS: N-cyclohexyl-3-aminopropanesulfonic acid buffer; MES: 2-(N-morpholino)ethanesulfonic acid buffer

Experimental Protocol: Aerobic Oxidation of Benzyl Alcohol using CAPS-CuO [1]

• Catalyst Synthesis (CAPS-CuO): 0.1 M copper(II) acetate solution (100 mL) is adjusted to pH 10 with 1 M NaOH. 0.1 M CAPS buffer solution (100 mL) is added, and the mixture is stirred for 5 minutes. The resulting precipitate is centrifuged, washed with deionized water, and dried at 80°C for 12 hours. The solid is then calcined at 350°C for 4 hours.

• Catalytic Reaction: In a round-bottom flask, benzyl alcohol (2 mmol), anisole (0.2 mmol, internal standard), and CAPS-CuO catalyst (120 mg) are mixed in toluene (6 mL).

• The flask is placed in a preheated oil bath at 100°C and stirred under atmospheric air for 24 hours.

• The reaction progress is monitored by gas chromatography (GC) by analyzing aliquots of the reaction mixture.

Copper Carbonate (CuCO₃)

Caption: Simplified Mars-van Krevelen mechanism for CO oxidation on a copper oxide surface.

Dehydrogenation of Isoborneol to Camphor

The synthesis of camphor from isoborneol is an important industrial process. Basic copper carbonate has been traditionally used as a catalyst in this dehydrogenation reaction.

Copper Carbonate (CuCO₃)

Patents describe the use of basic copper carbonate as a catalyst for the dehydrogenation of isoborneol. However, these sources also highlight several drawbacks.

Performance Data: Basic Copper Carbonate in Isoborneol Dehydrogenation

Catalyst	Noted Advantages	Noted Disadvantages	Reference
Basic Copper Carbonate	Established catalyst	High consumption, low catalytic efficiency, poor reusability, high cost	[2]

Copper Oxide (CuO) and other Copper-based Catalysts

While direct comparative data for CuO under the same conditions is not available, the noted inefficiencies of basic copper carbonate have led to the development of other copper-based catalysts, often prepared from copper precursors and calcined to form oxides. A patent for a copper-based catalyst for camphor production suggests improved performance over commercially available basic copper carbonate catalysts. [2]

Summary and Concluding Remarks

The available evidence strongly indicates that copper oxide, particularly in nanoparticle form, is a more active and versatile catalyst than copper carbonate for a range of applications, including alcohol and CO oxidation. Copper carbonate often serves as a stable and convenient precursor for creating highly active copper oxide catalysts.

For researchers and professionals in drug development, where high efficiency, selectivity, and catalyst reusability are paramount, copper oxide-based catalysts are generally the preferred choice . When considering the use of copper carbonate, it is crucial to recognize that it may convert to copper oxide under reaction conditions, and its primary role might be that of an in situ source of the active oxide species.

The selection between these two compounds should be guided by the specific reaction, the desired catalyst morphology, and the process conditions. For applications requiring a well-defined, high-surface-area catalyst, the synthesis of copper oxide nanoparticles from various precursors is a well-documented and effective strategy.

References

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. CN105126890A - Preparation method for copper-based catalyst for camphor production - Google Patents [patents.google.com]

performance comparison of different copper carbonate synthesis methods

For researchers, scientists, and professionals in drug development, the efficient synthesis of copper carbonate is a critical preliminary step for various applications, including catalysis and the formulation of active pharmaceutical ingredients. This guide provides an objective comparison of different synthesis methods for copper carbonate, focusing on performance metrics supported by experimental data.

Performance Comparison

The selection of a synthesis method for copper carbonate is often dictated by a trade-off between reaction time, yield, purity, and the desired physical properties of the final product, such as particle size and morphology. The following table summarizes the key performance indicators for several common synthesis methods.

Synthesis Method	Typical Yield (%)	Purity	Particle Size	Reaction Time	Key Advantages	Key Disadvantages
Precipitation	High (not specified in sources)	High, can be controlled by washing	5.0 - 6.5 µm[1][2]	~6 hours[1][2]	Simple, well-established, good control over particle size.	Can produce amorphous product without seeding[1][2], requires washing to remove impurities.
Direct Synthesis from Copper Metal	High (complete conversion reported)[3]	High[3]	13.4 - 15.5 µm[3]	10 - 46 hours[3]	Cost-effective (uses copper metal directly), high purity.[3]	Longer reaction times.
Hydrothermal Synthesis	High (expected)	High crystallinity[1]	Varies (nanoparticles achievable)	Varies	Produces highly crystalline product.[1]	Requires high temperatures and specialized equipment.[1]
Mechanochemical Synthesis	Not specified	Surface modification focused	Varies	Varies	Solvent-free, can create novel reaction pathways.	Primarily used for surface modification, not bulk synthesis.[4]
Sol-Gel Synthesis	Not specified	High (expected)	Varies (nanoparticles achievable)	Varies	Good control over product homogeneity and microstructure.	More complex procedure, may require expensive precursors.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining consistent results. Below are the methodologies for the key synthesis routes discussed.

Precipitation Method

This method involves the reaction of a soluble copper salt with a carbonate source in an aqueous solution to precipitate basic copper carbonate.

Materials:

• Cupric chloride (CuCl₂) or Copper Sulfate (CuSO₄)

• Sodium carbonate (Na₂CO₃)

• Distilled water

• Malachite seeds (optional)[1]

Procedure:

• Prepare an aqueous solution of the copper salt (e.g., cupric chloride).

• Prepare an aqueous solution of sodium carbonate.

• Slowly add the sodium carbonate solution to the copper salt solution with constant stirring.

• Control the reaction temperature to approximately 50°C and the pH to a range of 7.0-7.5.[1][2]

• To promote the crystallization of amorphous basic copper carbonate, malachite seeds can be added to the reaction mixture.[1]

• Allow the reaction to proceed for approximately 6 hours.[1][2]

• The resulting green precipitate of basic copper carbonate is then collected by filtration.

• The precipitate is washed thoroughly with distilled water to remove any soluble impurities.

• The final product is dried to obtain basic copper carbonate microspheres.[1]

Direct Synthesis from Copper Metal

This patented method offers a cost-effective route to high-purity basic copper carbonate directly from copper metal.[3]

Materials:

• Copper metal powder

• Ammonia (NH₃) solution

• Carbon dioxide (CO₂) gas

• Air

• Water

Procedure:

• An aqueous solution containing a specific concentration of ammonia is prepared in a reactor.[3]

• Copper metal powder is added to the ammoniacal solution.

• Air and carbon dioxide are bubbled through the mixture with vigorous agitation.[3]

• The reaction temperature is maintained between 25°C and 100°C, and the pH is controlled between 8 and 10 by adjusting the flow of carbon dioxide.[3]

• The reaction is allowed to proceed until all the copper metal has been converted to basic copper carbonate.[3]

• The precipitated basic copper carbonate is then recovered from the solution by filtration.

• The product is washed and dried.

Visualizing the Synthesis Workflows

The following diagrams illustrate the experimental workflows for the precipitation and direct synthesis methods.

Precipitation Synthesis Workflow

Direct Synthesis from Copper Metal Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of Basic Copper Carbonate Microspheres by Precipitation Method | Atlantis Press [atlantis-press.com]
• 3. US7411080B2 - Direct synthesis of copper carbonate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Stability of Copper Carbonate Versus Other Common Copper Salts

For researchers, scientists, and professionals in drug development, selecting the appropriate copper salt is a critical decision that can significantly impact experimental outcomes and product stability. This guide provides an objective comparison of the stability of copper carbonate against other widely used copper salts: copper sulfate, copper chloride, copper nitrate, and copper acetate. The following analysis is supported by experimental data to facilitate an informed selection process.

Executive Summary

Copper carbonate exhibits low aqueous solubility and moderate thermal stability, decomposing at around 200-290°C.[1] While its insolubility in water can be advantageous for specific applications, its sensitivity to moisture and acidic conditions can be a drawback. In comparison, copper sulfate and copper acetate offer good stability under ambient conditions. Copper nitrate is notably hygroscopic and has a lower thermal decomposition temperature. Copper chloride is highly soluble in water but is also deliquescent, indicating poor stability in humid environments. The choice of a copper salt should, therefore, be guided by the specific requirements of the application, considering factors such as required solubility, thermal stress, and ambient humidity.

Data Presentation: A Comparative Overview

The stability of copper salts can be evaluated based on several key physical and chemical properties. The following tables provide a summary of quantitative data for copper carbonate and its alternatives.

Table 1: Thermal Stability of Copper Salts

Copper Salt	Formula	Decomposition Temperature (°C)	Notes
Copper Carbonate	CuCO₃	~200-290	Decomposes to copper(II) oxide and carbon dioxide.[1]
Copper Sulfate (anhydrous)	CuSO₄	>600	Dehydration of pentahydrate occurs in stages between ~100-250°C.
Copper Chloride (anhydrous)	CuCl₂	~400 (starts to decompose)	Decomposes to copper(I) chloride and chlorine gas.[2]
Copper Nitrate (trihydrate)	Cu(NO₃)₂·3H₂O	~80	Decomposes to basic copper nitrate.[3]
Copper Acetate (monohydrate)	Cu(CH₃COO)₂·H₂O	~240-250	Decomposes to form copper oxides.[4][5]

Table 2: Aqueous Solubility of Copper Salts

Copper Salt	Formula	Solubility ( g/100 mL at 20-25°C)
Copper Carbonate	CuCO₃	~0.006[6]
Copper Sulfate (pentahydrate)	CuSO₄·5H₂O	~32
Copper Chloride (dihydrate)	CuCl₂·2H₂O	~75.7[2]
Copper Nitrate (trihydrate)	Cu(NO₃)₂·3H₂O	Very soluble (~156 at 20°C)[7]
Copper Acetate (monohydrate)	Cu(CH₃COO)₂·H₂O	~7.2 (cold water)[8]

Table 3: Hygroscopicity and Shelf Life of Copper Salts

Copper Salt	Formula	Hygroscopicity	Shelf Life
Copper Carbonate	CuCO₃	Sensitive to moist air	Indefinite, if stored properly.
Copper Sulfate (anhydrous)	CuSO₄	Slowly effloresces in air[9]	Fair[9]
Copper Chloride (anhydrous)	CuCl₂	Deliquescent[4][10]	Poor[4][10]
Copper Nitrate	Cu(NO₃)₂	Hygroscopic[3]	Good (solution)[11], 5 years (solid)[3][6]
Copper Acetate	Cu(CH₃COO)₂	Stable under ordinary conditions[8]	Indefinite, if stored properly.[2]

Experimental Protocols

Detailed methodologies for key stability-indicating experiments are provided below.

Thermal Stability Assessment by Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature of the copper salts.

Methodology:

• Calibrate the Thermogravimetric Analyzer (TGA) for temperature and mass.

• Place a small, accurately weighed sample (5-10 mg) of the copper salt into a tared TGA pan (typically alumina or platinum).

• Place the sample pan into the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a controlled, linear heating rate (e.g., 10°C/min).

• Continuously record the sample mass as a function of temperature.

• The onset temperature of a significant mass loss event is reported as the decomposition temperature.

Aqueous Solubility Determination by the Shake-Flask Method

Objective: To determine the solubility of the copper salts in water at a specific temperature.

Methodology:

• Add an excess amount of the copper salt to a known volume of deionized water in a sealed, temperature-controlled flask.

• Agitate the flask at a constant temperature (e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. This can be achieved by filtration through a syringe filter.

• Determine the concentration of the copper salt in the supernatant using a suitable analytical technique, such as atomic absorption spectroscopy (AAS), inductively coupled plasma-optical emission spectrometry (ICP-OES), or UV-Vis spectrophotometry after the formation of a colored complex.

• Calculate the solubility in grams per 100 mL of water.

Hygroscopicity Assessment by Dynamic Vapor Sorption (DVS)

Objective: To quantitatively assess the hygroscopic nature of the copper salts.

Methodology:

• Place a small, accurately weighed sample (10-20 mg) of the copper salt onto the DVS instrument's microbalance.

• Initially, dry the sample under a stream of dry nitrogen (0% relative humidity, RH) at a constant temperature (e.g., 25°C) until a stable mass is achieved.

• Program the instrument to incrementally increase the RH in a stepwise manner (e.g., in 10% RH steps from 0% to 90% RH).

• At each RH step, allow the sample to equilibrate until the rate of mass change is below a defined threshold.

• After reaching the maximum RH, incrementally decrease the RH back to 0% to obtain the desorption isotherm.

• Plot the change in mass (%) as a function of RH to generate sorption and desorption isotherms. The degree of hygroscopicity is determined by the amount of water absorbed at a specific RH (e.g., 80% RH).

Visualizing Stability Relationships and Experimental Workflow

To better illustrate the concepts discussed, the following diagrams have been generated.

References

• 1. Application of Dynamic Vapour Sorption Technique to Study Dry Powder Inhalation Formulations [article.sapub.org]
• 2. Copper(II) Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. Copper nitrate - copper nitrate manufacturer,copper nitrate exporter [specialitychemicalmanufacturers.com]
• 4. Copper(II) Chloride, Anhydrous, 100 g | Flinn Scientific [flinnsci.com]
• 5. Flinn Chemicals, Copper(II) Chloride Solution [flinnsci.com]
• 6. Buy 10031-43-3 Copper Nitrate Trihydrate at Affordable Price, Industrial Grade [oxfordlabfine.com]
• 7. Dynamic Vapor Sorption | Techniques [particlelaboratories.com]
• 8. utsi.edu [utsi.edu]
• 9. Copper(II) Sulfate, Anhydrous, Reagent, 500 g | Flinn Scientific [flinnsci.com]
• 10. archpdfs.lps.org [archpdfs.lps.org]
• 11. Copper(II) Nitrate Solution, 0.1 M, 500 mL | Flinn Scientific [flinnsci.com]

A Comparative Guide to Copper Carbonate in Key Organic Reactions

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount for efficiency, yield, and cost-effectiveness in chemical synthesis. This guide provides a comparative analysis of copper carbonate's performance in several pivotal reactions—Ullmann Coupling, Sonogashira Coupling, Click Chemistry (CuAAC), and C-H Activation—against other common copper catalysts and alternative methods. The information is supported by experimental data from various studies.

Ullmann Coupling: A Classic Cross-Coupling Reaction

The Ullmann reaction is a cornerstone for the formation of carbon-heteroatom and carbon-carbon bonds. While traditionally requiring harsh conditions, modern ligand-supported copper catalysis has made it a more versatile tool.

In Ullmann-type C-N coupling reactions, carbonate has been identified not just as a base but also as a bidentate ligand in the catalytic cycle, forming a carbonate-ligated copper(III) intermediate.[1][2] However, the choice of the carbonate base can significantly impact the reaction yield.[3] Some studies also suggest that the ligation of carbonate to the active copper species might lead to catalyst deactivation over time.

Comparative Performance of Catalysts in Ullmann C-O Coupling

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
5 mol% CuI(PPh₃)₃	K₂CO₃	Toluene	100	Modest (e.g., 7.0%)	[3]
5 mol% CuI	K₂CO₃	Toluene	100	Good	[3]
5 mol% CuO Nanoparticles	Cs₂CO₃	DMSO	110	95	[4]
5 mol% Cu₂O	KOH	DMF	Not specified	42	[4]
5 mol% CuI	K₂CO₃	ChCl/Gly (DES)	80	98	[5]
5 mol% Cu(OAc)₂	K₂CO₃	ChCl/Gly (DES)	80	90	[5]

Experimental Protocol: Ullmann C-O Coupling with a Copper Catalyst and Carbonate Base

This protocol is a generalized procedure based on typical conditions reported for Ullmann ether synthesis.[3][5]

Materials:

• Aryl halide (1.0 mmol)

• Phenol (1.2 mmol)

• Copper catalyst (e.g., CuI, 0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Solvent (e.g., Toluene or DMSO, 5 mL)

Procedure:

• To a dry reaction vessel, add the aryl halide, phenol, copper catalyst, and potassium carbonate.

• Add the solvent to the mixture.

• The reaction vessel is sealed and heated to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• The reaction progress is monitored by TLC or GC-MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered to remove inorganic salts.

• The filtrate is washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

Caption: Generalized workflow for the Ullmann C-O coupling reaction.

Sonogashira Coupling: A Gateway to Alkynylated Aromatics

The Sonogashira coupling is a powerful reaction for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. It is traditionally co-catalyzed by palladium and a copper(I) salt, typically copper(I) iodide.[6][7][8] The presence of copper can sometimes lead to undesirable alkyne homocoupling (Glaser coupling), prompting the development of copper-free protocols.[6]

There is a notable absence of literature employing copper carbonate as a direct catalyst or co-catalyst in Sonogashira reactions, suggesting it is not a standard choice for this transformation. The comparison below is based on commonly used copper co-catalysts.

Comparative Performance of Copper Co-catalysts in Sonogashira Coupling

Palladium Catalyst	Copper Co-catalyst	Base	Solvent	Temperature	Yield (%)	Reference
Pd(PPh₃)₂Cl₂	CuI	Et₃N	DMF	Room Temp.	High	[7]
Pd(PPh₃)₂Cl₂	None (Cu-free)	Various	Various	Various	Varies	[6]
Pd(OAc)₂	CuI	Cs₂CO₃	Various	Various	70	[7]
Pd/Cu Nanoparticles	(Integrated)	Et₃N	Solvent-free	Ultrasonic	High	[7]
Cu(OTf)₂ (Pd-free)	N/A	Various	Various	130 °C	Moderate-Good	[9]

Experimental Protocol: Traditional Sonogashira Coupling

This protocol is a generalized procedure for a palladium- and copper-co-catalyzed Sonogashira coupling.[7][10]

Materials:

• Aryl halide (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Amine base (e.g., triethylamine, 3.0 mmol)

• Solvent (e.g., THF or DMF, 5 mL)

Procedure:

• A reaction flask is charged with the aryl halide, palladium catalyst, and copper(I) iodide.

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen).

• Anhydrous solvent and the amine base are added via syringe.

• The terminal alkyne is then added, and the mixture is stirred at room temperature or heated as required.

• The reaction is monitored by TLC or GC-MS.

• Once the reaction is complete, the solvent is removed in vacuo.

• The residue is taken up in an organic solvent and washed with water or ammonium chloride solution.

• The organic layer is dried, concentrated, and the product is purified by column chromatography.

Caption: Interdependent catalytic cycles in Sonogashira coupling.

Click Chemistry: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and widely used "click" reaction for forming 1,4-disubstituted 1,2,3-triazoles. The active catalyst is the copper(I) ion. While Cu(I) salts like CuI or CuBr can be used directly, it is common to generate Cu(I) in situ from a Cu(II) precursor, such as copper(II) sulfate, using a reducing agent like sodium ascorbate.[11][12][13]

It is plausible that copper(II) carbonate could serve as a Cu(II) precursor. In some cases, Cu(II) salts can be reduced to the catalytic Cu(I) species by the solvent or through alkyne homocoupling without an external reductant.[14][15]

Comparative Performance of Copper Catalysts in CuAAC

Copper Source	Reducing Agent	Ligand	Solvent	Temperature	Yield (%)	Reference
CuSO₄	Sodium Ascorbate	THPTA	Water	Room Temp.	High	[11][16]
CuI	None	None	Various	Room Temp.	91-97	[17]
CuBr	None	PMDETA	DMF	Reflux	40-75	[17]
Cu₂O/CuO on Carbon	None	None	Water	Room Temp.	High	[18]
Cu(OAc)₂	None (in alcohol)	None	Alcohol	Room Temp.	High	[14]

Experimental Protocol: CuAAC using a Copper(II) Precursor

This protocol is adapted for a typical laboratory synthesis using a Cu(II) salt and an in situ reducing agent.[11][13]

Materials:

• Azide (1.0 mmol)

• Terminal alkyne (1.0 mmol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 mmol, 5 mol%)

• Sodium ascorbate (0.1 mmol, 10 mol%)

• Solvent (e.g., t-BuOH/H₂O 1:1, 5 mL)

Procedure:

• Dissolve the azide and terminal alkyne in the solvent mixture in a reaction vial.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate.

• Add the copper(II) sulfate solution to the azide/alkyne mixture.

• Add the sodium ascorbate solution to initiate the reaction. A color change is often observed.

• Stir the reaction mixture at room temperature. The reaction is often complete within a few hours.

• Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude triazole product is purified by column chromatography or recrystallization.

Caption: Simplified pathway for the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

C-H Activation: A Frontier in Organic Synthesis

Direct C-H functionalization is a highly atom-economical strategy for creating complex molecules. Copper catalysis has emerged as an inexpensive and environmentally benign approach for these transformations.[19][20][21]

Notably, basic copper carbonate, (CuOH)₂CO₃, has been successfully employed as a catalyst for the amination of β-C(sp²)-H bonds of benzoic acid derivatives, demonstrating its utility in this advanced reaction class.[22]

Examples of Copper Catalysts in C-H Functionalization

Reaction Type	Copper Catalyst	Oxidant/Reagent	Key Features	Reference
C-H Amination	(CuOH)₂CO₃	O₂ (from air)	Amination of benzoic acid derivatives	[22]
C-H Amination	Cu(OAc)₂	O₂ (from air)	Amination of indolines	[23]
C-H Lactonization	Copper Catalyst	Selectfluor	γ-lactonization of free aliphatic acids	[24]
C-H/C-C Cleavage	Cu(OAc)₂	O₂	Synthesis of pyridine derivatives	[25]
C-H Azidation	Copper-mediated	Azidoiodinane	Regioselective sp³ C-H azidation	[23]

Experimental Protocol: Copper-Catalyzed C-H Amination

This is a representative protocol based on the amination of benzoic acid derivatives using a copper catalyst.[22]

Materials:

• Benzoic acid derivative (0.5 mmol)

• Amine (1.0 mmol)

• (CuOH)₂CO₃ or Cu(OAc)₂ (0.05 mmol, 10 mol%)

• Solvent (e.g., DCE, 2 mL)

Procedure:

• In a reaction tube, combine the benzoic acid derivative, the amine, and the copper catalyst.

• Add the solvent to the mixture.

• The tube is sealed and the reaction mixture is heated at a specified temperature (e.g., 120 °C) for a designated time (e.g., 24 hours).

• After cooling to room temperature, the reaction mixture is filtered.

• The filtrate is concentrated under reduced pressure.

• The residue is purified by preparative TLC or column chromatography to yield the aminated product.

Caption: Logical flow of a copper-catalyzed C-H functionalization reaction.

Conclusion

Copper carbonate, particularly basic copper carbonate, shows promise as a direct catalyst in C-H activation reactions. In Ullmann couplings, its role as a base and potential ligand is recognized, though its efficacy as the primary copper source requires more direct comparative studies. For CuAAC (Click Chemistry), it can be considered a viable Cu(II) precursor, analogous to the more commonly used copper(II) sulfate. Its application in Sonogashira coupling appears to be unexplored or unfavorable compared to standard Cu(I) co-catalysts. The choice of a copper source is highly dependent on the specific reaction, desired conditions, and cost considerations. While copper carbonate may not be the most universally applied catalyst across these reactions, its demonstrated utility in C-H activation and its potential role in other copper-catalyzed transformations make it a noteworthy reagent for further investigation.

References

• 1. Mechanistic Studies of Ullmann‐Type C–N Coupling Reactions: Carbonate‐Ligated Copper(III) Intermediates (2017) | Kamlesh K Gurjar | 29 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. researchgate.net [researchgate.net]
• 5. Ligand‐Free Copper‐Catalyzed Ullmann‐Type C−O Bond Formation in Non‐Innocent Deep Eutectic Solvents under Aerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07685C [pubs.rsc.org]
• 10. google.com [google.com]
• 11. jenabioscience.com [jenabioscience.com]
• 12. Click Chemistry [organic-chemistry.org]
• 13. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Copper(ii) accelerated azide–alkyne cycloaddition reaction using mercaptopyridine-based triazole ligands - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Copper Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. Progress and prospects in copper-catalyzed C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06518H [pubs.rsc.org]
• 24. Copper Catalyzed C-H Functionalization: Method Development via Enabling Intermediates – Department of Chemistry | CSU [chem.colostate.edu]
• 25. mdpi.com [mdpi.com]

Confirming the Structure of Basic Copper Carbonate: A Comparative Guide to XRD and SEM Analysis

For researchers, scientists, and drug development professionals, accurate characterization of crystalline compounds is paramount. This guide provides a comparative overview of two essential analytical techniques, X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM), for confirming the structure and morphology of basic copper carbonate (Cu₂(OH)₂CO₃). Detailed experimental protocols and comparative data are presented to aid in the effective application of these methods.

Basic copper carbonate, a compound with applications ranging from catalysis to pharmaceuticals, primarily exists in the monoclinic crystal structure of the mineral malachite. Verifying this structure and understanding the particle morphology are critical for predicting its chemical behavior and performance. XRD provides definitive information on the crystalline phase and lattice parameters, while SEM offers direct visualization of the particle size, shape, and surface topography.

Experimental Principles and Data Interpretation

X-ray Diffraction (XRD): The Fingerprint of a Crystal

XRD is a non-destructive technique that relies on the diffraction of X-rays by the ordered atomic planes within a crystalline material. The resulting diffraction pattern is unique to a specific crystal structure, acting as a "fingerprint" for identification. The positions of the diffraction peaks (in terms of 2θ) are governed by Bragg's Law (nλ = 2d sinθ), where 'd' is the spacing between atomic planes.

Scanning Electron Microscopy (SEM): Visualizing the Micro-world

SEM utilizes a focused beam of electrons to scan the surface of a sample, generating high-resolution images of its morphology. By detecting secondary and backscattered electrons, SEM reveals details about the particle size, shape, texture, and distribution. This information is complementary to the crystallographic data obtained from XRD.

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. The following are generalized protocols for the analysis of basic copper carbonate powder.

Powder X-ray Diffraction (XRD) Protocol

• Sample Preparation:

  • Grind the basic copper carbonate sample to a fine, homogenous powder using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Carefully pack the powder into a sample holder, ensuring a flat and smooth surface that is level with the holder's top edge.[1][2]

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å) is commonly used.

  • Voltage and Current: Operate the X-ray tube at settings such as 40 kV and 40 mA.

  • Scan Range (2θ): A typical range for initial analysis is 10° to 80°.

  • Step Size and Scan Speed: Use a step size of 0.02° and a scan speed of 2°/min for good resolution.

• Data Analysis:

  • Identify the peak positions (2θ values) in the obtained diffractogram.

  • Compare the experimental diffraction pattern with a standard reference database, such as the Joint Committee on Powder Diffraction Standards (JCPDS), now the International Centre for Diffraction Data (ICDD). For basic copper carbonate, the reference is typically JCPDS card number 76-0660 for malachite.[1]

Scanning Electron Microscopy (SEM) Protocol

• Sample Preparation:

  • Mount a small amount of the basic copper carbonate powder onto an aluminum SEM stub using double-sided conductive carbon tape.

  • Gently press the powder to ensure good adhesion and remove any loose particles by tapping the stub or using a gentle stream of compressed gas.

  • For non-conductive samples, a thin coating of a conductive material (e.g., gold, gold-palladium, or carbon) is necessary to prevent charging effects. This is applied using a sputter coater.

• Imaging Parameters (Typical):

  • Accelerating Voltage: A range of 10-20 kV is generally suitable for imaging basic copper carbonate.

  • Working Distance: Adjust the working distance to optimize focus and image resolution.

  • Magnification: Start at a low magnification to get an overview of the sample and then increase to the desired level to observe fine details of the particle morphology.

• Data Analysis:

  • Capture images at various magnifications to document the overall morphology and individual particle characteristics.

  • Analyze the images to determine particle size, shape, and the presence of agglomeration.

Comparative Data Analysis

XRD Data for Basic Copper Carbonate (Malachite)

The crystalline structure of basic copper carbonate corresponds to the mineral malachite, which has a monoclinic crystal system and the space group P2₁/a. The lattice parameters are approximately a = 9.502 Å, b = 11.974 Å, c = 3.240 Å, and β = 98.75°.[1] The expected XRD peak positions based on JCPDS card number 76-0660 are provided in the table below.

2θ (°) (Cu Kα)	d-spacing (Å)	Miller Indices (hkl)
14.8	5.98	(110)
17.6	5.04	(021)
24.1	3.69	(201)
31.2	2.86	(131)
32.5	2.75	(221)
35.8	2.51	(041)
36.6	2.45	(150)
39.7	2.27	(400)
42.3	2.13	(241)
46.5	1.95	(421)
51.0	1.79	(152)
53.6	1.71	(440)
58.1	1.58	(600)

Note: The relative intensities of the peaks may vary depending on the degree of crystallinity and preferred orientation in the sample.

SEM Morphology Comparison

The morphology of basic copper carbonate can vary significantly depending on the synthesis method and conditions. This has a direct impact on its properties and applications. The following table compares morphologies observed under different conditions.

Synthesis/Treatment Condition	Observed Morphology	Particle Size	Reference
Precipitation from CuCl₂ and Na₂CO₃ solutions at 50°C	Sphere-like aggregates composed of two-dimensional microchips.	5.0 - 6.5 µm	[1][3]
Electrochemical synthesis	Nanoparticles	~70 nm
Mixing of (NH₄)₂CO₃ and CuCl₂ solutions	Dispersible spherical particles and aggregated spherical agglomerates.	~130 nm to 5 µm
Addition of organic modifiers (e.g., proteins)	More dispersible particles, retarded aggregation.	Nanometer scale

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the characterization of basic copper carbonate using XRD and SEM.

XRD Experimental Workflow

SEM Experimental Workflow

By combining the crystallographic data from XRD with the morphological information from SEM, researchers can achieve a comprehensive understanding of the structure of basic copper carbonate, ensuring its suitability for its intended application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Preparation of Basic Copper Carbonate Microspheres by Precipitation Method | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Copper Carbonate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Copper Carbonate

Copper carbonate is a common reagent in research and development. However, its disposal requires careful consideration due to its hazardous nature. This guide provides essential information for the safe handling and proper disposal of copper carbonate waste in a laboratory setting, ensuring the safety of personnel and the protection of the environment. Adherence to these procedures is critical for regulatory compliance and responsible chemical management.

Copper carbonate is classified as hazardous waste and is notably toxic to aquatic life with long-lasting effects[1][2]. Therefore, it must not be disposed of down the drain or in regular solid waste[2]. The primary disposal route is through a licensed professional waste disposal service[3].

Immediate Safety Precautions

Before handling copper carbonate waste, ensure you are wearing appropriate personal protective equipment (PPE), including:

• Eye Protection: Chemical splash goggles or safety glasses[1][3][4].

• Hand Protection: Chemical-resistant gloves[3][4].

• Body Protection: A lab coat or apron[3][4].

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator with a dust cartridge[4].

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust particles[1][4]. In case of accidental release, sweep up the spilled solid without creating dust and collect it in a suitable, labeled container for disposal[3].

Quantitative Data on Copper Carbonate

The following table summarizes key quantitative data regarding the hazards and properties of copper carbonate. This information is crucial for risk assessment and safe handling.

Property	Value
Chemical Formula	CuCO₃ · Cu(OH)₂ (Basic Copper Carbonate)[1]
Appearance	Green or blue-green powder[4][5]
Oral Toxicity (LD50, rat)	1350 - 1385 mg/kg[1][4][6]
Dermal Toxicity (LD50, rat)	>2000 mg/kg[6][7]
Solubility in Water	Insoluble[5][8]
Melting Point	Decomposes at 200°C[4]
OSHA PEL (Copper dusts/mists)	TWA 1 mg/m³[9][10][11]
NIOSH REL (Copper dusts/mists)	TWA 1 mg/m³[9][11]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TWA: Time-Weighted Average; LD50: Lethal Dose, 50%.

Experimental Protocol: Laboratory-Scale Waste Management

For laboratories that generate small quantities of solid copper carbonate waste, the following protocol outlines a safe method for its collection and preparation for disposal. This procedure focuses on containment and clear labeling for subsequent removal by a certified hazardous waste contractor.

Materials Required:

• Designated hazardous waste container (solid waste) with a secure lid.

• Waste label.

• Spatula or scoop.

• Personal Protective Equipment (as listed above).

• Chemical fume hood.

Procedure:

• Designate a Waste Container: Obtain a clearly labeled hazardous waste container specifically for solid copper-containing waste. The label should include "Hazardous Waste," "Copper Carbonate," and the appropriate hazard pictograms (e.g., harmful, environmentally hazardous).

• Transfer of Waste: In a chemical fume hood, carefully transfer the solid copper carbonate waste into the designated container using a spatula or scoop. Avoid any actions that could generate dust.

• Secure the Container: Once the waste has been transferred, securely close the lid of the container to prevent any accidental spills or release of dust.

• Storage: Store the sealed container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials such as strong acids[1][4].

• Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste container. Always follow your institution's specific procedures for hazardous waste pickup.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of copper carbonate waste from a laboratory setting.

Caption: Workflow for the proper disposal of solid copper carbonate waste.

References

• 1. redox.com [redox.com]
• 2. durhamtech.edu [durhamtech.edu]
• 3. fishersci.ca [fishersci.ca]
• 4. resources.finalsite.net [resources.finalsite.net]
• 5. Copper(II) carbonate - Sciencemadness Wiki [sciencemadness.org]
• 6. cupricoxide.com [cupricoxide.com]
• 7. cdn.inoxia.co.uk [cdn.inoxia.co.uk]
• 8. Copper(II) carbonate - Wikipedia [en.wikipedia.org]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 10. tagis.dep.wv.gov [tagis.dep.wv.gov]
• 11. nj.gov [nj.gov]

Personal protective equipment for handling Copper carbonate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential information for the safe handling and disposal of copper carbonate, a compound that is harmful if swallowed or inhaled and causes serious eye irritation.[1][2][3] Adherence to these protocols is critical to minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling copper carbonate, a comprehensive approach to personal protection is necessary. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye/Face Protection	Wear safety glasses with side shields or tightly fitting safety goggles.[2][4]	To prevent eye contact with dust particles which can cause serious irritation.[2]
Hand Protection	Chemical-resistant gloves such as Nitrile rubber (0.12 mm), PVC (1.1 mm), or Neoprene (0.35 mm) with a breakthrough time of >480 min.[2]	To avoid skin contact, as copper carbonate can cause skin irritation.[5]
Respiratory Protection	In case of inadequate ventilation or high concentrations of dust, wear a suitable mask with a particle filter (e.g., P3, N100).[2][6]	To prevent inhalation of harmful dust particles.[2]
Skin/Body Protection	Wear long-sleeved protective clothing and footwear that protects against chemicals.[2]	To prevent skin contact and contamination of personal clothing.[2]

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to prevent exposure and maintain the chemical's stability.

Handling Protocol:

• Ventilation: Always handle copper carbonate in a well-ventilated area.[2][7] Using a fume hood is recommended to control emissions at the source.[5]

• Avoid Dust Formation: Minimize the generation of dust during handling.[7][8]

• Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][5] Remove contaminated clothing and protective equipment before entering eating areas.[1]

• Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not breathe in the dust.[1]

Storage Protocol:

• Container: Keep the substance in its original, tightly sealed container.[2][6]

• Location: Store in a cool, dry, and well-ventilated place.[1][7][9]

• Incompatibilities: Keep away from food, drink, animal feedstuffs, and incompatible materials such as strong acids.[1][5]

Disposal Plan

The disposal of copper carbonate and its waste must be handled responsibly to prevent environmental contamination.

Disposal Protocol:

• Waste Classification: Copper carbonate waste should be handled as hazardous waste.[10]

• Containment: Collect spilled material using a clean shovel and place it into a clean, dry, and labeled container for disposal.[2] Avoid creating dust during cleanup.[8]

• Spill Management: Prevent the entry of spilled material into waterways, sewers, basements, or confined areas.[2]

• Regulatory Compliance: Dispose of the contents and container in accordance with all applicable local, regional, national, and international regulations.[2][9][10] Contact a licensed professional waste disposal service for specific guidance.

For aqueous solutions containing copper, one suggested method for safer disposal involves precipitation. Adding a solution of sodium bicarbonate will precipitate the copper as copper carbonate, which can then be filtered off.[11] The solid precipitate should then be disposed of as hazardous waste.

Experimental Workflow for Handling Copper Carbonate

The following diagram outlines the standard workflow for the safe handling of copper carbonate from receipt to disposal.

Caption: Workflow for Safe Handling of Copper Carbonate.

References

• 1. valudor.com [valudor.com]
• 2. redox.com [redox.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. echemi.com [echemi.com]
• 5. Copper(II) Carbonate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. fishersci.ca [fishersci.ca]
• 7. conncoll.edu [conncoll.edu]
• 8. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 9. mnclay.com [mnclay.com]
• 10. chemtalk.com.au [chemtalk.com.au]
• 11. reddit.com [reddit.com]